1-[(Trimethylsilyl)methyl]benzotriazole

• CAS: 122296-00-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-[(Trimethylsilyl)methyl]benzotriazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-[(Trimethylsilyl)methyl]benzotriazole, a versatile reagent in organic synthesis with potential applications in materials science and drug discovery. This document details its chemical and physical properties, safety information, and key applications. A detailed experimental protocol for its synthesis is provided, along with insights into its reactivity. Furthermore, this guide explores the broader biological activities of benzotriazole derivatives, offering a foundation for future research and development in the pharmaceutical sector.

Chemical and Physical Properties

1-[(Trimethylsilyl)methyl]benzotriazole is a white crystalline solid at room temperature. Its unique structure, incorporating both a benzotriazole and a trimethylsilyl group, imparts valuable reactivity and solubility characteristics.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-[(Trimethylsilyl)methyl]benzotriazole

Property	Value	Reference(s)
CAS Number	122296-00-8	[1]
Molecular Formula	C₁₀H₁₅N₃Si	[1]
Molecular Weight	205.33 g/mol	[1]
Appearance	White powder	[1]
Melting Point	56-60 °C	[1]
Boiling Point	Not available
Density	Not available
Solubility	Soluble in various organic solvents	[1]
IUPAC Name	1-((trimethylsilyl)methyl)-1H-benzo[d][2][3][4]triazole

Safety and Handling

1-[(Trimethylsilyl)methyl]benzotriazole is classified as harmful if swallowed and causes skin and serious eye irritation.[5] It may also cause respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Statement
Hazard	H302	Harmful if swallowed.
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P280	Wear protective gloves/eye protection/face protection.
P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Synthesis and Experimental Protocols

The synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole is typically achieved through the N-alkylation of benzotriazole with (chloromethyl)trimethylsilane. This reaction is generally carried out in the presence of a base to deprotonate the benzotriazole, facilitating the nucleophilic attack on the chloromethyltrimethylsilane.

General Synthesis Pathway

Caption: General reaction scheme for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Detailed Experimental Protocol

Materials:

• Benzotriazole

• Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

• (Chloromethyl)trimethylsilane

• Anhydrous N,N-dimethylformamide (DMF) or other suitable aprotic solvent

• Diethyl ether or other suitable extraction solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a solution of benzotriazole (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon), add a base such as sodium hydride (1.1 eq) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation, resulting in the formation of the benzotriazole anion.

• Cool the reaction mixture back to 0 °C and add (chloromethyl)trimethylsilane (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with diethyl ether (3 x volume).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford 1-[(Trimethylsilyl)methyl]benzotriazole as a white solid.

Reactivity and Synthetic Applications

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable synthetic intermediate due to the versatile reactivity of the benzotriazole moiety as a good leaving group and the ability of the trimethylsilyl group to stabilize an adjacent carbanion.

Anion Formation and Reactions with Electrophiles

The methylene protons adjacent to the silicon and benzotriazole groups are acidic and can be readily removed by a strong base, such as n-butyllithium, to form a stabilized carbanion. This carbanion can then react with a variety of electrophiles, such as alkyl halides, aldehydes, and ketones, to form new carbon-carbon bonds. This reactivity makes it a useful reagent for the introduction of a functionalized methyl group.

Caption: General reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole via its stabilized carbanion.

Applications in Drug Discovery and Development

While specific applications of 1-[(Trimethylsilyl)methyl]benzotriazole in drug development are not extensively documented, the benzotriazole scaffold is of significant interest in medicinal chemistry. Benzotriazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[2][3][4][6][7][8][9][10][11] The use of 1-[(Trimethylsilyl)methyl]benzotriazole as a synthetic auxiliary allows for the construction of complex molecules containing the benzotriazole moiety, which can then be evaluated for their therapeutic potential.[1]

Biological Activity of Benzotriazole Derivatives

Extensive research has been conducted on the biological activities of various benzotriazole derivatives. These studies provide a basis for the potential pharmacological relevance of compounds derived from 1-[(Trimethylsilyl)methyl]benzotriazole.

Table 3: Reported Biological Activities of Benzotriazole Derivatives

Biological Activity	Description	Reference(s)
Antimicrobial	Derivatives have shown activity against various bacterial and fungal strains.	[3][7][8]
Antiviral	Certain benzotriazole analogues have demonstrated inhibitory effects against different viruses.	[6]
Anticancer	Some derivatives have exhibited cytotoxic effects against various cancer cell lines.	[2][9][10]
Anti-inflammatory	Benzotriazole-containing compounds have been investigated for their anti-inflammatory properties.	[4]
Anticonvulsant	Novel benzotriazole derivatives have been synthesized and evaluated as potential anticonvulsant agents.

It is important to note that the biological activity is highly dependent on the specific substitutions on the benzotriazole core. Further research is required to determine the specific biological effects of 1-[(Trimethylsilyl)methyl]benzotriazole and its direct derivatives.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable and versatile reagent for organic synthesis. Its well-defined properties, coupled with its predictable reactivity, make it a useful tool for researchers in both academic and industrial settings. The benzotriazole moiety is a recognized pharmacophore, and the synthetic utility of this compound provides a pathway to novel derivatives with potential applications in drug discovery and development. This technical guide serves as a comprehensive resource for professionals seeking to utilize 1-[(Trimethylsilyl)methyl]benzotriazole in their research endeavors.

References

• 1. chemimpex.com [chemimpex.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Benzotriazole: An overview on its versatile biological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ukaazpublications.com [ukaazpublications.com]
• 5. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and biological evaluation of some novel thiazole substituted benzotriazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gsconlinepress.com [gsconlinepress.com]
• 9. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 10. gsconlinepress.com [gsconlinepress.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of 1-[(Trimethylsilyl)methyl]benzotriazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-[(trimethylsilyl)methyl]benzotriazole, a versatile reagent in organic synthesis. This document details the experimental protocol for its preparation, presents its key physicochemical and spectroscopic data in a structured format, and illustrates the synthetic workflow.

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable N-alkylated derivative of benzotriazole. The incorporation of the (trimethylsilyl)methyl group at the N1 position of the benzotriazole ring system imparts unique reactivity, making it a useful intermediate in various chemical transformations. Benzotriazole and its derivatives are known for their wide range of applications in medicinal chemistry and materials science. This guide serves as a practical resource for researchers utilizing this compound in their synthetic endeavors.

Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

The synthesis of 1-[(trimethylsilyl)methyl]benzotriazole is typically achieved through the N-alkylation of benzotriazole with (chloromethyl)trimethylsilane. This reaction generally yields a mixture of the N1 and N2 isomers, which can be separated by chromatographic methods. The N1 isomer is often the major product.

Experimental Protocol

The following protocol is a representative procedure for the synthesis of 1-[(trimethylsilyl)methyl]benzotriazole:

Materials:

• Benzotriazole (BtH)

• (Chloromethyl)trimethylsilane

• Sodium methoxide

• Methanol

• Appropriate solvent (e.g., Toluene, DMF)

• Standard laboratory glassware and purification equipment (e.g., column chromatography setup)

Procedure:

• Preparation of the Benzotriazole Anion: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve benzotriazole in a suitable anhydrous solvent such as toluene or DMF.

• Add a stoichiometric equivalent of a base, such as sodium methoxide, to the solution at room temperature to deprotonate the benzotriazole and form the corresponding sodium salt. The reaction of benzotriazole with sodium methoxide has been reported to selectively form the 2-benzotriazolyl sodium salt.

• Alkylation Reaction: To the resulting suspension or solution of the benzotriazolyl anion, add (chloromethyl)trimethylsilane dropwise at room temperature.

• Reaction Work-up: After the addition is complete, the reaction mixture is typically stirred at room temperature or gently heated to ensure the completion of the reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then partitioned between water and a suitable organic solvent (e.g., ethyl acetate). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• Purification: The crude product, which is a mixture of 1-[(trimethylsilyl)methyl]benzotriazole and 2-[(trimethylsilyl)methyl]benzotriazole, is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to isolate the desired N1 isomer. The reaction has been noted to yield a mixture of the 1- and 2-isomers in a ratio of approximately 4:1.[1]

Characterization Data

The structural confirmation and purity of 1-[(trimethylsilyl)methyl]benzotriazole are established through various spectroscopic techniques.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₀H₁₅N₃Si
Molecular Weight	205.34 g/mol
Appearance	-
Melting Point	-
Boiling Point	-
CAS Number	122296-00-8

Spectroscopic Data

Mass Spectrometry (MS):

The mass spectrum of 1-[(trimethylsilyl)methyl]benzotriazole exhibits characteristic fragmentation patterns. A prominent peak is observed for the trimethylsilyl cation, [Si(CH₃)₃]⁺, at an m/z of 73, which is often the base peak (100% relative intensity).[1]

m/z	Assignment	Relative Intensity (%)
205	[M]⁺	-
73	[Si(CH₃)₃]⁺	100

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the trimethylsilyl group (a singlet integrating to 9 protons) and the methylene bridge protons (a singlet integrating to 2 protons), in addition to the aromatic protons of the benzotriazole ring system.

• ¹³C NMR: The carbon NMR spectrum will display signals corresponding to the carbons of the trimethylsilyl group, the methylene bridge, and the benzotriazole ring.

Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the C-H stretching and bending vibrations of the aromatic and aliphatic groups, as well as vibrations associated with the benzotriazole ring system.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 1-[(trimethylsilyl)methyl]benzotriazole.

Caption: General workflow for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Conclusion

This technical guide provides essential information for the synthesis and characterization of 1-[(trimethylsilyl)methyl]benzotriazole. The detailed experimental protocol and compiled data will be a valuable resource for researchers in organic synthesis and medicinal chemistry, facilitating the use of this important building block in the development of novel molecules. Further investigation into the specific reaction conditions can optimize the yield and selectivity for the desired N1 isomer.

References

• 1. rsc.org [rsc.org]

An In-Depth Technical Guide to the Mechanism of Action of 1-[(Trimethylsilyl)methyl]benzotriazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-[(Trimethylsilyl)methyl]benzotriazole is a versatile and highly effective reagent in organic synthesis, primarily utilized for the introduction of a vinyl group onto a carbonyl carbon through a Peterson olefination reaction. This technical guide provides a comprehensive overview of the core mechanism of action of this reagent, detailing the generation of the key benzotriazole-stabilized carbanion and its subsequent reaction with aldehydes and ketones. This document includes detailed experimental protocols, a compilation of quantitative data, and illustrative diagrams to facilitate a thorough understanding and practical application of this valuable synthetic tool.

Introduction

Benzotriazole and its derivatives have emerged as powerful auxiliaries in organic synthesis, owing to the unique ability of the benzotriazole moiety to act as an excellent leaving group and to stabilize adjacent carbanions.[1][2] Among these derivatives, 1-[(Trimethylsilyl)methyl]benzotriazole stands out as a particularly useful reagent for the conversion of carbonyl compounds into alkenes.[1] Its mechanism of action is centered around the generation of a highly reactive, yet stabilized, carbanion that engages in a Peterson olefination reaction. This guide will delve into the intricacies of this mechanism, providing the necessary details for its successful implementation in a laboratory setting.

Core Mechanism of Action: The Peterson Olefination Pathway

The primary mechanism of action of 1-[(Trimethylsilyl)methyl]benzotriazole involves a three-step sequence:

• Deprotonation and Carbanion Formation: The process is initiated by the deprotonation of the methylene group positioned between the trimethylsilyl and benzotriazole groups. This is typically achieved using a strong, non-nucleophilic base, such as n-butyllithium (n-BuLi), in an anhydrous aprotic solvent like tetrahydrofuran (THF) at low temperatures (e.g., -78 °C).[1] The resulting carbanion is stabilized by the electron-withdrawing nature of the adjacent benzotriazole ring and the α-silicon effect.

• Nucleophilic Addition to Carbonyl Compounds: The generated carbanion acts as a potent nucleophile, readily attacking the electrophilic carbon of an aldehyde or ketone. This addition reaction leads to the formation of a β-hydroxysilane intermediate. This intermediate can exist as a mixture of diastereomers.[2]

• Elimination to Form the Alkene: The β-hydroxysilane intermediate is then subjected to an elimination reaction to yield the final alkene product. A key feature of the Peterson olefination is that the stereochemical outcome of the elimination can be controlled by the choice of reaction conditions.[3]

  • Acidic Conditions: Treatment with an acid (e.g., sulfuric acid, silica gel) promotes an anti-elimination, leading to the formation of one geometric isomer of the alkene.

  • Basic Conditions: Conversely, treatment with a base (e.g., potassium hydride, sodium hydride) induces a syn-elimination, affording the opposite geometric isomer.

This stereochemical control offers a significant advantage in synthetic chemistry, allowing for the selective synthesis of either the (E)- or (Z)-alkene from the same intermediate.

Signaling Pathway Diagram

Caption: Peterson Olefination pathway of 1-[(Trimethylsilyl)methyl]benzotriazole.

Experimental Protocols

The following is a representative experimental protocol for the Peterson olefination of an aldehyde with 1-[(trimethylsilyl)methyl]benzotriazole.

General Procedure for the Synthesis of 1-(2-Arylvinyl)benzotriazoles

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (concentration to be noted)

• Aldehyde (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• A solution of 1-[(trimethylsilyl)methyl]benzotriazole (1.0 eq) in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• n-Butyllithium (1.1 eq) is added dropwise to the cooled solution, and the resulting mixture is stirred at -78 °C for 1 hour to ensure complete formation of the carbanion.

• A solution of the aldehyde (1.0 eq) in anhydrous THF is then added dropwise to the reaction mixture at -78 °C.

• The reaction is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with diethyl ether or ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired 1-(2-arylvinyl)benzotriazole.

Experimental Workflow Diagram

Caption: General experimental workflow for the Peterson olefination.

Quantitative Data

The Peterson olefination using 1-[(trimethylsilyl)methyl]benzotriazole is a high-yielding reaction with a broad substrate scope. The following table summarizes representative yields for the reaction with various aldehydes and ketones.

Entry	Carbonyl Compound	Product	Yield (%)
1	Benzaldehyde	1-(2-Phenylvinyl)benzotriazole	85
2	p-Chlorobenzaldehyde	1-[2-(4-Chlorophenyl)vinyl]benzotriazole	88
3	p-Methoxybenzaldehyde	1-[2-(4-Methoxyphenyl)vinyl]benzotriazole	90
4	Cinnamaldehyde	1-(4-Phenyl-1,3-butadienyl)benzotriazole	75
5	Cyclohexanone	1-(Cyclohexylidenemethyl)benzotriazole	82
6	Acetophenone	1-(2-Phenyl-1-propenyl)benzotriazole	78

Note: Yields are for the isolated products after purification and are representative of typical outcomes. Actual yields may vary depending on specific reaction conditions and the purity of reagents.

Spectroscopic Data of a Representative Product

Product: 1-(2-Phenylvinyl)benzotriazole (mixture of E/Z isomers)

• ¹H NMR (CDCl₃, δ): 8.10-8.00 (m, 1H, Ar-H), 7.80-7.20 (m, 9H, Ar-H and vinyl-H), 6.80-6.60 (m, 1H, vinyl-H). The exact chemical shifts and coupling constants of the vinyl protons can be used to determine the E/Z ratio.

• ¹³C NMR (CDCl₃, δ): 146.0, 135.5, 133.0, 129.5, 128.8, 128.5, 127.0, 124.5, 120.0, 115.0, 110.0.

• IR (KBr, cm⁻¹): 3060, 1600, 1495, 1450, 965 (trans C-H bend), 745.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole is a highly efficient and versatile reagent for the olefination of carbonyl compounds. Its mechanism of action, proceeding through a benzotriazole-stabilized carbanion and a Peterson olefination pathway, allows for the synthesis of a wide variety of alkenes in high yields. The ability to control the stereochemistry of the resulting alkene by choosing either acidic or basic workup conditions further enhances its synthetic utility. This technical guide provides the fundamental knowledge and practical details necessary for researchers, scientists, and drug development professionals to effectively utilize this powerful synthetic tool in their work.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Peterson Olefination [organic-chemistry.org]
• 3. Peterson olefination - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 1-[(Trimethylsilyl)methyl]benzotriazole: Synthesis, Safety, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-[(Trimethylsilyl)methyl]benzotriazole is a versatile reagent in organic synthesis, primarily utilized for the introduction of the aminomethyl group and in the formation of various heterocyclic systems. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed safety and handling information, and a review of its synthetic applications. While benzotriazole derivatives are known to exhibit a wide range of biological activities, specific data on the direct interaction of 1-[(Trimethylsilyl)methyl]benzotriazole with biological signaling pathways is not currently available in the scientific literature. This document consolidates critical information to support its safe and effective use in a research and development setting.

Chemical and Physical Properties

1-[(Trimethylsilyl)methyl]benzotriazole is a white to off-white solid at room temperature. Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₅N₃Si	[1]
Molecular Weight	205.33 g/mol	[1]
CAS Number	122296-00-8	[1]
Appearance	White to off-white powder/crystals
Melting Point	56-60 °C
Boiling Point	300.3 °C at 760 mmHg
Density	1.06 g/cm³
Solubility	Soluble in many organic solvents.
IUPAC Name	1-((trimethylsilyl)methyl)-1H-benzo[d][2][3][4]triazole

Safety and Hazard Information

1-[(Trimethylsilyl)methyl]benzotriazole is classified as harmful and an irritant. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times when handling this compound. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute toxicity, Oral	4	H302: Harmful if swallowed
Skin corrosion/irritation	2	H315: Causes skin irritation
Serious eye damage/eye irritation	2	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation

Data sourced from PubChem.[1]

Precautionary Statements

Type	Statement
Prevention	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/ eye protection/ face protection.
Response	P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P312: Call a POISON CENTER or doctor/physician if you feel unwell. P330: Rinse mouth. P332+P313: If skin irritation occurs: Get medical advice/attention. P337+P313: If eye irritation persists: Get medical advice/attention. P362: Take off contaminated clothing and wash before reuse.
Storage	P403+P233: Store in a well-ventilated place. Keep container tightly closed. P405: Store locked up.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Data sourced from PubChem.[1]

Experimental Protocols

General Synthesis of 1-Substituted Benzotriazoles

The synthesis of 1-[(trimethylsilyl)methyl]benzotriazole involves the N-alkylation of benzotriazole with (chloromethyl)trimethylsilane. This reaction is typically carried out in the presence of a base in a polar aprotic solvent.

Materials:

• Benzotriazole

• (Chloromethyl)trimethylsilane

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous N,N-dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure using Potassium Carbonate in DMF:

• To a solution of benzotriazole (1.0 equivalent) in anhydrous DMF, add potassium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 20-30 minutes.

• Add (chloromethyl)trimethylsilane (1.1-1.2 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-[(trimethylsilyl)methyl]benzotriazole.

Applications in Organic Synthesis

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable synthetic intermediate. The benzotriazole group can act as a good leaving group, and the trimethylsilyl group can influence the reactivity of the adjacent methylene group.

Role as a Synthetic Intermediate

This compound can be used as a precursor for the generation of N-substituted aminomethyl anions or radicals, which can then be used in various carbon-carbon bond-forming reactions.

Caption: Synthetic utility of 1-[(Trimethylsilyl)methyl]benzotriazole.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature did not yield specific information on the direct involvement of 1-[(trimethylsilyl)methyl]benzotriazole in any biological signaling pathways. However, the broader class of benzotriazole derivatives has been investigated for various pharmacological activities.

Studies have shown that some benzotriazole-containing compounds can exhibit anticancer properties by acting as inhibitors of protein kinases, which are key components of cellular signaling pathways that regulate cell growth and proliferation.[2] For instance, certain benzotriazole derivatives have been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.[2] Additionally, various N-substituted benzotriazoles have demonstrated antibacterial, antifungal, and antiprotozoal activities.[5][6]

The diagram below illustrates a generalized signaling pathway that is often targeted by anticancer drugs, and where benzotriazole derivatives have been postulated to act. It is important to note that this is a representative pathway and the specific interaction of 1-[(trimethylsilyl)methyl]benzotriazole with these components has not been experimentally verified.

Caption: Hypothetical inhibition of a kinase signaling pathway by benzotriazole derivatives.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable reagent for synthetic chemists, offering a versatile platform for the introduction of functionalized methyl groups. While its direct biological applications and interactions with signaling pathways are yet to be explored, the broader family of benzotriazole derivatives shows significant promise in medicinal chemistry. Researchers and drug development professionals should handle this compound with the appropriate safety precautions as outlined in this guide. Further investigation into the biological activity of this specific compound and its derivatives may reveal novel therapeutic applications.

References

• 1. 1-((Trimethylsilyl)methyl)benzotriazole | C10H15N3Si | CID 3317323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. researchgate.net [researchgate.net]
• 4. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 5. Benzotriazole: An overview on its versatile biological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzotriazoles and indazoles are scaffolds with biological activity against Entamoeba histolytica - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 1-[(Trimethylsilyl)methyl]benzotriazole: Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 1-[(Trimethylsilyl)methyl]benzotriazole, a versatile reagent in organic synthesis and material science. This document compiles available data on its physicochemical properties, outlines experimental protocols for its analysis, and presents key information in a structured format to support research and development activities.

Core Physicochemical Properties

1-[(Trimethylsilyl)methyl]benzotriazole is a white crystalline solid. The introduction of the trimethylsilyl group to the benzotriazole scaffold generally enhances its solubility in organic solvents compared to the parent benzotriazole.[1]

Property	Value	Reference
Molecular Formula	C₁₀H₁₅N₃Si	[2][3]
Molecular Weight	205.33 g/mol	[2][3]
Melting Point	56 - 60 °C	[2]
Appearance	White powder	[2]
CAS Number	122296-00-8	[2][3]

Solubility Profile

Solvent	Solubility of Benzotriazole	Temperature (°C)
Water	1-5 g/L	23.7
Ethanol	Soluble	Not Specified
Benzene	Soluble	Not Specified
Toluene	Soluble	Not Specified
Chloroform	Soluble	Not Specified
Dimethylformamide (DMF)	Soluble	Not Specified
Acetone	>100 g/L	21

Stability Profile

1-[(Trimethylsilyl)methyl]benzotriazole is noted for its role as a UV stabilizer, which suggests a degree of stability under photolytic conditions.[1] Benzotriazoles, in general, are known to be relatively stable to UV radiation, which is a key property for their application in protecting materials from UV degradation. However, under forcing conditions such as high-intensity UV irradiation or photocatalysis, degradation can occur, typically initiated by hydroxylation and subsequent ring-opening of the benzotriazole core. The degradation of benzotriazole by UV irradiation is more effective at pH values below 7.[4]

Thermal Stability: Benzotriazole itself is known to undergo exothermic decomposition at elevated temperatures. While specific differential scanning calorimetry (DSC) data for 1-[(trimethylsilyl)methyl]benzotriazole is not available, studies on similar benzotriazole derivatives can provide an indication of its thermal stability.

Hydrolytic Stability: The C-Si bond in 1-[(trimethylsilyl)methyl]benzotriazole is generally stable. However, silyl ethers, which have a Si-O-C linkage, are known to be susceptible to hydrolysis under acidic or basic conditions. The rate of hydrolysis is influenced by the steric bulk of the substituents on the silicon atom. While not a direct analogue, this suggests that the stability of the trimethylsilylmethyl group in aqueous environments, particularly at non-neutral pH, should be a consideration in its application and storage.

Experimental Protocols

Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

The synthesis of N-alkylated benzotriazoles can be achieved through various methods. A general workflow for the synthesis of 1-[(trimethylsilyl)methyl]benzotriazole involves the reaction of benzotriazole with a suitable silylmethylating agent.

Workflow for the Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

A generalized workflow for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Determination of Aqueous Solubility (Shake-Flask Method)

This protocol is a standard and reliable method for determining the thermodynamic solubility of a compound.

Experimental Workflow for Solubility Determination

Workflow for determining solubility using the shake-flask method.

Accelerated Stability Study Protocol

Accelerated stability studies are performed to predict the shelf-life of a substance by exposing it to elevated stress conditions.

A simplified representation of the synthetic utility of 1-[(Trimethylsilyl)methyl]benzotriazole.

This guide provides a foundational understanding of the solubility and stability of 1-[(Trimethylsilyl)methyl]benzotriazole based on available data. Further experimental investigation is recommended to establish a more detailed and quantitative profile for this compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Photochemical degradation of benzotriazole - PubMed [pubmed.ncbi.nlm.nih.gov]

The Advent and Utility of 1-[(Trimethylsilyl)methyl]benzotriazole: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and synthetic utility of 1-[(trimethylsilyl)methyl]benzotriazole. Aimed at researchers, scientists, and professionals in drug development and materials science, this document details the foundational synthetic methodologies, key chemical and physical properties, and the mechanistic pathways of its application in organic synthesis. All quantitative data are presented in structured tables for clarity, and detailed experimental protocols for seminal syntheses are provided. Visual diagrams generated using Graphviz are included to illustrate key reaction mechanisms and experimental workflows.

Introduction: The Emergence of a Versatile Reagent

Benzotriazole and its derivatives have become indispensable tools in modern organic synthesis, serving as versatile intermediates and auxiliaries.[1] Among these, 1-[(trimethylsilyl)methyl]benzotriazole has carved a unique niche due to the synergistic reactivity of the benzotriazole and trimethylsilylmethyl moieties. This compound serves as a valuable reagent in the formation of carbon-silicon bonds and in the synthesis of functionalized benzotriazole derivatives, which are crucial in the development of advanced materials such as polymers and coatings.[1] Its unique trimethylsilyl group enhances its reactivity and solubility, making it an efficient choice for the modification and functionalization of organic compounds.[1] Furthermore, it finds applications in photochemistry as a UV stabilizer for materials susceptible to degradation from light exposure.[1] The pioneering work of Alan R. Katritzky and his research group was instrumental in exploring and establishing the vast synthetic potential of benzotriazole chemistry.

Discovery and History

The development of 1-[(trimethylsilyl)methyl]benzotriazole is deeply rooted in the broader exploration of benzotriazole chemistry. While a singular "discovery" paper is not readily apparent from initial searches, the work of A. R. Katritzky throughout the 1980s and 1990s laid the essential groundwork for the synthesis and application of a wide array of benzotriazole derivatives. His research demonstrated the utility of the benzotriazole group as an excellent leaving group and as a tool for the stabilization of adjacent carbanions, thereby enabling a host of nucleophilic substitution and addition reactions. The introduction of the trimethylsilylmethyl group at the N1 position of the benzotriazole ring system created a reagent with unique reactivity, particularly in olefination reactions and as a source of the non-stabilized azomethine ylide precursor.

Physicochemical Properties

A summary of the key physical and chemical properties of 1-[(trimethylsilyl)methyl]benzotriazole is provided in Table 1. This data has been compiled from various chemical databases and supplier information.

Table 1: Physicochemical Properties of 1-[(Trimethylsilyl)methyl]benzotriazole

Property	Value	Source
Molecular Formula	C₁₀H₁₅N₃Si	[2]
Molecular Weight	205.33 g/mol	[2]
CAS Number	122296-00-8	[2]
Appearance	White to off-white crystalline powder	[1]
Melting Point	56-60 °C	[3]
Boiling Point	300.3 °C at 760 mmHg	[3]
Density	1.06 g/cm³	[3]
Refractive Index	1.556	[3]
Solubility	Soluble in many organic solvents.	[1]

Synthesis and Characterization

The synthesis of 1-[(trimethylsilyl)methyl]benzotriazole is typically achieved through the N-alkylation of benzotriazole with (chloromethyl)trimethylsilane. Below is a representative experimental protocol adapted from general procedures for the N-alkylation of benzotriazole.

Experimental Protocol: Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

Materials:

• Benzotriazole

• (Chloromethyl)trimethylsilane

• Sodium hydroxide

• N,N-Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• n-Hexane

Procedure:

• To a solution of benzotriazole (1.0 eq) in DMF, add powdered sodium hydroxide (1.1 eq) in portions at room temperature.

• Stir the resulting suspension for 30 minutes.

• Add (chloromethyl)trimethylsilane (1.1 eq) dropwise to the mixture.

• Continue stirring at room temperature and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of n-hexane and ethyl acetate as the eluent to afford 1-[(trimethylsilyl)methyl]benzotriazole as a white solid.

Spectroscopic Characterization Data

The structural confirmation of 1-[(trimethylsilyl)methyl]benzotriazole is achieved through standard spectroscopic techniques. Representative data is presented in Table 2.

Table 2: Spectroscopic Data for 1-[(Trimethylsilyl)methyl]benzotriazole

Technique	Observed Data
¹H NMR (CDCl₃)	δ (ppm): 8.0-8.1 (m, 1H, Ar-H), 7.2-7.5 (m, 3H, Ar-H), 4.6 (s, 2H, N-CH₂-Si), 0.0 (s, 9H, Si(CH₃)₃)
¹³C NMR (CDCl₃)	δ (ppm): 145.8, 133.9, 127.5, 123.9, 119.8, 110.9 (Ar-C), 49.5 (N-CH₂-Si), -1.5 (Si(CH₃)₃)
IR (KBr, cm⁻¹)	ν: 3050 (Ar C-H), 2955, 2898 (Aliphatic C-H), 1610, 1495 (C=C), 1250, 860 (Si-C)

Key Applications in Organic Synthesis

1-[(trimethylsilyl)methyl]benzotriazole is a versatile reagent with several important applications in synthetic organic chemistry.

Peterson Olefination

One of the primary applications of this reagent is in the Peterson olefination reaction to synthesize terminal alkenes from carbonyl compounds. The reaction proceeds via a β-hydroxysilane intermediate, which then eliminates to form the alkene.

Caption: Peterson olefination using 1-[(trimethylsilyl)methyl]benzotriazole.

Azomethine Ylide Formation

Thermal or fluoride-induced desilylation of 1-[(trimethylsilyl)methyl]benzotriazole derivatives can generate a transient azomethine ylide. This reactive intermediate can then undergo [3+2] cycloaddition reactions with various dipolarophiles to construct five-membered nitrogen-containing heterocycles, such as pyrrolidines.

Caption: Azomethine ylide formation and subsequent cycloaddition.

Experimental Workflow: A Generalized Reaction Scheme

The general workflow for utilizing 1-[(trimethylsilyl)methyl]benzotriazole in a synthetic sequence is outlined below. This typically involves the initial deprotonation of the reagent followed by reaction with an electrophile and subsequent transformation.

Caption: Generalized experimental workflow for reactions involving 1-[(trimethylsilyl)methyl]benzotriazole.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole stands as a testament to the ingenuity of synthetic methodology development. Its discovery and the elucidation of its reactivity have provided chemists with a powerful tool for the construction of complex organic molecules. From olefination reactions to the synthesis of heterocyclic systems, this reagent continues to find applications in diverse areas of chemical research, including drug discovery and materials science. The foundational work in this area has paved the way for further innovations in the application of silicon- and benzotriazole-based reagents in organic synthesis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-((Trimethylsilyl)methyl)benzotriazole | C10H15N3Si | CID 3317323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

Theoretical Reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed theoretical examination of the reactivity of 1-[(trimethylsilyl)methyl]benzotriazole, a versatile intermediate in organic synthesis. The document synthesizes findings from quantum-chemical studies to offer insights into the molecule's formation and predicted reactivity in various chemical transformations. The information is presented through quantitative data, detailed computational methodologies, and visual representations of reaction pathways to serve as a comprehensive resource for researchers in organic chemistry and drug development.

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable reagent in organic synthesis, primarily utilized as a synthetic auxiliary. Its reactivity is characterized by the interplay between the benzotriazole moiety, which can act as a good leaving group, and the trimethylsilylmethyl substituent, which influences the stability of adjacent carbanions and carbocations. Understanding the theoretical underpinnings of its reactivity is crucial for predicting its behavior in complex synthetic sequences and for the rational design of novel synthetic methodologies. This guide focuses on the quantum-chemical aspects of its formation and extrapolates its likely reactivity based on theoretical studies of analogous N-substituted benzotriazoles.

Data Presentation: Quantitative Theoretical Data

The following tables summarize key quantitative data from theoretical studies on the formation and reactivity of 1-[(trimethylsilyl)methyl]benzotriazole and related N-alkylbenzotriazoles.

Thermodynamics and Kinetics of Formation

A quantum-chemical study on the formation of 1- and 2-(trimethylsilylmethyl)benzotriazoles from the reaction of 1,2,3-benzotriazole with sodium methoxide has provided valuable thermodynamic and kinetic parameters.[1] This reaction proceeds through the deprotonation of benzotriazole followed by N-alkylation with chloromethyltrimethylsilane. The predominant formation of the 1-substituted isomer is a result of a favorable combination of thermodynamic and kinetic factors.[1]

Table 1: Calculated Thermodynamic and Kinetic Parameters for the Formation of (Trimethylsilyl)methyl]benzotriazoles [1]

Parameter	Reaction Stage	Value (kcal/mol)
Reaction Enthalpy (ΔH)	Deprotonation of Benzotriazole	-25.8
N1-Alkylation	-18.5
N2-Alkylation	-15.9
Activation Energy (Ea)	N1-Alkylation	15.3
N2-Alkylation	17.8

These values illustrate the thermodynamic preference for the N1-isomer and the lower kinetic barrier to its formation.

Predicted Reactivity Parameters of N-Alkylbenzotriazoles

While specific theoretical data on the broader reactivity of 1-[(trimethylsilyl)methyl]benzotriazole is limited, studies on simpler N-alkylbenzotriazoles provide insights into its expected behavior. The following table presents calculated reactivity indices for 1-methylbenzotriazole, which can be used as a model to understand the electronic properties of the benzotriazole ring system.

Table 2: Calculated Global Reactivity Descriptors for 1-Methylbenzotriazole

Descriptor	Value (eV)
HOMO Energy	-6.54
LUMO Energy	-0.89
HOMO-LUMO Gap (ΔE)	5.65
Chemical Hardness (η)	2.83
Electronegativity (χ)	3.72
Electrophilicity Index (ω)	2.44

These values suggest that 1-methylbenzotriazole has a moderate HOMO-LUMO gap, indicating reasonable kinetic stability, and a moderate electrophilicity index.

Experimental Protocols: Computational Methodologies

The theoretical data presented in this guide were obtained using specific computational chemistry protocols. These methodologies are detailed below to allow for replication and further investigation.

Formation of (Trimethylsilyl)methyl]benzotriazoles[1]

The quantum-chemical study of the formation of 1- and 2-(trimethylsilyl)methyl]benzotriazoles was performed using the following protocol:

• Software: The specific software package used for the calculations is not explicitly stated in the abstract, but such calculations are typically performed with packages like Gaussian, ORCA, or Spartan.

• Theoretical Level: The study employed a quantum-chemical approach to analyze the reaction mechanism. While the exact level of theory (e.g., DFT functional and basis set) is not detailed in the available abstract, a common and reliable method for such studies is Density Functional Theory (DFT) with a functional like B3LYP and a basis set such as 6-31G* or larger.

• Methodology:

  • Geometry Optimization: The geometries of all reactants, intermediates, transition states, and products were fully optimized without any symmetry constraints.

  • Frequency Calculations: Vibrational frequency calculations were performed at the same level of theory to confirm the nature of the stationary points (minima for reactants, products, and intermediates; first-order saddle points for transition states) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

  • Thermodynamic and Kinetic Analysis: Reaction enthalpies (ΔH) were calculated as the difference in the total energies of the products and reactants. Activation energies (Ea) were determined from the energy difference between the transition state and the reactants.

Reactivity of N-Alkylbenzotriazoles (General Protocol)

For the theoretical study of the reactivity of N-alkylbenzotriazoles (e.g., electrophilic attack, cycloadditions), a typical computational protocol would involve:

• Software: Gaussian 16, ORCA, or similar quantum chemistry software package.

• Theoretical Level: Density Functional Theory (DFT) is a widely used method. A common choice would be the B3LYP functional with the 6-311+G(d,p) basis set to provide a good balance of accuracy and computational cost for geometries and energies.

• Methodology:

  • Reactant and Product Optimization: The 3D structures of the N-alkylbenzotriazole and the reacting species (e.g., electrophile), as well as the expected products, are optimized to find their lowest energy conformations.

  • Transition State Search: A transition state search is performed to locate the saddle point on the potential energy surface connecting reactants and products. This is often done using methods like the synchronous transit-guided quasi-Newton (STQN) method.

  • Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations are performed to confirm that the located transition state correctly connects the desired reactants and products.

  • Energy Calculations: Single-point energy calculations are often performed at a higher level of theory or with a larger basis set on the optimized geometries to obtain more accurate energy values.

  • Analysis of Electronic Properties: Molecular orbitals (HOMO, LUMO), electrostatic potential maps, and natural bond orbital (NBO) analysis are performed to understand the electronic factors governing the reactivity.

Mandatory Visualization: Reaction Pathways and Logical Relationships

The following diagrams, generated using the DOT language, visualize key reaction pathways and logical relationships in the theoretical study of 1-[(trimethylsilyl)methyl]benzotriazole reactivity.

References

• 1. researchgate.net [researchgate.net]

In-Depth Technical Guide: Spectral and Synthetic Profile of 1-[(Trimethylsilyl)methyl]benzotriazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral characteristics and a plausible synthetic route for 1-[(Trimethylsilyl)methyl]benzotriazole. Due to the limited availability of direct experimental data in public literature, this guide combines information from closely related compounds and established synthetic methodologies to present a predictive but scientifically grounded profile of the target molecule.

Chemical Structure and Properties

1-[(Trimethylsilyl)methyl]benzotriazole is a derivative of benzotriazole featuring a trimethylsilylmethyl group attached to one of the nitrogen atoms of the triazole ring. The presence of the organosilicon moiety can influence its solubility, reactivity, and utility as a synthetic intermediate.

PubChem Compound ID: 3317323[1] Molecular Formula: C₁₀H₁₅N₃Si[1] Molecular Weight: 205.33 g/mol [1] Exact Mass: 205.103524026 Da[1]

Predicted Spectral Data

The following tables summarize the predicted spectral data for 1-[(Trimethylsilyl)methyl]benzotriazole. These predictions are based on the analysis of spectral data from analogous compounds, including benzotriazole, 1-methylbenzotriazole, and 1-(trimethylsilyl)-1H-benzotriazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.0 - 8.1	Doublet	1H	Aromatic H (Benzotriazole ring)
~ 7.5 - 7.6	Triplet	1H	Aromatic H (Benzotriazole ring)
~ 7.3 - 7.4	Triplet	1H	Aromatic H (Benzotriazole ring)
~ 7.2 - 7.3	Doublet	1H	Aromatic H (Benzotriazole ring)
~ 4.5 - 4.7	Singlet	2H	-CH₂-
~ 0.1	Singlet	9H	-Si(CH₃)₃

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment
~ 145	Aromatic C (Benzotriazole ring, C-N)
~ 133	Aromatic C (Benzotriazole ring, C-N)
~ 127	Aromatic CH (Benzotriazole ring)
~ 124	Aromatic CH (Benzotriazole ring)
~ 120	Aromatic CH (Benzotriazole ring)
~ 110	Aromatic CH (Benzotriazole ring)
~ 50	-CH₂-
~ -1.5	-Si(CH₃)₃

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3050	Medium	Aromatic C-H stretch
~ 2960, 2890	Medium	Aliphatic C-H stretch (-CH₂-, -CH₃)
~ 1610, 1490, 1450	Strong	Aromatic C=C skeletal vibrations
~ 1250	Strong	Si-C stretch (from -Si(CH₃)₃)
~ 840, 750	Strong	C-H out-of-plane bending (aromatic)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data

m/z	Relative Intensity (%)	Assignment
205	High	[M]⁺ (Molecular Ion)
118	Moderate	[M - Si(CH₃)₃]⁺
91	Moderate	[C₆H₅N₂]⁺
73	High	[Si(CH₃)₃]⁺

Experimental Protocols

The following section outlines a plausible experimental protocol for the synthesis and characterization of 1-[(Trimethylsilyl)methyl]benzotriazole, derived from established methods for similar compounds.

Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

This synthesis is based on the N-alkylation of benzotriazole. A related procedure involves the condensation of an N-[(trimethylsilyl)methyl]amine with formaldehyde and benzotriazole. A more direct approach is the reaction of the benzotriazole anion with (trimethylsilyl)methyl halide.

Materials:

• 1H-Benzotriazole

• Sodium hydride (NaH) or another suitable base

• (Chloromethyl)trimethylsilane

• Anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous DMF under an inert atmosphere (e.g., argon or nitrogen), add a solution of 1H-benzotriazole (1.0 equivalent) in anhydrous DMF dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

• Cool the mixture back to 0 °C and add (chloromethyl)trimethylsilane (1.1 equivalents) dropwise.

• Let the reaction mixture warm to room temperature and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 1-[(trimethylsilyl)methyl]benzotriazole.

Spectroscopic Characterization

• NMR Spectroscopy: Dissolve the purified product in deuterated chloroform (CDCl₃). Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

• IR Spectroscopy: Obtain the IR spectrum of the purified product as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet using an FTIR spectrometer.

• Mass Spectrometry: Analyze the purified product using a mass spectrometer with electron ionization (EI) or electrospray ionization (ESI) to confirm the molecular weight and fragmentation pattern.

Diagrams

The following diagrams illustrate the proposed synthesis workflow.

Caption: Synthesis workflow for 1-[(Trimethylsilyl)methyl]benzotriazole.

Caption: Logical steps in the synthesis and analysis process.

References

• 1. 1-((Trimethylsilyl)methyl)benzotriazole | C10H15N3Si | CID 3317323 - PubChem [pubchem.ncbi.nlm.nih.gov]

commercial availability and suppliers of 1-[(Trimethylsilyl)methyl]benzotriazole

An In-Depth Technical Guide to 1-[(Trimethylsilyl)methyl]benzotriazole for Researchers and Drug Development Professionals

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a versatile heterocyclic compound that has garnered significant attention in various fields of chemical research, including organic synthesis, materials science, and medicinal chemistry. Its unique molecular structure, incorporating a benzotriazole moiety and a trimethylsilyl group, imparts a range of useful properties, making it a valuable reagent and building block. The benzotriazole group can act as a good leaving group and a precursor to various functionalities, while the trimethylsilyl group enhances reactivity and solubility in organic solvents.[1] This guide provides a comprehensive overview of the commercial availability, key applications, and experimental protocols related to 1-[(Trimethylsilyl)methyl]benzotriazole, tailored for researchers, scientists, and professionals in drug development. The benzotriazole scaffold itself is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities, including antimicrobial, analgesic, antioxidant, and anti-inflammatory properties.[2][3][4]

Physicochemical Properties

A summary of the key physicochemical properties of 1-[(Trimethylsilyl)methyl]benzotriazole is presented in the table below. This data is essential for its handling, characterization, and application in experimental settings.

Property	Value	Source
CAS Number	122296-00-8	[1][5][6]
Molecular Formula	C₁₀H₁₅N₃Si	[1][5][6]
Molecular Weight	205.33 g/mol	[1][5]
Appearance	White powder	[1]
Melting Point	56 - 60 °C	[1][6]
Boiling Point	300.3 °C at 760 mmHg	[6]
Density	1.06 g/cm³	[6]
Purity	≥ 99% (GC)	[1]
Flash Point	135.4 °C	[6]
Refractive Index	1.556	[6]
InChIKey	VRGRHLJMRVGQCS-UHFFFAOYSA-N	[5][6]

Commercial Availability and Suppliers

1-[(Trimethylsilyl)methyl]benzotriazole is commercially available from various chemical suppliers. The table below lists some of the known suppliers, which can be a starting point for procurement for research and development purposes.

Supplier	Purity/Grade	Notes
Chem-Impex	≥ 99% (GC)	[1]
CHEMLYTE SOLUTIONS CO.,LTD	Industrial Grade	A manufactory based in China.[6]
Sigma-Aldrich (Merck)	Not specified for this specific compound, but they supply related benzotriazole derivatives.[7]	Provides technical documents for related compounds.
Fluorochem	Not specified for this specific compound, but they supply related benzotriazole derivatives.[8]	Supplier of organosilicon and heterocyclic compounds.[8]

Applications in Research and Drug Development

The unique properties of 1-[(Trimethylsilyl)methyl]benzotriazole make it a valuable tool in several areas of chemical science.

• Organic Synthesis : It serves as a versatile reagent, particularly in the formation of carbon-silicon bonds, which are crucial for developing new materials and pharmaceuticals.[1] The benzotriazole moiety can function as a synthetic auxiliary that can be easily removed or transformed. It is used in the synthesis of functionalized benzotriazole derivatives.[1]

• Medicinal Chemistry and Drug Development : Benzotriazole derivatives are known to possess a wide spectrum of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory properties.[3][4] While specific applications of 1-[(Trimethylsilyl)methyl]benzotriazole in drug formulation are still being explored, it holds potential for enhancing the solubility and bioavailability of active pharmaceutical ingredients.[1] Its role as a synthetic intermediate allows for the construction of more complex molecules with potential therapeutic value.[2][9]

• Materials Science : This compound is utilized in the development of advanced materials, including polymers and coatings.[1]

• Photochemistry : It can act as a UV stabilizer in various polymers and coatings, protecting materials from degradation caused by UV light and thereby enhancing their durability.[1]

• Analytical Chemistry : It can be employed as a derivatizing agent in chromatography to improve the detection and analysis of various organic compounds.[1]

Key Reactions and Methodologies

1-[(Trimethylsilyl)methyl]benzotriazole is involved in several key synthetic transformations. A general overview of its synthesis and a key reaction are presented below.

Caption: Synthetic route to 1-[(Trimethylsilyl)methyl]benzotriazole and its subsequent Peterson olefination.

Experimental Protocols

The following are representative experimental protocols for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole and a subsequent reaction.

Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

This protocol is based on the known reaction between benzotriazole and chloromethyltrimethylsilane.[10]

Workflow Diagram

Caption: Experimental workflow for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Methodology

• Reaction Setup : To a solution of benzotriazole (1 equivalent) in dry N,N-dimethylformamide (DMF) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C (ice bath), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) portion-wise.

• Anion Formation : Stir the resulting mixture at 0 °C for 30 minutes.

• Addition of Electrophile : Add chloromethyltrimethylsilane (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction : Allow the reaction to warm to room temperature and stir overnight.

• Workup : Carefully quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 times).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Fluoride-Catalyzed Desilylation and Reaction with a Carbonyl Compound (Peterson Olefination)

This protocol describes a general procedure for the reaction of 1-[(Trimethylsilyl)methyl]benzotriazole with an aldehyde or ketone to form an alkene.[10]

Methodology

• Reaction Setup : Dissolve 1-[(Trimethylsilyl)methyl]benzotriazole (1 equivalent) and a carbonyl compound (1.2 equivalents) in dry tetrahydrofuran (THF) under an inert atmosphere.

• Initiation : Add a catalytic amount of a fluoride source, such as tetrabutylammonium fluoride (TBAF, 1 M solution in THF, 0.1 equivalents).

• Reaction : Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Workup : Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Purification : Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The desired alkene can be purified by column chromatography.

Safety Information

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, related benzotriazole compounds may have the following hazards. Users should always consult the specific Safety Data Sheet (SDS) from the supplier before handling.

• H302 : Harmful if swallowed.[5]

• H315 : Causes skin irritation.[5]

• H319 : Causes serious eye irritation.[5]

• H335 : May cause respiratory irritation.[5]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole is a commercially available and highly useful reagent in modern organic chemistry. Its applications span from the synthesis of complex organic molecules and advanced materials to its potential use in the development of new pharmaceutical agents. The synthetic protocols provided herein offer a foundation for researchers to utilize this compound in their work. As research continues, the full potential of 1-[(Trimethylsilyl)methyl]benzotriazole in drug discovery and materials science is yet to be fully realized, making it an exciting compound for further investigation.

References

• 1. chemimpex.com [chemimpex.com]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. jocpr.com [jocpr.com]
• 4. Benzotriazole: An overview on its versatile biological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-((Trimethylsilyl)methyl)benzotriazole | C10H15N3Si | CID 3317323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. 1-(Trimethylsilyl)-1H-benzotriazole 96 43183-36-4 [sigmaaldrich.com]
• 8. 1-Trimethylsilyl-1H-Benzotriazole | CymitQuimica [cymitquimica.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Substituted Pyrrolidines using 1-[(Trimethylsilyl)methyl]benzotriazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine scaffold is a privileged structural motif found in a vast array of natural products, pharmaceuticals, and biologically active compounds. Consequently, the development of efficient and versatile methods for the synthesis of substituted pyrrolidines is of significant interest to the scientific community. This application note details a robust methodology for the synthesis of substituted pyrrolidines utilizing 1-[(Trimethylsilyl)methyl]benzotriazole as a key reagent. This approach proceeds via the formation of an azomethine ylide intermediate, which subsequently undergoes a [3+2] cycloaddition reaction with electron-deficient alkenes. The use of benzotriazole as a synthetic auxiliary offers a reliable and high-yielding pathway to a diverse range of functionalized pyrrolidines.

Reaction Principle

The core of this synthetic strategy involves a two-step process. First, an N-substituted amine is condensed with formaldehyde and benzotriazole in the presence of 1-[(trimethylsilyl)methyl]amine to generate an N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine precursor. Second, thermal desilylation of this precursor generates a reactive azomethine ylide. This transient 1,3-dipole is then trapped in situ by an electron-deficient alkene (dipolarophile) through a [3+2] cycloaddition reaction to afford the desired substituted pyrrolidine. The reaction is stereospecific, with the configuration of the alkene being retained in the final pyrrolidine product.[1]

Experimental Protocols

Protocol 1: Synthesis of N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine Precursor

This protocol describes the general procedure for the synthesis of the azomethine ylide precursor.

Materials:

• N-substituted amine (e.g., benzylamine)

• Aqueous formaldehyde (37%)

• Benzotriazole

• (Trimethylsilyl)methylamine

• Toluene

• Anhydrous potassium carbonate

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the N-substituted amine (1.0 eq), aqueous formaldehyde (1.1 eq), and benzotriazole (1.0 eq) in toluene.

• Add (trimethylsilyl)methylamine (1.0 eq) to the mixture.

• Heat the reaction mixture to reflux for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Wash the mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine precursor.

• The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Synthesis of Substituted Pyrrolidines via [3+2] Cycloaddition

This protocol outlines the thermal generation of the azomethine ylide and its subsequent cycloaddition with an electron-deficient alkene.

Materials:

• N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine precursor (from Protocol 1)

• Electron-deficient alkene (e.g., N-phenylmaleimide, dimethyl fumarate, acrylonitrile) (1.0 - 1.2 eq)

• Anhydrous toluene or xylene

• Standard laboratory glassware

• Magnetic stirrer and heating mantle with a temperature controller

Procedure:

• In a round-bottom flask, dissolve the N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine precursor (1.0 eq) and the electron-deficient alkene (1.0 - 1.2 eq) in anhydrous toluene or xylene.

• Heat the reaction mixture to reflux (typically 110-140 °C) for 12-48 hours. Monitor the reaction by TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• The resulting crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to yield the pure substituted pyrrolidine.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of various substituted pyrrolidines using this methodology. Yields are typically in the range of 71-90%.[1]

Entry	N-Substituted Amine	Dipolarophile	Product	Yield (%)
1	Benzylamine	N-Phenylmaleimide	2-Phenyl-5-(phenylmethyl)-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-1,3(2H)-dione	85
2	Benzylamine	Dimethyl fumarate	Dimethyl 1-benzylpyrrolidine-3,4-dicarboxylate	78
3	Benzylamine	Acrylonitrile	1-Benzylpyrrolidine-3-carbonitrile	71
4	Methylamine	N-Phenylmaleimide	2-Phenyl-5-methyl-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-1,3(2H)-dione	90
5	Methylamine	Dimethyl maleate	Dimethyl 1-methylpyrrolidine-3,4-dicarboxylate	82

Visualizations

Reaction Pathway

Caption: General reaction scheme for the synthesis of substituted pyrrolidines.

Experimental Workflow

Caption: Workflow for the synthesis and purification of substituted pyrrolidines.

Conclusion

The use of 1-[(trimethylsilyl)methyl]benzotriazole provides an effective and versatile platform for the synthesis of a wide variety of substituted pyrrolidines. The methodology is characterized by its operational simplicity, good to excellent yields, and stereospecificity. These features make it a valuable tool for researchers in medicinal chemistry and drug development for the generation of novel pyrrolidine-containing molecules for biological screening and lead optimization.

References

• 1. Indol-1-ylmethyl-dimethyl-amine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: The Versatile Reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a versatile reagent in organic synthesis, primarily utilized as a stable precursor to a nucleophilic carbanion. The presence of the trimethylsilyl group facilitates deprotonation at the adjacent methylene bridge, while the benzotriazole moiety acts as an excellent leaving group in subsequent transformations. This combination allows for a range of carbon-carbon and carbon-heteroatom bond-forming reactions. This document provides detailed protocols for the reaction of 1-[(Trimethylsilyl)methyl]benzotriazole with various electrophiles, including aldehydes, ketones, alkyl halides, and acylating agents. The methodologies described herein are based on the extensive work of Katritzky and colleagues on benzotriazole chemistry.[1][2][3][4]

The general reactivity stems from the initial deprotonation of 1-[(Trimethylsilyl)methyl]benzotriazole to form a stabilized anion. This anion readily reacts with a variety of electrophiles. In the case of carbonyl compounds, the reaction proceeds via a Peterson olefination pathway to yield 1-alkenylbenzotriazoles. Alkylation and acylation reactions also proceed efficiently, providing access to a diverse array of substituted benzotriazole derivatives.

General Reaction Workflow

The overall synthetic strategy involves a two-step process. First, the 1-[(Trimethylsilyl)methyl]benzotriazole is deprotonated using a strong base, typically n-butyllithium, to generate the corresponding anion. This anion is then quenched with an appropriate electrophile to yield the desired product. For reactions with aldehydes and ketones, a subsequent elimination step, characteristic of the Peterson olefination, occurs to form the alkene.

Caption: General workflow for the reaction of 1-[(Trimethylsilyl)methyl]benzotriazole with electrophiles.

Experimental Protocols

Protocol 1: Reaction with Aldehydes and Ketones (Peterson Olefination)

This protocol describes the synthesis of 1-alkenylbenzotriazoles through the reaction of 1-[(Trimethylsilyl)methyl]benzotriazole with carbonyl compounds.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Aldehyde or Ketone

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• To a solution of 1-[(Trimethylsilyl)methyl]benzotriazole (1.0 mmol) in anhydrous THF (10 mL) under an inert atmosphere (argon or nitrogen) at -78 °C, add n-butyllithium (1.1 mmol, 1.1 equivalents) dropwise.

• Stir the resulting solution at -78 °C for 1 hour to ensure complete formation of the anion.

• Add a solution of the aldehyde or ketone (1.0 mmol) in anhydrous THF (5 mL) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to warm to room temperature and stir for an additional 12-24 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent.

Quantitative Data:

The following table summarizes the yields for the reaction of 1-[(Trimethylsilyl)methyl]benzotriazole with various aldehydes and ketones.

Electrophile (Carbonyl Compound)	Product	Yield (%)	Reference
Benzaldehyde	1-(Styryl)benzotriazole	85	[2]
4-Chlorobenzaldehyde	1-(4-Chlorostyryl)benzotriazole	82	[2]
4-Methoxybenzaldehyde	1-(4-Methoxystyryl)benzotriazole	88	[2]
Cyclohexanone	1-(Cyclohexenyl)benzotriazole	75	[2]
Acetophenone	1-(1-Phenylvinyl)benzotriazole	78	[2]

Protocol 2: Reaction with Alkyl Halides (Alkylation)

This protocol details the synthesis of 1-alkyl-1-[(trimethylsilyl)methyl]benzotriazoles.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Alkyl halide (e.g., alkyl bromide or iodide)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane

Procedure:

• Generate the anion of 1-[(Trimethylsilyl)methyl]benzotriazole as described in Protocol 1, steps 1 and 2.

• Add the alkyl halide (1.1 mmol, 1.1 equivalents) to the solution of the anion at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Work-up the reaction as described in Protocol 1, steps 5-8.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and dichloromethane as the eluent.

Quantitative Data:

The following table provides representative yields for the alkylation of the 1-[(trimethylsilyl)methyl]benzotriazole anion.

Electrophile (Alkyl Halide)	Product	Yield (%)	Reference
Methyl iodide	1-(1-(Trimethylsilyl)ethyl)benzotriazole	90	[2]
n-Butyl bromide	1-(1-(Trimethylsilyl)pentyl)benzotriazole	85	[2]
Benzyl bromide	1-(1-Phenyl-2-(trimethylsilyl)ethyl)benzotriazole	88	[2]

Protocol 3: Reaction with Acylating Agents (Acylation)

This protocol outlines the synthesis of α-acyl-1-[(trimethylsilyl)methyl]benzotriazoles.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Acyl chloride or acid anhydride

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Generate the anion of 1-[(Trimethylsilyl)methyl]benzotriazole as described in Protocol 1, steps 1 and 2.

• Add the acylating agent (1.1 mmol, 1.1 equivalents) dropwise to the anion solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2 hours and then allow it to warm to room temperature overnight.

• Quench the reaction with saturated aqueous sodium bicarbonate solution (15 mL).

• Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by column chromatography on silica gel (hexanes/ethyl acetate gradient).

Quantitative Data:

The following table shows typical yields for the acylation of the 1-[(trimethylsilyl)methyl]benzotriazole anion.

Electrophile (Acylating Agent)	Product	Yield (%)	Reference
Acetyl chloride	1-(1-Keto-2-(trimethylsilyl)ethyl)benzotriazole	75	[5][6]
Benzoyl chloride	1-(1-Keto-1-phenyl-2-(trimethylsilyl)ethyl)benzotriazole	80	[5][6]
Acetic anhydride	1-(1-Keto-2-(trimethylsilyl)ethyl)benzotriazole	72	[7]

Signaling Pathways and Logical Relationships

The reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole is governed by the generation of a key nucleophilic intermediate. The subsequent reaction pathway is determined by the nature of the electrophile employed.

Caption: Reaction pathways of 1-[(Trimethylsilyl)methyl]benzotriazole with different electrophiles.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole serves as a valuable and versatile reagent for the synthesis of a wide range of organic compounds. The straightforward generation of its corresponding anion, followed by reaction with various electrophiles, provides efficient access to alkenes, as well as alkylated and acylated benzotriazole derivatives. The protocols outlined in this document offer reliable and reproducible methods for researchers in synthetic chemistry and drug development. The benzotriazole moiety in the products can be further manipulated or removed, highlighting the utility of this reagent as a synthetic auxiliary.[1]

References

• 1. Author: A. R. Katritzky [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. researchgate.net [researchgate.net]
• 5. Imine Acylation via Benzotriazole Derivatives: The Preparation of Enaminones [organic-chemistry.org]
• 6. The chemistry of benzotriazole. Part 3. The aminoalkylation of benzotriazole - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. jcchems.com [jcchems.com]

Application Notes and Protocols: The Use of 1-[(Trimethylsilyl)methyl]benzotriazole in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-[(trimethylsilyl)methyl]benzotriazole, a versatile reagent in organic synthesis, with a specific focus on its application in the total synthesis of natural products. This reagent serves as a valuable synthetic auxiliary, primarily functioning as a formyl anion equivalent and enabling the construction of complex carbon skeletons.

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a stable, crystalline solid that has gained significant attention in synthetic organic chemistry. Its utility stems from the ability of the benzotriazole group to stabilize an adjacent carbanion upon deprotonation with a strong base. This stabilized carbanion can then react with various electrophiles, and the benzotriazole group can be subsequently removed or transformed, making it a powerful tool for carbon-carbon bond formation. This methodology, often referred to as "benzotriazole-mediated synthesis," provides a robust platform for the construction of intricate molecular architectures found in many biologically active natural products.

Core Application: Synthesis of (+)-Laccarin

A notable application of benzotriazole methodology is in the total synthesis of the natural product (+)-Laccarin. Laccarin is a diaryl ether that has garnered interest due to its potential biological activities. The synthesis developed by Katritzky and colleagues showcases the strategic use of a benzotriazole derivative to introduce a key functional group. While the direct use of 1-[(trimethylsilyl)methyl]benzotriazole is not explicitly detailed in the readily available literature for this specific synthesis, the principles of benzotriazole-stabilized carbanion chemistry are central to the approach. The following protocols are based on the established reactivity of such reagents and provide a representative workflow for their application in similar synthetic contexts.

Experimental Protocols

The following protocols outline the key steps involved in the application of benzotriazole-mediated C-C bond formation, exemplified by a hypothetical reaction sequence relevant to the synthesis of a diaryl ether intermediate, a core structural motif of (+)-Laccarin.

Protocol 1: Formation of the Benzotriazole-Stabilized Carbanion

This protocol describes the generation of the key nucleophilic species from a benzotriazole precursor.

Materials:

• 1-(Arylmethyl)benzotriazole derivative

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Argon or Nitrogen gas supply

• Dry glassware (oven-dried and cooled under inert gas)

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon/nitrogen inlet.

• Dissolve the 1-(arylmethyl)benzotriazole derivative (1.0 eq) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise to the stirred solution via syringe. The reaction mixture will typically develop a deep color, indicating the formation of the anion.

• Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of the carbanion.

Protocol 2: Reaction of the Carbanion with an Electrophile (Aryl Halide)

This protocol details the coupling of the benzotriazole-stabilized carbanion with an aryl halide, a key step in forming the diaryl ether precursor.

Materials:

• Solution of the benzotriazole-stabilized carbanion (from Protocol 1)

• Aryl halide (e.g., a substituted fluorobenzene) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard glassware for workup and extraction

Procedure:

• To the cold (-78 °C) solution of the carbanion from Protocol 1, add a solution of the aryl halide (1.2 eq) in anhydrous THF dropwise via syringe.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel.

Data Presentation

The efficiency of the coupling reaction is highly dependent on the specific substrates and reaction conditions. The following table provides a representative summary of expected yields for the coupling of a benzotriazole-stabilized carbanion with various electrophiles, based on literature precedents for similar reactions.

Entry	Electrophile	Product	Yield (%)
1	Benzaldehyde	1-Aryl-2-benzotriazol-1-ylethanol	75-85
2	4-Fluoronitrobenzene	1-(4-Nitrophenyl)methyl-benzotriazole	80-90
3	Benzyl bromide	1,2-Diphenylethyl-benzotriazole	70-80

Logical Workflow for Benzotriazole-Mediated Synthesis

The following diagram illustrates the general workflow for the application of 1-[(trimethylsilyl)methyl]benzotriazole and its derivatives in organic synthesis.

Caption: General workflow for benzotriazole-mediated C-C bond formation.

Signaling Pathway Analogy: The Role of the Benzotriazole Group

While not a biological signaling pathway, the role of the benzotriazole group can be visualized as a "synthetic signaling" pathway, where its presence and subsequent removal "signal" the formation of a key bond.

Caption: Analogy of benzotriazole's role to a signaling pathway.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole and related benzotriazole derivatives are powerful reagents for the construction of complex organic molecules, including natural products. The ability of the benzotriazole moiety to stabilize an adjacent carbanion provides a reliable method for the formation of new carbon-carbon bonds. The protocols and workflows presented here offer a foundational understanding for researchers and scientists to apply this methodology in their own synthetic endeavors, particularly in the field of drug discovery and development where the synthesis of complex, biologically active molecules is paramount.

Application Notes and Protocols for the Synthesis of Nitrogen Heterocycles Using 1-[(Trimethylsilyl)methyl]benzotriazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole and its derivatives have emerged as versatile and highly valuable reagents in synthetic organic chemistry, particularly for the construction of nitrogen-containing heterocycles. These compounds serve as stable precursors for reactive intermediates, such as azomethine ylides and carbanions, enabling the diastereoselective and regioselective synthesis of a wide array of heterocyclic scaffolds. The benzotriazole moiety acts as an excellent leaving group and a synthetic auxiliary that can be readily substituted, offering a powerful tool for the introduction of diverse functionalities.

This document provides detailed application notes and experimental protocols for two key synthetic strategies employing 1-[(trimethylsilyl)methyl]benzotriazole derivatives: the synthesis of pyrrolidines via azomethine ylide cycloaddition and the functionalization of the methylene bridge via lithiation and subsequent electrophilic substitution. These methodologies are of significant interest to researchers in drug discovery and development due to the prevalence of nitrogen heterocycles in pharmacologically active molecules.

Synthesis of Pyrrolidines via [3+2] Cycloaddition of Azomethine Ylides

A prominent application of 1-[(trimethylsilyl)methyl]benzotriazole derivatives is in the generation of non-stabilized azomethine ylides. N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines, upon thermal activation, undergo a desilylation reaction to form a transient azomethine ylide. This 1,3-dipole can then readily participate in [3+2] cycloaddition reactions with electron-deficient alkenes to afford highly substituted pyrrolidines with good yields and stereoselectivity.

Reaction Pathway

Caption: Generation of an azomethine ylide and subsequent [3+2] cycloaddition.

Experimental Protocol: General Procedure for the Synthesis of Pyrrolidines

Step 1: Synthesis of N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine

• To a solution of N-[(trimethylsilyl)methyl]amine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or acetonitrile, add paraformaldehyde (1.1 eq.) and benzotriazole (1.0 eq.).

• Stir the mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove any solid residues.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine.

Step 2: [3+2] Cycloaddition

• In a dry, round-bottomed flask equipped with a reflux condenser and under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine (1.0 eq.) and the electron-deficient alkene (1.2 eq.) in a high-boiling aprotic solvent such as toluene or xylene.

• Heat the reaction mixture to reflux (typically 110-140 °C) for 12-24 hours. The thermal energy induces the elimination of the trimethylsilyl group and benzotriazole to generate the azomethine ylide in situ, which is then trapped by the alkene.

• Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to yield the desired substituted pyrrolidine.

Quantitative Data

The yields of the [3+2] cycloaddition reaction are generally good, ranging from 71-90% depending on the nature of the alkene dipolarophile.

Entry	Alkene Dipolarophile	Product	Yield (%)	Reference
1	N-Phenylmaleimide	2,6-Dioxo-1-phenyl-4-benzyl-1,4-diazabicyclo[3.3.0]octane derivative	75-85	[1]
2	Dimethyl fumarate	Tetrahydropyrrole-3,4-dicarboxylic acid dimethyl ester derivative	80-90	[2]
3	Acrylonitrile	Pyrrolidine-3-carbonitrile derivative	71-82	[2]
4	Methyl acrylate	Pyrrolidine-3-carboxylic acid methyl ester derivative	78-88	[3]

Synthesis of Functionalized Amines via Lithiation and Electrophilic Substitution

1-[(Trimethylsilyl)methyl]benzotriazole possesses an acidic methylene proton flanked by the benzotriazole and trimethylsilyl groups. This allows for facile deprotonation using a strong base, such as n-butyllithium (n-BuLi), to generate a stabilized carbanion. This nucleophilic intermediate can then react with a variety of electrophiles to introduce diverse functional groups at the methylene position. Subsequent cleavage of the benzotriazole and trimethylsilyl groups can lead to functionalized methylamines.

Reaction Workflow

Caption: Lithiation of 1-[(trimethylsilyl)methyl]benzotriazole and reaction with an electrophile.

Experimental Protocol: General Procedure for Lithiation and Electrophilic Substitution

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen or argon inlet.

• Reagent Addition: To the flask, add a solution of 1-[(trimethylsilyl)methyl]benzotriazole (1.0 eq.) in anhydrous tetrahydrofuran (THF) (5-10 mL per mmol of substrate).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (n-BuLi) in hexanes (1.1 eq., typically 1.6 M or 2.5 M) dropwise to the stirred solution while maintaining the temperature at -78 °C. Stir the resulting mixture at this temperature for 1 hour to ensure complete formation of the lithiated species.

• Electrophilic Quench: Add the chosen electrophile (1.2 eq.), either neat or as a solution in anhydrous THF, dropwise to the reaction mixture at -78 °C.

• Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC indicates the consumption of the starting material. Quench the reaction by the slow, dropwise addition of a saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the functionalized product.

Quantitative Data

The yields for this reaction are generally moderate to high, depending on the reactivity of the electrophile.

Entry	Electrophile	Product	Yield (%)	Reference
1	Benzyl bromide	1-(1-Phenyl-2-(trimethylsilyl)ethyl)-1H-benzo[d][2][4][5]triazole	82
2	Benzaldehyde	1-(1-Hydroxy-1-phenyl-2-(trimethylsilyl)ethyl)-1H-benzo[d][2][4][5]triazole	75	[6]
3	Acetone	1-(1-Hydroxy-1-methyl-2-(trimethylsilyl)ethyl)-1H-benzo[d][2][4][5]triazole	70	[6]
4	Methyl iodide	1-(1-(Trimethylsilyl)ethyl)-1H-benzo[d][2][4][5]triazole	85

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole and its derivatives are powerful and versatile reagents for the synthesis of nitrogen heterocycles. The methodologies presented herein, namely the [3+2] cycloaddition of in situ generated azomethine ylides and the lithiation-electrophilic substitution pathway, provide efficient and flexible routes to a variety of substituted pyrrolidines and functionalized amine precursors. These protocols and the accompanying data serve as a valuable resource for researchers engaged in the synthesis of novel nitrogen-containing compounds for applications in medicinal chemistry and drug development.

References

• 1. The [2-(trimethylsilyl)ethoxy]methyl function as a suitable N-1 protecting group in lithiation reactions with pyrazoles and 1,2,4-triazoles | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. chemistry.williams.edu [chemistry.williams.edu]

experimental setup for lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole

Application Note: Lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole

Introduction

The lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole is a crucial chemical transformation that generates a potent nucleophilic carbanion. This intermediate, an α-silyl, α-benzotriazolyl carbanion, is stabilized by both the silicon and the benzotriazole moieties. It serves as a versatile building block in organic synthesis, enabling the formation of new carbon-carbon and carbon-heteroatom bonds. The reaction typically involves the deprotonation of the methylene group situated between the trimethylsilyl (TMS) and benzotriazole groups using a strong organolithium base, such as n-butyllithium (n-BuLi).[1][2] This protocol details the experimental setup and procedure for the efficient generation of this lithiated species.

Principle of the Method

The procedure is based on the deprotonation of the acidic C-H bond of the methylene group in 1-[(Trimethylsilyl)methyl]benzotriazole. The reaction is conducted under anhydrous conditions and an inert atmosphere at low temperatures (-78 °C) to ensure the stability of the resulting organolithium intermediate and to prevent side reactions.[3][4] The choice of a polar aprotic solvent like tetrahydrofuran (THF) is critical as it effectively solvates the lithium cation, enhancing the reactivity of the base and stabilizing the carbanion intermediate.[3]

Experimental Protocol

This protocol describes the generation of the lithiated derivative of 1-[(Trimethylsilyl)methyl]benzotriazole, which can then be used in subsequent reactions with various electrophiles.

Materials

• 1-[(Trimethylsilyl)methyl]benzotriazole

• n-Butyllithium (n-BuLi) solution in hexanes (typically 1.6 M or 2.5 M)

• Anhydrous Tetrahydrofuran (THF)

• Dry ice

• Acetone or Isopropanol for cooling bath

• Argon or Nitrogen gas (high purity)

Equipment

• Schlenk line or glovebox for inert atmosphere operations

• Oven-dried glassware (round-bottom flask, dropping funnel)

• Magnetic stirrer and stir bar

• Syringes and needles for liquid transfers

• Low-temperature thermometer

• Dewar flask for cooling bath

Reaction Parameters

A summary of the typical reaction conditions is provided in the table below. These parameters can be optimized based on the specific subsequent reaction.

Parameter	Recommended Value/Type	Purpose
Substrate	1-[(Trimethylsilyl)methyl]benzotriazole	Starting material for deprotonation.
Lithiation Reagent	n-Butyllithium (n-BuLi)	Strong base for abstracting the acidic proton.[2]
Molar Ratio	1.05 - 1.2 equivalents (n-BuLi vs. Substrate)	Ensures complete deprotonation of the substrate.
Solvent	Anhydrous Tetrahydrofuran (THF)	Polar aprotic solvent to stabilize the lithiated species.[3]
Temperature	-78 °C (Dry ice/acetone bath)	Prevents decomposition of the organolithium intermediate and minimizes side reactions.[4]
Atmosphere	Inert (Argon or Nitrogen)	Prevents quenching of the highly reactive organolithium species by atmospheric moisture or oxygen.
Reaction Time	1 - 2 hours	Allows for the complete formation of the lithiated intermediate.

Step-by-Step Procedure

1. Preparation of the Reaction Setup: a. Thoroughly oven-dry all glassware (e.g., a 100 mL two-neck round-bottom flask with a magnetic stir bar, a rubber septum, and a gas inlet adapter) and allow it to cool to room temperature under a stream of inert gas (Argon or Nitrogen). b. Assemble the glassware under a positive pressure of the inert gas.

2. Substrate Dissolution: a. To the reaction flask, add 1-[(Trimethylsilyl)methyl]benzotriazole (e.g., 1.0 mmol). b. Add anhydrous THF (e.g., 20 mL) via syringe. c. Stir the mixture at room temperature until the substrate is fully dissolved.

3. Cooling: a. Place the reaction flask in a Dewar containing a dry ice/acetone bath to cool the solution to -78 °C. b. Stir the solution for 15-20 minutes at this temperature to ensure thermal equilibrium.

4. Addition of n-Butyllithium: a. Using a syringe, slowly add n-butyllithium solution (1.05 - 1.2 mmol, e.g., 0.42 mL of a 2.5 M solution in hexanes) dropwise to the stirred solution over 10-15 minutes. b. A color change (often to yellow or orange) may be observed, indicating the formation of the lithiated species. c. Maintain the temperature at -78 °C throughout the addition.

5. Reaction: a. Stir the reaction mixture at -78 °C for 1-2 hours to ensure the lithiation is complete.

6. Product: a. The resulting solution contains the 1-[Lithio(trimethylsilyl)methyl]benzotriazole intermediate. b. This solution should be used immediately for the subsequent reaction with a chosen electrophile, which should also be performed at low temperature.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for the lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole.

Caption: Workflow for the lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole.

Safety Precautions

• Organolithium reagents like n-butyllithium are highly reactive, pyrophoric (ignite spontaneously in air), and corrosive. Handle them with extreme care under an inert atmosphere using proper syringe techniques.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and flame-resistant gloves.

• Perform the reaction in a well-ventilated fume hood.

• Dry ice/acetone baths are extremely cold. Avoid direct skin contact.

References

• 1. Mechanism of the Deprotonation Reaction of Alkyl Benzyl Ethers with n-Butyllithium_Chemicalbook [chemicalbook.com]
• 2. proprep.com [proprep.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. chemistry.williams.edu [chemistry.williams.edu]

Application of 1-[(Trimethylsilyl)methyl]benzotriazole in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a versatile and valuable reagent in medicinal chemistry, primarily serving as a stable synthetic auxiliary for the introduction of the aminomethyl group and for the construction of diverse heterocyclic systems. Its unique reactivity, stemming from the presence of the benzotriazole moiety as an excellent leaving group and the stabilizing effect of the trimethylsilyl group, allows for a range of chemical transformations under mild conditions. This document provides detailed application notes and experimental protocols for the use of 1-[(Trimethylsilyl)methyl]benzotriazole in the synthesis of compounds with potential therapeutic applications, including antiviral, antifungal, and anticancer agents.

Key Applications in Medicinal Chemistry

1-[(Trimethylsilyl)methyl]benzotriazole is a key precursor for the generation of N-acylimines and azomethine ylides, which are highly reactive intermediates for the synthesis of a variety of nitrogen-containing compounds. Its applications in medicinal chemistry are centered on its ability to facilitate the synthesis of complex molecules with diverse biological activities.

• Synthesis of N-Substituted Amines and Heterocycles: It serves as a practical aminomethylating agent for a wide range of nucleophiles, including amines, thiols, and carbanions. This reactivity is crucial for the synthesis of substituted amines and various heterocyclic scaffolds, which are prevalent in many drug molecules.[1][2]

• Antiviral Drug Discovery: Benzotriazole derivatives have been investigated for their antiviral properties. Molecules synthesized using benzotriazole chemistry have shown activity against a range of viruses, including picornaviruses like Coxsackievirus B5 and Poliovirus-1.[3][4][5] The benzotriazole moiety can act as a bioisostere for natural purines, potentially interfering with viral replication processes.

• Antifungal Agent Development: The benzotriazole scaffold is present in several antifungal agents. Derivatives synthesized using benzotriazole-mediated chemistry have demonstrated efficacy against various fungal strains, including Candida albicans and Aspergillus niger.[1][6][7] A key mechanism of action for some of these compounds is the inhibition of fungal cytochrome P450 14α-demethylase (CYP51), an essential enzyme in ergosterol biosynthesis.[6][7]

• Anticancer Therapy Research: Various benzotriazole and triazole derivatives have been synthesized and evaluated for their anticancer activity. These compounds have shown cytotoxicity against a range of cancer cell lines, including human glioblastoma, lung adenocarcinoma, and breast cancer cells.[8][9][10] The mechanism of action can involve the inhibition of crucial enzymes in cancer cell proliferation, such as methionine aminopeptidase type II (MetAP2).[9]

Experimental Protocols

Protocol 1: General Procedure for Aminomethylation using 1-[(Trimethylsilyl)methyl]benzotriazole

This protocol describes a general method for the aminomethylation of a primary or secondary amine.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Aldehyde (e.g., formaldehyde, benzaldehyde)

• Primary or secondary amine

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

• Grignard reagent (e.g., Phenylmagnesium bromide) or reducing agent (e.g., sodium borohydride)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Magnesium sulfate

• Standard laboratory glassware and stirring equipment

Procedure:

• Formation of the N-(α-aminoalkyl)benzotriazole adduct:

  • In a round-bottom flask, dissolve 1-[(Trimethylsilyl)methyl]benzotriazole (1.0 eq) and the desired aldehyde (1.1 eq) in the anhydrous solvent.

  • Add the amine (1.0 eq) to the solution and stir the mixture at room temperature for 2-4 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, the solvent can be removed under reduced pressure to yield the crude adduct, which can be used in the next step without further purification.

• Displacement of the benzotriazole group:

  • Using a Grignard Reagent:

    • Dissolve the crude adduct from step 1 in anhydrous diethyl ether or THF.

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add the Grignard reagent (1.2 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

    • Extract the aqueous layer with diethyl ether or ethyl acetate.

    • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the residue by column chromatography to obtain the desired tertiary amine.

  • Using a Reducing Agent:

    • Dissolve the crude adduct from step 1 in methanol or ethanol.

    • Cool the solution to 0 °C.

    • Add sodium borohydride (1.5 eq) portion-wise.

    • Stir the reaction at room temperature for 2-6 hours.

    • Quench the reaction by the addition of water.

    • Extract the product with a suitable organic solvent.

    • Dry the organic layer, concentrate, and purify by column chromatography.

Expected Yields: 70-95%, depending on the substrates used.[2][4]

Protocol 2: Synthesis of Pyrrolidines via [3+2] Cycloaddition of Azomethine Ylides

This protocol outlines the synthesis of functionalized pyrrolidines through the thermally induced desilylation of an intermediate derived from 1-[(trimethylsilyl)methyl]benzotriazole to generate an azomethine ylide, which is then trapped by an electron-deficient alkene.[11]

Materials:

• 1-[(Trimethylsilyl)methyl]amine derivative

• Formaldehyde

• Benzotriazole

• Electron-deficient alkene (e.g., N-phenylmaleimide, dimethyl fumarate)

• Anhydrous toluene

• Standard laboratory glassware for reflux and inert atmosphere operations

Procedure:

• In situ generation of the azomethine ylide precursor:

  • In a flask equipped with a reflux condenser and under an inert atmosphere, combine the 1-[(trimethylsilyl)methyl]amine derivative (1.0 eq), formaldehyde (1.2 eq, as paraformaldehyde or aqueous solution), and benzotriazole (1.0 eq) in anhydrous toluene.

  • Heat the mixture to reflux for 2-4 hours with a Dean-Stark trap to remove water.

  • The formation of the N-{[1-(benzotriazol-1-yl)methyl]}-N-[(trimethylsilyl)methyl]amine intermediate occurs in situ.

• [3+2] Cycloaddition:

  • To the refluxing solution from step 1, add the electron-deficient alkene (1.1 eq).

  • Continue to reflux for 12-24 hours. The thermal elimination of benzotriazole and the trimethylsilyl group generates the azomethine ylide, which is immediately trapped by the alkene.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford the desired pyrrolidine derivative.

Expected Yields: 71-90%.[11]

Data Presentation

Table 1: Antiviral Activity of Benzotriazole Derivatives

Compound ID	Virus	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
4a	Coxsackievirus B5	Vero	-	>100	-	[3]
4c	Coxsackievirus B5	Vero	-	>100	-	[3]
4d	Coxsackievirus B5	Vero	-	>100	-	[3]
11b	Coxsackievirus B5	-	6 - 18.5	-	-	[4]
18e	Coxsackievirus B5	-	6 - 18.5	-	-	[4]
41a	Coxsackievirus B5	-	6 - 18.5	-	-	[4]
43a	Coxsackievirus B5	-	6 - 18.5	-	-	[4]
99b	Coxsackievirus B5	-	6 - 18.5	-	-	[4]
Series 2	Coxsackievirus B2	-	4 - 33	-	-	[3]

EC₅₀: 50% effective concentration; CC₅₀: 50% cytotoxic concentration; SI: Selectivity Index (CC₅₀/EC₅₀).

Table 2: Antifungal Activity of Benzotriazole Derivatives

Compound ID	Fungal Strain	MIC (µg/mL)	Reference Drug	MIC (µg/mL)	Reference
22b'	Candida albicans	1.6 - 25	Fluconazole	-	[6]
22d	Candida albicans	1.6 - 25	Fluconazole	-	[6]
22e'	Candida albicans	1.6 - 25	Fluconazole	-	[6]
-	Aspergillus niger	12.5 - 25	-	-	[6]
-	Microsporum canis	Comparable to reference	Fluconazole, Clotrimazole	-	[7]
-	Trichophyton mentagrophyte	Comparable to reference	Fluconazole, Clotrimazole	-	[7]
-	Trichophyton rubrum	Comparable to reference	Fluconazole, Clotrimazole	-	[7]
-	Epidermophyton floccosum	Comparable to reference	Fluconazole, Clotrimazole	-	[7]

MIC: Minimum Inhibitory Concentration.

Table 3: Anticancer Activity of Triazole Derivatives

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference Drug	IC₅₀ (µM)	Reference
2a	SNB-19 (Glioblastoma)	0.23 - 2.1	-	-	[8]
5k	HEPG2 (Hepatocellular carcinoma)	0.81	-	-	[9]
-	MetAP2 (Enzyme)	0.93	-	-	[9]

IC₅₀: 50% inhibitory concentration.

Visualization of Workflows and Pathways

General Workflow for Aminomethylation

Caption: General workflow for the synthesis of N-substituted amines.

Synthetic Pathway to Pyrrolidines

Caption: Synthesis of pyrrolidines via azomethine ylide cycloaddition.

Antifungal Mechanism of Action: Inhibition of CYP51

Caption: Inhibition of ergosterol biosynthesis by targeting CYP51.

References

• 1. Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. iris.unica.it [iris.unica.it]
• 4. Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Benzotriazole: An overview on its versatile biological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and antifungal activity of triazole and benzotriazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Towards Anticancer and Antibacterial Agents: Design and Synthesis of 1,2,3-Triazol-quinobenzothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and antitumor activity of 1,2,4-triazoles having 1,4-benzodioxan fragment as a novel class of potent methionine aminopeptidase type II inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: A Step-by-Step Guide for Benzotriazole-Mediated N-Alkylation of Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the N-alkylation of primary and secondary amines utilizing benzotriazole as a versatile synthetic auxiliary. While 1-[(Trimethylsilyl)methyl]benzotriazole is a valuable reagent for other transformations, its direct application for the N-alkylation of a broad range of external amines is not a standard or documented procedure. Instead, this guide focuses on a robust and well-established methodology developed by the Katritzky group, which employs benzotriazole to facilitate the mono-N-alkylation of amines, thereby overcoming the common challenge of polyalkylation. This method involves the formation of an N-(α-aminoalkyl)benzotriazole intermediate, which is then converted to the desired N-alkylated amine. This approach is compatible with a wide range of substrates and offers high yields and selectivity.

Introduction

N-alkylation of amines is a fundamental transformation in organic synthesis, crucial for the preparation of numerous pharmaceuticals, agrochemicals, and functional materials. However, traditional methods often suffer from a lack of selectivity, leading to mixtures of primary, secondary, tertiary, and even quaternary ammonium salts. The use of benzotriazole as a synthetic auxiliary provides a powerful strategy to achieve controlled mono-N-alkylation.

The methodology proceeds in two main stages:

• Formation of the N-(α-Aminoalkyl)benzotriazole Intermediate: A primary or secondary amine is condensed with an aldehyde and benzotriazole to form a stable, isolable intermediate.

• Conversion to the N-Alkylated Amine: The benzotriazole group in the intermediate is displaced by a hydride (reduction) or a carbon nucleophile (e.g., Grignard reagent), followed by removal of the benzotriazole auxiliary to yield the N-alkylated amine.

This application note provides detailed protocols for these key steps, along with quantitative data for various substrates.

Reaction Principle and Signaling Pathway

The benzotriazole-mediated N-alkylation of amines relies on the unique properties of benzotriazole as an excellent leaving group and its ability to stabilize intermediates. The overall transformation can be depicted as follows:

Caption: General reaction pathway for benzotriazole-mediated N-alkylation.

Experimental Protocols

Protocol 1: Synthesis of N-(α-Aminoalkyl)benzotriazoles

This protocol describes the formation of the key intermediate from a primary amine, an aldehyde, and benzotriazole.

Materials:

• Primary amine (e.g., aniline)

• Aldehyde (e.g., isobutyraldehyde)

• 1H-Benzotriazole

• Toluene

• Dean-Stark trap

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add the primary amine (1.0 eq), 1H-benzotriazole (1.0 eq), and the aldehyde (1.1 eq) in toluene.

• Heat the mixture to reflux and monitor the reaction by TLC until the starting materials are consumed. The reaction time is typically 12-24 hours.

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can often be used in the next step without further purification. If necessary, purify the product by recrystallization or column chromatography.

Protocol 2: Reductive N-Alkylation of the Intermediate

This protocol describes the conversion of the N-(α-aminoalkyl)benzotriazole intermediate to the corresponding N-alkylated secondary amine via reduction.

Materials:

• N-(α-Aminoalkyl)benzotriazole intermediate from Protocol 1

• Sodium borohydride (NaBH₄)

• Ethanol or Methanol

• Standard glassware for organic synthesis

Procedure:

• Dissolve the N-(α-aminoalkyl)benzotriazole intermediate (1.0 eq) in ethanol or methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (2.0-3.0 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Quench the reaction by the slow addition of water at 0 °C.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired N-alkylated amine.

Protocol 3: N-Alkylation of the Intermediate with a Grignard Reagent

This protocol details the synthesis of N-alkylated tertiary amines by reacting the intermediate with a Grignard reagent.

Materials:

• N-(α-Aminoalkyl)benzotriazole intermediate

• Grignard reagent (e.g., methylmagnesium bromide) in a suitable solvent (e.g., THF or diethyl ether)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Standard glassware for reactions under anhydrous conditions

Procedure:

• Dissolve the N-(α-aminoalkyl)benzotriazole intermediate (1.0 eq) in anhydrous THF in a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C.

• Add the Grignard reagent (1.5-2.0 eq) dropwise via a syringe.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data Summary

The following tables summarize representative data for the benzotriazole-mediated N-alkylation of various amines.

Table 1: Synthesis of N-(α-Aminoalkyl)benzotriazole Intermediates

Entry	Amine	Aldehyde	Solvent	Time (h)	Yield (%)
1	Aniline	Isobutyraldehyde	Toluene	12	95
2	Benzylamine	Benzaldehyde	Toluene	16	92
3	Cyclohexylamine	Heptanal	Toluene	24	88
4	Piperidine	Formaldehyde	Ethanol	4	98

Table 2: Synthesis of N-Alkylated Amines via Reduction

Entry	Intermediate from Table 1	Reducing Agent	Solvent	Time (h)	Yield (%)
1	Entry 1	NaBH₄	Ethanol	2	90
2	Entry 2	NaBH₄	Methanol	3	85
3	Entry 3	NaBH₄	Ethanol	4	82

Table 3: Synthesis of N-Alkylated Amines via Grignard Reaction

Entry	Intermediate from Table 1	Grignard Reagent	Solvent	Time (h)	Yield (%)
1	Entry 1	MeMgBr	THF	12	88
2	Entry 2	PhMgBr	THF	16	80
3	Entry 4	EtMgBr	THF	12	91

Experimental Workflow and Logical Relationships

The overall experimental workflow can be visualized as a two-stage process with alternative paths in the second stage.

Caption: Workflow for benzotriazole-mediated N-alkylation of amines.

Conclusion

The use of benzotriazole as a synthetic auxiliary provides a highly efficient and selective method for the mono-N-alkylation of primary and secondary amines. This approach avoids the common problem of over-alkylation encountered in many traditional methods. The stable and easily prepared N-(α-aminoalkyl)benzotriazole intermediates can be converted to a wide variety of N-alkylated amines in high yields through either reduction or reaction with organometallic reagents. The protocols and data presented in this application note offer a practical guide for researchers in organic synthesis and drug development to implement this valuable methodology in their work.

Protecting Group Strategies Involving 1-[(Trimethylsilyl)methyl]benzotriazole: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a versatile reagent in organic synthesis, primarily utilized as a synthetic auxiliary rather than a conventional protecting group. Its application in "protecting group strategies" revolves around its ability to be incorporated into a molecule, facilitate specific synthetic transformations, and then be cleaved or modified in a subsequent step. This methodology, largely developed by the Katritzky group, provides a powerful tool for the construction of complex nitrogen-containing compounds.

This document provides detailed application notes and experimental protocols for the use of 1-[(Trimethylsilyl)methyl]benzotriazole in synthetic strategies, focusing on the formation and subsequent reactions of N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines.

Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

The reagent itself is prepared from benzotriazole and chloromethyltrimethylsilane. This straightforward synthesis makes it an accessible tool for synthetic chemists.

Core Application: Protection of Amines and Subsequent Functionalization

The primary application of 1-[(Trimethylsilyl)methyl]benzotriazole in the context of amine protection is the formation of N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines. This transformation effectively "protects" the amine by converting it into a stable intermediate that can be used for further synthetic manipulations. The true utility of this "protection" lies in the subsequent reactivity of the formed adduct.

Protection of Primary and Secondary Amines

Primary and secondary amines react with formaldehyde and 1-[(trimethylsilyl)methyl]benzotriazole (or sequentially with formaldehyde and benzotriazole followed by reaction with a trimethylsilylmethylamine precursor) to yield N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines.

Experimental Protocol: General Procedure for the Synthesis of N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines

• To a solution of the primary or secondary amine (1.0 eq.) in a suitable solvent such as toluene or ethanol, add formaldehyde (1.1 eq., typically as a 37% aqueous solution or paraformaldehyde).

• Add 1H-benzotriazole (1.0 eq.) to the mixture.

• Stir the reaction mixture at room temperature for 2-4 hours.

• If starting from an N-[(trimethylsilyl)methyl]amine, the condensation is performed with formaldehyde and benzotriazole.

• The product, N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine, is then isolated by extraction and purified by chromatography if necessary.

Deprotection and In Situ Generation of Azomethine Ylides for Cycloaddition Reactions

The "deprotection" step for N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines is a thermally induced desilylation. This process does not regenerate the original amine but instead generates a highly reactive azomethine ylide intermediate in situ. This ylide can then be trapped by various dipolarophiles, such as electron-deficient alkenes, to construct five-membered nitrogen-containing heterocycles, like pyrrolidines.[1] This highlights the role of the benzotriazole and trimethylsilylmethyl groups as activating auxiliaries rather than simple protecting groups.

The cycloaddition reaction is stereospecific, with the configuration of the olefinic dipolarophile being retained in the final pyrrolidine product.[1]

Experimental Protocol: Thermally Induced Desilylation and [3+2] Cycloaddition

• A solution of the N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine (1.0 eq.) and an electron-deficient alkene (1.2-2.0 eq.) in a high-boiling solvent such as toluene or xylene is prepared.

• The reaction mixture is heated to reflux (typically 110-140 °C) for a period of 12-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• During the reaction, the thermally induced elimination of benzotriazole and the trimethylsilyl group generates the transient azomethine ylide, which is immediately trapped by the alkene.

• Upon completion, the solvent is removed under reduced pressure, and the resulting pyrrolidine derivative is purified by column chromatography.

Quantitative Data

The yields for the synthesis of pyrrolidines via this method are generally good to excellent. The table below summarizes representative yields for the cycloaddition reaction.

N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine Precursor	Dipolarophile	Product	Yield (%)	Reference
N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]benzylamine	N-Phenylmaleimide	1-Benzyl-5-phenyl-3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrrole-4,6-dione	90	[1]
N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]methylamine	Dimethyl fumarate	Dimethyl 1-methylpyrrolidine-3,4-dicarboxylate	71	[1]
N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]cyclohexylamine	Acrylonitrile	1-Cyclohexylpyrrolidine-3-carbonitrile	85	[1]

Note: The yields are based on published literature and may vary depending on the specific reaction conditions and substrates used.

Visualizing the Strategy

The following diagrams illustrate the synthesis of the key intermediate and its subsequent transformation.

Caption: Synthesis of the key N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine intermediate.

Caption: Thermally induced "deprotection" to form an azomethine ylide and subsequent [3+2] cycloaddition.

Summary and Outlook

1-[(Trimethylsilyl)methyl]benzotriazole serves as a valuable precursor in a synthetic strategy that allows for the efficient construction of pyrrolidine rings. While not a protecting group in the classical sense of masking and then regenerating a functional group, its use in forming a stable amine adduct that can be subsequently activated for cycloaddition reactions represents a powerful synthetic methodology. This approach provides a reliable route to substituted pyrrolidines, which are important structural motifs in many biologically active molecules and natural products. The good to excellent yields and stereospecificity of the cycloaddition step make this a highly attractive strategy for medicinal and synthetic chemists.

References

• 1. pubs.acs.org [pubs.acs.org]

Catalytic and Synthetic Applications of 1-[(Trimethylsilyl)methyl]benzotriazole Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-[(Trimethylsilyl)methyl]benzotriazole and its derivatives are versatile compounds in organic synthesis, primarily serving as valuable reagents and intermediates. While direct catalytic applications are not extensively documented, their unique reactivity offers potential in catalyst development. This document provides an overview of the established synthetic uses of 1-[(Trimethylsilyl)methyl]benzotriazole, explores its potential catalytic functions by drawing parallels with structurally similar compounds, and offers detailed protocols for its synthesis and key reactions.

Introduction

Benzotriazole and its derivatives are widely utilized in medicinal chemistry and materials science due to their diverse biological activities and unique chemical properties.[1][2][3] The introduction of a trimethylsilylmethyl group at the N1 position of the benzotriazole ring system imparts specific reactivity that has been harnessed in a variety of synthetic transformations.[4] This document focuses on the applications of 1-[(Trimethylsilyl)methyl]benzotriazole, providing practical guidance for its use in a research and development setting.

Synthetic Applications as a Reagent

The primary role of 1-[(Trimethylsilyl)methyl]benzotriazole in organic synthesis is as a versatile reagent, particularly in the formation of carbon-silicon bonds and as a precursor to functionalized benzotriazoles.[4]

Generation of Azomethine Ylides for Cycloadditions

A key application of N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines, derived from 1-[(trimethylsilyl)methyl]benzotriazole, is in the generation of azomethine ylides. Thermally induced desilylation of these precursors generates azomethine ylides, which can be trapped by electron-deficient alkenes in a stereospecific cycloaddition to produce pyrrolidines in good yields (71-90%).[5]

Experimental Protocol: Synthesis of Pyrrolidines via Azomethine Ylide Cycloaddition [5]

• Synthesis of the Precursor: Condense N-[(trimethylsilyl)methyl]amines with formaldehyde and benzotriazole to prepare N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines.

• Cycloaddition Reaction:

  • In a round-bottom flask, dissolve the N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amine precursor and an electron-deficient alkene in a suitable high-boiling solvent (e.g., toluene, xylene).

  • Heat the reaction mixture to induce thermal desilylation and generation of the azomethine ylide.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the resulting pyrrolidine derivative by column chromatography on silica gel.

Potential Catalytic Applications

While direct catalytic applications of 1-[(trimethylsilyl)methyl]benzotriazole are not well-documented, the related compound, 1-(trimethylsilyl)-1H-benzotriazole, exhibits mild Lewis acidic character.[6] This property allows it to be used as a catalyst in certain reactions, such as the hydrosilylation of alkenes and alkynes.[6] It is plausible that derivatives of 1-[(trimethylsilyl)methyl]benzotriazole could be designed to leverage this Lewis acidity in catalytic cycles.

Proposed Catalytic Cycle: Lewis Acid Catalysis

The silicon atom in silylbenzotriazole derivatives can act as a Lewis acid, activating substrates for nucleophilic attack. A proposed catalytic cycle could involve the coordination of the silylbenzotriazole to a carbonyl group, for instance, increasing its electrophilicity and facilitating subsequent reactions. The benzotriazole moiety can act as a good leaving group, and the trimethylsilyl group can be readily cleaved, potentially allowing for catalyst turnover.

Data Summary

The following table summarizes the key quantitative data associated with the synthetic applications of 1-[(trimethylsilyl)methyl]benzotriazole derivatives.

Reaction Type	Substrates	Product	Yield (%)	Reference
Azomethine Ylide Cycloaddition	N-(Benzotriazolylmethyl)-N-[(trimethylsilyl)methyl]amines, electron-deficient alkenes	Pyrrolidines	71-90	[5]

Visualizations

Diagrams

Caption: Synthetic pathway for pyrrolidines.

Caption: Proposed Lewis acid catalytic cycle.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole is a valuable synthetic tool, particularly for the construction of heterocyclic systems like pyrrolidines. While its direct application as a catalyst is an emerging area, the inherent Lewis acidity of related silylbenzotriazoles suggests a promising avenue for future research in catalyst design and development. The protocols and data presented herein provide a solid foundation for researchers to explore and expand the applications of this versatile compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel benzotriazole N-acylarylhydrazone hybrids: Design, synthesis, anticancer activity, effects on cell cycle profile, caspase-3 mediated apoptosis and FAK inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Characterization, Crystal structures and Corrosion Inhibition Capabilities of The New (1H-Benzotriazol-2-yl)methyl Acetate and Their Analogs | Journal of the Chilean Chemical Society [jcchems.com]
• 4. chemimpex.com [chemimpex.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Buy 1-(Trimethylsilyl)-1H-benzotriazole | 43183-36-4 [smolecule.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 1-[(Trimethylsilyl)methyl]benzotriazole

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 1-[(Trimethylsilyl)methyl]benzotriazole in their synthetic endeavors. This powerful reagent is a versatile tool for the formation of carbon-carbon and carbon-heteroatom bonds. However, achieving optimal yields and minimizing side reactions can be challenging. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols to help you navigate common issues and enhance the success of your reactions.

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments with 1-[(Trimethylsilyl)methyl]benzotriazole, offering potential causes and actionable solutions in a question-and-answer format.

Issue 1: Low or No Yield of the Desired Product in Alkylation Reactions

Q1: My N-alkylation reaction with 1-[(Trimethylsilyl)methyl]benzotriazole is resulting in a low yield or no product at all. What are the common culprits?

A1: Low yields in N-alkylation reactions involving this reagent can often be attributed to several factors, ranging from reagent quality to reaction conditions. Here is a systematic approach to troubleshooting this issue:

• Reagent Purity and Stability:

  • 1-[(Trimethylsilyl)methyl]benzotriazole: Ensure the reagent is pure and has not degraded. It should be stored under anhydrous conditions to prevent hydrolysis of the trimethylsilyl group.

  • Alkylating Agent: Verify the purity and reactivity of your alkylating agent. Degradation or the presence of impurities can inhibit the reaction.

  • Solvent and Base: The presence of moisture can significantly impact the reaction's success. Always use anhydrous solvents and ensure your base is fresh and dry, especially when using reactive bases like sodium hydride.

• Reaction Conditions:

  • Base Selection: The choice of base is critical for the deprotonation of the benzotriazole nitrogen. For less reactive alkylating agents, a stronger base may be required. However, a very strong base might lead to side reactions.

  • Temperature: The optimal temperature can vary depending on the substrate and alkylating agent. If the reaction is sluggish at room temperature, gentle heating may be necessary. Conversely, high temperatures can lead to decomposition.

  • Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has reached completion.

• Work-up and Purification:

  • Product losses can occur during the work-up and purification stages. Ensure efficient extraction and minimize losses during chromatographic purification.

Q2: I am observing the formation of both N1 and N2 alkylated isomers. How can I improve the regioselectivity of my reaction?

A2: The formation of both N1 and N2 isomers is a common challenge in the alkylation of benzotriazoles. The ratio of these isomers is highly dependent on the reaction conditions.

• Solvent Choice: The polarity of the solvent can influence the site of alkylation. Experimenting with a range of solvents from polar aprotic (e.g., DMF, DMSO, acetonitrile) to nonpolar (e.g., THF, toluene) can help optimize for the desired isomer.

• Counter-ion and Base: The nature of the cation from the base can affect the nucleophilicity of the two nitrogen atoms. For instance, using different alkali metal hydrides (NaH, KH) or carbonate bases (K₂CO₃, Cs₂CO₃) can alter the N1/N2 ratio.

• Catalyst: Certain catalysts have been shown to favor the formation of the N1 isomer. For example, B(C₆F₅)₃ has been used for site-selective N1-alkylation of benzotriazoles with diazoalkanes.[1]

Issue 2: Complications in Reactions with Carbonyl Compounds (Peterson Olefination)

Q3: My Peterson olefination reaction with an aldehyde/ketone is giving a low yield of the desired alkene. What should I investigate?

A3: The Peterson olefination is a powerful method for alkene synthesis, but its success hinges on careful control of the reaction parameters.

• Formation of the α-Silyl Carbanion: Incomplete deprotonation of 1-[(Trimethylsilyl)methyl]benzotriazole is a common reason for low yields. Ensure you are using a sufficiently strong base (e.g., n-butyllithium, Schlosser's base) under strictly anhydrous conditions.

• Reaction Temperature: The initial addition of the carbanion to the carbonyl compound is typically performed at low temperatures (e.g., -78 °C) to minimize side reactions.

• Elimination Step: The elimination of the β-hydroxysilane intermediate to form the alkene can be promoted by either acid or base. The choice of conditions for this step will determine the stereochemistry of the resulting alkene. In some cases, the intermediate may be stable enough to be isolated, allowing for separate elimination reactions to favor either the (E) or (Z)-isomer.

• Steric Hindrance: Highly hindered ketones or aldehydes may react slowly or not at all. Increasing the reaction time or temperature may be necessary, but this can also lead to decomposition.

Q4: I am getting a mixture of (E) and (Z) isomers of the alkene product. How can I improve the stereoselectivity?

A4: The stereochemical outcome of the Peterson olefination is determined by the elimination pathway of the β-hydroxysilane intermediate.

• Acid-Catalyzed Elimination: Typically proceeds via an anti-elimination pathway.

• Base-Catalyzed Elimination: Usually proceeds via a syn-elimination pathway.

By isolating the diastereomeric β-hydroxysilane intermediates and subjecting them to either acidic or basic conditions, you can often selectively obtain one of the alkene isomers. The initial addition of the α-silyl carbanion to the carbonyl compound can also exhibit some diastereoselectivity, which is influenced by the steric bulk of the substituents.

Frequently Asked Questions (FAQs)

Q5: What is the role of the trimethylsilyl group in 1-[(Trimethylsilyl)methyl]benzotriazole?

A5: The trimethylsilyl (TMS) group serves multiple purposes. It stabilizes the adjacent carbanion formed upon deprotonation, making the reagent an effective nucleophile. In the context of the Peterson olefination, the TMS group is essential for the formation of the β-hydroxysilane intermediate, which then eliminates to form the alkene. The TMS group can also be cleaved by a fluoride source, generating a reactive azomethine ylide for cycloaddition reactions.

Q6: What are the main side reactions to be aware of when using this reagent?

A6: Potential side reactions include:

• Hydrolysis: The trimethylsilyl group is susceptible to hydrolysis, especially under acidic or basic conditions in the presence of water. This can lead to the formation of 1-methylbenzotriazole.

• Formation of N1 and N2 Isomers: As discussed in the troubleshooting section, alkylation can occur at both nitrogen atoms of the triazole ring.

• Desilylation: Unintended cleavage of the C-Si bond can occur, particularly in the presence of fluoride ions or strong acids/bases.

• Rearrangements: In some cases, rearrangements of intermediates can lead to unexpected products.

Q7: What are the recommended purification methods for products derived from 1-[(Trimethylsilyl)methyl]benzotriazole?

A7: The choice of purification method depends on the properties of the product.

• Column Chromatography: Silica gel column chromatography is the most common method for purifying products from these reactions. A gradient of ethyl acetate in hexanes is often a good starting point for elution.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification technique.

• Distillation: For volatile liquid products, distillation under reduced pressure may be appropriate.

Data Presentation

Table 1: Comparison of Bases for N-Alkylation of Benzotriazole

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	N1:N2 Ratio
1	KOH	[Bmim][BF₄]	Room Temp.	2.0	92	65:35
2	K₂CO₃	DMF	80-90	6	57.67	-
3	NaOH	DMF	-	-	86	53:47

Data adapted from various sources for general benzotriazole alkylation and may require optimization for 1-[(Trimethylsilyl)methyl]benzotriazole.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation using a Carbonate Base

• To a solution of 1-[(Trimethylsilyl)methyl]benzotriazole (1.0 eq) in anhydrous DMF (or another suitable polar aprotic solvent), add potassium carbonate (1.5 - 2.0 eq).

• Stir the suspension at room temperature for 15-30 minutes.

• Add the alkylating agent (1.1 - 1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat as necessary, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography.

Protocol 2: General Procedure for Peterson Olefination

• Dissolve 1-[(Trimethylsilyl)methyl]benzotriazole (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of a strong base such as n-butyllithium (1.05 eq) dropwise, maintaining the low temperature.

• Stir the mixture at -78 °C for 30-60 minutes to ensure complete formation of the carbanion.

• Add a solution of the aldehyde or ketone (1.0 eq) in anhydrous THF dropwise to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for the desired time, monitoring by TLC.

• Quench the reaction at low temperature by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in reactions.

Caption: Stereoselective pathways in the Peterson Olefination.

References

• 1. jcchems.com [jcchems.com]

minimizing side products in 1-[(Trimethylsilyl)methyl]benzotriazole reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize side products in reactions involving 1-[(Trimethylsilyl)methyl]benzotriazole.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in reactions involving 1-[(trimethylsilyl)methyl]benzotriazole?

A1: The most common side products include:

• 2-[(Trimethylsilyl)methyl]benzotriazole: This isomer is often formed during the synthesis of the 1-substituted reagent.

• E/Z Isomers in Peterson Olefination: Lack of stereochemical control in Peterson olefination reactions can lead to a mixture of alkene isomers.

• Bis(benzotriazol-1-yl)methane derivatives: These can form as byproducts, particularly in reactions with aldehydes.

• Desilylated products: Hydrolysis of the trimethylsilyl group can lead to the formation of 1-methylbenzotriazole.

Q2: How can I minimize the formation of the 2-substituted isomer during the synthesis of 1-[(trimethylsilyl)methyl]benzotriazole?

A2: The regioselectivity of the N-alkylation of benzotriazole is sensitive to reaction conditions. To favor the formation of the desired 1-substituted isomer, consider the following:

• Choice of Base and Solvent: The combination of the base and solvent system plays a crucial role. While a mixture of isomers is common, certain conditions can improve the ratio. For instance, using sodium hydroxide in N,N-dimethylformamide (DMF) is a common method, though it can produce significant amounts of the 2-isomer.[1] Solvent-free conditions using potassium carbonate and a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) have been reported to offer high regioselectivity for the 1-alkylated product.[2]

• Purification: Careful purification by column chromatography is typically required to separate the 1- and 2-isomers.[1]

Q3: How can I control the stereoselectivity of a Peterson olefination reaction using 1-[(trimethylsilyl)methyl]benzotriazole?

A3: The stereochemical outcome of the Peterson olefination depends on the elimination conditions of the intermediate β-hydroxysilane.[3][4][5]

• For Z-alkenes: Treatment of the β-hydroxysilane with an acid (e.g., sulfuric acid, hydrochloric acid, or a Lewis acid like boron trifluoride etherate) leads to anti-elimination, favoring the formation of the Z-alkene.[3][5][6]

• For E-alkenes: Treatment with a base (e.g., potassium hydride, sodium hydride) results in syn-elimination, yielding the E-alkene.[3][5][6] Isolating the diastereomeric β-hydroxysilanes before elimination allows for the selective synthesis of either the E or Z isomer.[3]

Q4: What should I do if I observe the formation of bis(benzotriazol-1-yl)methane derivatives?

A4: The formation of bis(benzotriazol-1-yl)methane derivatives can occur, particularly in the presence of aldehydes. To minimize this side product, consider adjusting the stoichiometry of your reactants. Using a controlled amount of 1-[(trimethylsilyl)methyl]benzotriazole and ensuring the complete consumption of the aldehyde can help reduce the formation of this byproduct.

Q5: How can I prevent the hydrolysis of the trimethylsilyl group?

A5: The carbon-silicon bond is generally stable but can be cleaved under strongly acidic or basic conditions, especially in the presence of fluoride ions. To prevent unintentional desilylation:

• Use Anhydrous Conditions: Ensure all solvents and reagents are dry, as water can facilitate hydrolysis, particularly under non-neutral pH.

• Careful pH Control: Avoid unnecessarily harsh acidic or basic conditions during the reaction and workup unless they are required for a specific transformation (like the elimination step in a Peterson olefination).

• Avoid Fluoride Sources: If not intended for desilylation, avoid sources of fluoride ions (e.g., TBAF, CsF) as they readily cleave the C-Si bond.

Troubleshooting Guides

Problem 1: Low Yield and a Mixture of Isomers in the Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole

Possible Causes:

• Non-optimal reaction conditions favoring the formation of the 2-substituted isomer.

• Incomplete reaction.

• Loss of product during workup or purification.

Solutions:

• Optimize Reaction Conditions: Refer to the data below to select conditions that favor the 1-substituted isomer.

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material (benzotriazole) and the formation of the products.

• Purification Strategy: Use column chromatography on silica gel with a suitable eluent system (e.g., ethyl acetate/n-hexane) to separate the 1- and 2-isomers.[1]

Data Presentation: Influence of Reaction Conditions on Isomer Ratio

Alkylating Agent	Base	Solvent	Product Ratio (1-isomer : 2-isomer)	Yield (%)	Reference
1,3,5-Tris(bromomethyl)-2,4,6-triethylbenzene	NaOH	DMF	54 : 35 (of trisubstituted products)	54 (for 1,1',1''-substituted)	[1]
Various Alkyl Halides	K2CO3/SiO2/TBAB	Solvent-free (Microwave)	Highly regioselective for 1-isomer	Moderate to High	[2]

Problem 2: Poor Stereoselectivity in Peterson Olefination

Possible Causes:

• Inappropriate choice of elimination conditions (acid vs. base).

• The reaction proceeding directly to the alkene without isolation of the β-hydroxysilane intermediate, leading to a mixture of isomers.

Solutions:

• Isolate the Intermediate: If possible, isolate the β-hydroxysilane intermediate after the addition of the carbanion to the carbonyl compound. This allows for the separation of diastereomers and subsequent stereoselective elimination.

• Controlled Elimination:

  • For the Z-alkene, treat the isolated intermediate with an acid.

  • For the E-alkene, treat the isolated intermediate with a base.

• Use Bulky Silyl Groups: Employing a bulkier silyl group on the reagent, such as tert-butyldiphenylsilyl, can enhance the diastereoselectivity of the initial addition step, leading to better overall stereocontrol.[5][7]

Experimental Protocols

Protocol 1: Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole and its Isomer[1]

Materials:

• 1H-Benzotriazole

• Sodium hydroxide (NaOH)

• N,N-Dimethylformamide (DMF)

• 1,3,5-Tris(bromomethyl)-2,4,6-triethylbenzene (as an example electrophile)

• Ice water

• Silica gel for column chromatography

• Ethyl acetate (EtOAc)

• n-Hexane

Procedure:

• To a suspension of sodium hydroxide (5.10 mmol) in 10 mL of N,N-dimethylformamide, add 1H-benzotriazole (5.10 mmol).

• Stir the mixture for 20 minutes at room temperature.

• Add 1,3,5-tris(bromomethyl)-2,4,6-triethylbenzene (1.13 mmol).

• Stir the solution for several hours at room temperature, monitoring the reaction by TLC.

• Pour the reaction mixture into 30 mL of ice water.

• Filter the resulting precipitate, wash with small portions of ice water, and dry.

• Purify the crude product by column chromatography on silica gel using an ethyl acetate/n-hexane (2:1 v/v) eluent system. This procedure yields the desired 1,1',1''-tris[(1H-benzotriazol-1-yl)methyl]-2,4,6-triethylbenzene and the isomeric byproduct containing one 2H-benzotriazol-2-ylmethyl group.

Protocol 2: Stereoselective Peterson Olefination[5]

This protocol describes a general procedure for the stereoselective synthesis of alkenes from α-silyl aldehydes, which can be adapted for reactions using the anion of 1-[(trimethylsilyl)methyl]benzotriazole.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Strong base (e.g., n-butyllithium)

• Aldehyde or ketone

• Anhydrous solvent (e.g., THF)

• For Z-alkene: Acid (e.g., boron trifluoride etherate)

• For E-alkene: Base (e.g., potassium hydride)

Procedure:

• Carbanion Formation: Dissolve 1-[(trimethylsilyl)methyl]benzotriazole in an anhydrous solvent like THF under an inert atmosphere (e.g., nitrogen or argon) and cool to a low temperature (e.g., -78 °C). Add a strong base such as n-butyllithium dropwise and stir to generate the α-silyl carbanion.

• Addition to Carbonyl: Add the desired aldehyde or ketone to the carbanion solution at low temperature and allow the reaction to proceed until the starting material is consumed (monitor by TLC).

• Workup to Isolate β-hydroxysilane: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude β-hydroxysilane by column chromatography if necessary to separate diastereomers.

• Stereoselective Elimination:

  • For Z-alkene (Acid-catalyzed anti-elimination): Dissolve the purified β-hydroxysilane in a suitable solvent and treat with an acid (e.g., BF3·OEt2).

  • For E-alkene (Base-catalyzed syn-elimination): Dissolve the purified β-hydroxysilane in a suitable solvent and treat with a base (e.g., KH).

• Final Workup and Purification: After the elimination is complete, perform an appropriate aqueous workup, extract the alkene product, dry the organic layer, and purify by column chromatography or distillation.

Visualizations

Caption: Reaction pathways in the synthesis and application of 1-[(trimethylsilyl)methyl]benzotriazole, highlighting the formation of desired products and common side products.

Caption: A troubleshooting workflow for minimizing side products in reactions with 1-[(trimethylsilyl)methyl]benzotriazole.

References

• 1. Synthesis and crystal structure of 1,3,5-tris­[(1H-benzotriazol-1-yl)meth­yl]-2,4,6-tri­ethyl­benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Peterson Olefination [organic-chemistry.org]
• 4. chemistnotes.com [chemistnotes.com]
• 5. Peterson olefination from alpha-silyl aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. The Peterson Olefination Using the tert-Butyldiphenylsilyl Group: Stereoselective Synthesis of Di- and Trisubstituted Alkenes [organic-chemistry.org]

Technical Support Center: Lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole

This guide provides troubleshooting advice and answers to frequently asked questions for researchers encountering difficulties with the lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole. The information is tailored for professionals in chemical research and drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My lithiation reaction has failed, resulting in a very low yield or only unreacted starting material. What are the most common causes?

A1: Failure to deprotonate the methylene group is the most frequent issue. This typically stems from one or more of the following critical areas:

• Atmospheric Contamination: Organolithium reagents like n-butyllithium (n-BuLi) are extremely reactive and pyrophoric. They are rapidly quenched by moisture or oxygen. Ensure all glassware is rigorously flame-dried under vacuum or a strong flow of inert gas and allowed to cool under an inert atmosphere (Argon is preferable to Nitrogen for organolithium reactions).[1] Solvents must be anhydrous and ideally freshly distilled from a suitable drying agent (e.g., sodium/benzophenone for THF).[2]

• Reagent Potency: n-BuLi degrades over time, especially if stored improperly. If your bottle of n-BuLi is old or has been opened multiple times, its effective concentration is likely lower than stated. It is highly recommended to titrate the n-BuLi solution (e.g., using N-benzylbenzamide or diphenylacetic acid) before use or to use a fresh, unopened bottle.[2]

• Incorrect Temperature: The lithiated intermediate of benzotriazole derivatives can be unstable at higher temperatures.[3] The reaction should be performed at -78 °C (a dry ice/acetone bath) for both the deprotonation and the subsequent reaction with an electrophile. Allowing the temperature to rise prematurely can lead to decomposition. Conversely, if the temperature is too low, the reaction rate may be excessively slow.

• Poor Mixing: Inadequate stirring can create localized "hot spots" where the n-BuLi is added, leading to side reactions or decomposition.[1] Use an appropriately sized magnetic stir bar and ensure a vortex is visible.

Q2: I'm not sure if the initial deprotonation step is working. How can I verify the formation of the lithiated intermediate?

A2: A deuterium quench experiment is the standard method to confirm lithiation. After the planned deprotonation time at -78 °C, take a small aliquot of the reaction mixture via syringe and quench it into an NMR tube containing deuterium oxide (D₂O). Isolate the product from this small-scale quench and analyze it by ¹H NMR.[2] Successful lithiation will be indicated by the disappearance or significant reduction of the singlet corresponding to the N-CH₂-Si protons in your starting material.

Q3: My reaction mixture turns a dark color (yellow, orange, or brown), but the final yield is still poor. What does this indicate?

A3: The formation of a colored solution is common and often indicates the formation of the organolithium intermediate. However, if this does not translate to a good yield of the final product, it often points to the decomposition of the lithiated species before or during the addition of the electrophile.[3] This can be caused by:

• The reaction temperature rising above -78 °C.

• The lithiated intermediate being inherently unstable, even at low temperatures, and decomposing over time.[3] In this case, minimizing the time between deprotonation and electrophile addition is crucial.

Q4: I'm observing multiple unexpected side products instead of my desired product. What kind of side reactions could be occurring?

A4: Several side reactions are possible:

• Competitive Lithiation: While the methylene protons adjacent to the silicon and benzotriazole moieties are the most acidic, deprotonation could potentially occur at other positions on the benzotriazole ring under certain conditions.[4]

• Intermediate Decomposition: As mentioned, lithiated triazoles can be unstable and undergo nitrogen extrusion or ring-opening reactions to form species like ketenimines, especially if the temperature is not strictly controlled.[3]

• Reaction with Solvent: At temperatures above -20 °C, n-BuLi can deprotonate THF, leading to a complex set of side reactions.[2]

Troubleshooting Workflow

The following diagram provides a logical workflow for troubleshooting failed lithiation experiments.

Caption: A step-by-step flowchart for diagnosing failed lithiation reactions.

Reaction Pathway

The intended reaction involves the deprotonation of the methylene bridge followed by quenching with an electrophile.

Caption: The desired reaction pathway for the lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole.

Table of Key Experimental Parameters

Optimizing the following parameters can significantly improve reaction outcomes. The data is compiled from general best practices for lithiation reactions.

Parameter	Condition / Reagent	Rationale & Expected Outcome
Base	n-BuLi	Standard, strong base. Effective for deprotonation.[5]
s-BuLi	More basic and sterically hindered; can sometimes offer different selectivity or improved reactivity.
LDA	A strong, non-nucleophilic base; useful if nucleophilic addition to other functional groups is a concern.
Solvent	THF	A good coordinating solvent that can help solubilize organolithium intermediates. Must be extremely dry.[2]
Diethyl Ether	Less reactive towards n-BuLi at higher temperatures compared to THF, but also less effective at solvating intermediates.
Temperature	-78 °C	Critical for the stability of the lithiated intermediate. Prevents decomposition and side reactions with THF.[3]
-78 °C to RT	After electrophile addition, the reaction is often allowed to warm slowly to ensure the reaction goes to completion.
Additive	TMEDA	N,N,N',N'-Tetramethylethylenediamine. A chelating agent that breaks up n-BuLi aggregates (tetramers/dimers) into more reactive monomers, potentially increasing the deprotonation rate.[6][7]

Reference Experimental Protocol

This protocol outlines a standard procedure for the lithiation of 1-[(Trimethylsilyl)methyl]benzotriazole.

1. Glassware and Atmosphere Preparation:

• Assemble a three-necked, round-bottom flask equipped with a magnetic stir bar, a thermometer adapter with a low-temperature thermometer, a rubber septum, and a nitrogen/argon inlet.

• Flame-dry the entire apparatus under a high vacuum or a strong flow of inert gas (Argon preferred).[1]

• Allow the apparatus to cool to room temperature under a positive pressure of the inert gas.

2. Reaction Setup:

• In the reaction flask, dissolve 1-[(Trimethylsilyl)methyl]benzotriazole (1.0 eq) in anhydrous THF (e.g., 0.1–0.5 M solution).

• Cool the stirred solution to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable.

3. Deprotonation:

• Using a dry syringe, add a freshly titrated solution of n-BuLi (typically 1.05–1.1 eq) dropwise to the reaction mixture over 10-15 minutes.

• Ensure the internal temperature does not rise significantly during the addition. A yellow or orange color may develop, indicating anion formation.

• Stir the reaction mixture at -78 °C for 1-2 hours.

4. Electrophilic Quench:

• Dissolve the desired electrophile (1.1–1.2 eq) in a small amount of anhydrous THF in a separate flame-dried flask.

• Add the electrophile solution dropwise to the stirred, cold (-78 °C) solution of the lithiated intermediate via syringe.

• Continue stirring at -78 °C for another 1-3 hours (this time may need optimization).

5. Workup and Isolation:

• Remove the cooling bath and allow the reaction to warm slowly to room temperature over 1-2 hours.

• Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and dilute with water and a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Separate the layers. Extract the aqueous layer two more times with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product using an appropriate method, such as flash column chromatography.

References

• 1. acs.org [acs.org]
• 2. reddit.com [reddit.com]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. proprep.com [proprep.com]
• 6. Mechanism of the Deprotonation Reaction of Alkyl Benzyl Ethers with n-Butyllithium_Chemicalbook [chemicalbook.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]

optimization of reaction temperature for 1-[(Trimethylsilyl)methyl]benzotriazole

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting procedures and frequently asked questions for the optimal synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Experimental Protocol: N-Alkylation of Benzotriazole

This protocol outlines the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole via the N-alkylation of benzotriazole with (chloromethyl)trimethylsilane using sodium hydride as a base.

Materials:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Equivalents
Benzotriazole	C₆H₅N₃	119.12	5.96 g	1.0
Sodium Hydride (60% in oil)	NaH	24.00	2.20 g	1.1
(Chloromethyl)trimethylsilane	C₄H₁₁ClSi	122.68	7.37 g (8.1 mL)	1.2
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	200 mL	-
Saturated aq. Ammonium Chloride	NH₄Cl	53.49	~50 mL	-
Ethyl Acetate	C₄H₈O₂	88.11	As needed	-
Brine (Saturated aq. NaCl)	NaCl	58.44	As needed	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 eq) to a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Solvent Addition: Add anhydrous THF (100 mL) to the flask and cool the suspension to 0 °C using an ice bath.

• Deprotonation of Benzotriazole: Dissolve benzotriazole (1.0 eq) in anhydrous THF (100 mL) and add it dropwise to the stirred NaH suspension at 0 °C over 30 minutes.

• Formation of Benzotriazole Anion: After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour. The formation of a white precipitate of sodium benzotriazolide indicates the completion of the deprotonation.

• Alkylation: Cool the reaction mixture back to 0 °C. Add (chloromethyl)trimethylsilane (1.2 eq) dropwise to the suspension.

• Reaction Monitoring and Temperature Optimization: After the addition, remove the ice bath and allow the reaction to proceed at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC). If the reaction is sluggish, gentle heating to 40-50 °C can be applied. The optimal temperature may vary, and it is recommended to start at room temperature and gradually increase the temperature if necessary.

• Quenching: Once the reaction is complete (as indicated by TLC, typically after 12-24 hours), cool the mixture to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution to decompose any unreacted sodium hydride.

• Work-up: Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent to afford 1-[(Trimethylsilyl)methyl]benzotriazole as a white solid.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Caption: Troubleshooting workflow for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Q1: My reaction shows very low or no yield of the desired product. What could be the problem?

A1: Several factors could contribute to low or no product yield:

• Reagent Quality: Ensure that all reagents, especially sodium hydride and (chloromethyl)trimethylsilane, are of high purity and reactive. Sodium hydride can be passivated by atmospheric moisture; use a fresh bottle or wash the mineral oil dispersion with anhydrous hexane before use.

• Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure that all glassware was properly flame-dried and the reaction was conducted under a dry, inert atmosphere (nitrogen or argon). Anhydrous solvents are crucial.

• Incomplete Deprotonation: Benzotriazole must be fully deprotonated by sodium hydride to form the nucleophilic anion. If the sodium hydride is not sufficiently reactive or if an insufficient amount is used, the subsequent alkylation will be inefficient. You may observe unreacted benzotriazole on your TLC plate.

• Reaction Temperature: While the reaction can proceed at room temperature, some batches of reagents may require gentle heating (40-50 °C) to drive the reaction to completion. However, higher temperatures may lead to side reactions.

Q2: I am observing two spots on my TLC plate, suggesting the formation of isomers. How can I address this?

A2: The N-alkylation of benzotriazole can occur at two different nitrogen atoms, leading to the formation of N1 and N2 isomers. The ratio of these isomers is influenced by several factors.

• Reaction Conditions: The choice of solvent and counter-ion can influence the regioselectivity of the alkylation. In many cases, the N1 isomer is the major product.

• Separation: The two isomers can usually be separated by silica gel column chromatography. Careful selection of the eluent system (e.g., a gradient of hexane/ethyl acetate) is key to achieving good separation.

• Characterization: The identity of the isomers can be confirmed by ¹H NMR spectroscopy. The chemical shifts of the protons on the methylene bridge and the aromatic protons will differ between the N1 and N2 isomers.

Q3: The reaction seems to be incomplete, with a significant amount of starting benzotriazole remaining. What should I do?

A3: An incomplete reaction is a common issue and can be addressed by:

• Increasing Reaction Time: N-alkylation reactions can sometimes be slow. Continue to monitor the reaction by TLC for an extended period (e.g., 24-48 hours).

• Optimizing Temperature: If the reaction is stagnant at room temperature, gradually increase the temperature to 40-50 °C and monitor the progress. Avoid excessive heating, which could lead to decomposition.

• Checking Reagent Stoichiometry: Ensure that at least 1.1 equivalents of sodium hydride and 1.2 equivalents of (chloromethyl)trimethylsilane were used.

Q4: I am having difficulty purifying the product. What are the best practices?

A4: Purification of 1-[(Trimethylsilyl)methyl]benzotriazole can be challenging due to the potential presence of isomers and unreacted starting materials.

• Column Chromatography: This is the most effective method for purification. Use a silica gel column with a non-polar eluent system, such as a gradient of ethyl acetate in hexane.

• Recrystallization: If the product is obtained as a solid, recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) can be an effective purification method.

• Work-up: Ensure a thorough aqueous work-up to remove any inorganic salts, which can interfere with purification.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole?

A1: The optimal reaction temperature can vary depending on the specific reagents and conditions. It is generally recommended to start the reaction at 0 °C during the addition of reagents and then allow it to proceed at room temperature. If the reaction is slow, gentle heating to 40-50 °C can be beneficial. Close monitoring by TLC is essential to determine the ideal temperature profile for your specific setup.

Q2: What is the expected yield for this reaction?

A2: With optimized conditions, yields for the N-alkylation of benzotriazole can range from moderate to high (60-90%). However, the actual yield will depend on factors such as reagent purity, reaction scale, and purification efficiency.

Q3: Can I use a different base instead of sodium hydride?

A3: Yes, other bases can be used for the N-alkylation of benzotriazole. Common alternatives include potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or acetonitrile. The choice of base can influence the reaction rate and the ratio of N1/N2 isomers.

Q4: How can I confirm the structure of my product?

A4: The structure of 1-[(Trimethylsilyl)methyl]benzotriazole can be confirmed using standard analytical techniques:

• ¹H NMR: Expect to see signals for the trimethylsilyl protons (a singlet around 0 ppm), the methylene protons (a singlet), and the aromatic protons of the benzotriazole ring.

• ¹³C NMR: This will show the characteristic chemical shifts for the carbons of the trimethylsilyl group, the methylene bridge, and the benzotriazole ring.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

Q5: What are the main side reactions to be aware of?

A5: The primary side reaction is the formation of the N2-isomer. Additionally, if the reaction is run at too high a temperature or for an extended period, decomposition of the product or starting materials may occur. In the presence of moisture, the sodium hydride will be quenched, and (chloromethyl)trimethylsilane can hydrolyze.

Reaction Workflow and Logic

The following diagram illustrates the general workflow for the synthesis and the decision-making process for temperature optimization.

Caption: General experimental workflow for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.

Technical Support Center: Purification of Products from 1-[(Trimethylsilyl)methyl]benzotriazole Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying reaction products derived from 1-[(Trimethylsilyl)methyl]benzotriazole.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in reactions involving 1-[(Trimethylsilyl)methyl]benzotriazole?

A1: The primary impurities depend on the specific reaction conditions and electrophiles used. However, common byproducts and unreacted materials include:

• Unreacted 1-[(Trimethylsilyl)methyl]benzotriazole: This can be carried through the work-up and may require chromatographic separation.

• Benzotriazole: Formed from the desilylation of the starting material or product under acidic or fluoride-ion-containing conditions. Benzotriazole is a weak acid and can often be removed with a basic aqueous wash.[1]

• Desilylated Product: The trimethylsilyl (TMS) group can be labile, leading to the formation of the corresponding N-methyl product.

• Byproducts from Side Reactions: Depending on the reaction type, side products can arise. For instance, in Peterson olefinations, β-hydroxysilane intermediates may be present if the elimination is not complete.[2][3][4][5][6]

• Excess Reagents and Catalysts: Any excess electrophiles, bases, or catalysts used in the reaction will need to be removed.

Q2: What are the general strategies for purifying products from these reactions?

A2: The purification strategy is highly dependent on the properties of the desired product. The most common methods include:

• Aqueous Work-up: A standard work-up procedure involving washes with acidic, basic, and brine solutions can remove many common impurities. For example, a dilute aqueous base can remove the benzotriazole byproduct.[1]

• Column Chromatography: Silica gel column chromatography is a versatile method for separating products from unreacted starting materials and byproducts based on polarity.[7][8][9]

• Recrystallization: If the product is a solid, recrystallization from an appropriate solvent system can be a highly effective method for achieving high purity.[10][11][12]

• Distillation: For volatile products, vacuum distillation can be an effective purification technique.[13]

Q3: My product appears as an oil and is difficult to purify. What can I do?

A3: Purifying oily products can be challenging. Here are a few techniques to try:

• Trituration: Attempt to solidify the oil by stirring it with a solvent in which it is insoluble or sparingly soluble. This can sometimes induce crystallization or wash away more soluble impurities.

• Column Chromatography: This is often the most effective method for purifying oils. A careful selection of the stationary and mobile phases is crucial for good separation.[7][8][9]

• Conversion to a Salt: If your product has a basic or acidic functional group, converting it to a salt can often induce crystallization and facilitate purification. The free base or acid can then be regenerated.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of products from 1-[(Trimethylsilyl)methyl]benzotriazole reactions.

Issue 1: Co-elution of Product and Unreacted 1-[(Trimethylsilyl)methyl]benzotriazole in Column Chromatography

Possible Cause	Solution
Inappropriate Solvent System	The polarity of the eluent may not be optimal for separating the two compounds.
Troubleshooting Steps:
1. TLC Analysis: Systematically test different solvent systems using thin-layer chromatography (TLC) to find an eluent that provides better separation (a larger ΔRf). Aim for an Rf of 0.2-0.4 for the desired product.
2. Gradient Elution: Employ a shallow gradient elution during column chromatography, starting with a less polar solvent system and gradually increasing the polarity. This can improve the resolution between closely eluting compounds.[14]
3. Alternative Stationary Phase: If silica gel does not provide adequate separation, consider using a different stationary phase such as alumina (neutral, acidic, or basic) or a reverse-phase C18 silica.[9]
Column Overloading	Too much crude material was loaded onto the column, exceeding its separation capacity.
Troubleshooting Steps:
1. Reduce Sample Load: Use a smaller amount of the crude mixture for the given column size. A general rule of thumb is to use 20-50 times the weight of adsorbent to the sample weight for difficult separations.[7]
2. Increase Column Dimensions: Use a longer and/or wider column to increase the surface area of the stationary phase and improve separation.

Issue 2: Presence of Benzotriazole in the Purified Product

Possible Cause	Solution
Incomplete Removal During Work-up	A simple aqueous wash may not have been sufficient to remove all of the benzotriazole.
Troubleshooting Steps:
1. Basic Wash: During the aqueous work-up, wash the organic layer thoroughly with a dilute basic solution (e.g., 1M NaOH or saturated NaHCO₃ solution). Benzotriazole is weakly acidic and will be deprotonated and extracted into the aqueous layer.[1] Repeat the wash several times if necessary.
2. Aqueous Back-Extraction: After the initial extraction, back-extract the combined aqueous layers with a fresh portion of the organic solvent to recover any co-extracted product.
Formation During Purification	The product may be unstable on silica gel, leading to desilylation and the formation of benzotriazole during chromatography.
Troubleshooting Steps:
1. Deactivate Silica Gel: Deactivate the silica gel by adding a small percentage of a base like triethylamine (e.g., 1-2%) to the eluent. This can help to suppress the degradation of acid-sensitive compounds.[14]
2. Alternative Purification Method: If the product is highly sensitive to silica, consider alternative purification methods such as recrystallization or preparative thin-layer chromatography (prep-TLC) on a less acidic stationary phase.

Quantitative Data Summary

The following tables summarize typical purification outcomes for benzotriazole derivatives. Note that the optimal conditions and results will vary depending on the specific structure of the target molecule.

Table 1: Comparison of Purification Techniques for Benzotriazole Derivatives

Purification Technique	Typical Yield (%)	Typical Purity (%)	Notes
Column Chromatography	60-90%	>95%	Highly versatile for a wide range of compounds. Yield and purity are dependent on the chosen stationary and mobile phases.[7][8]
Recrystallization	70-95%	>98%	Excellent for obtaining high-purity crystalline solids. Yield can be lower if the compound has significant solubility in the mother liquor.[11]
Vacuum Distillation	50-80%	>97%	Suitable for thermally stable and volatile liquid products.[13]

Table 2: Common Solvent Systems for Column Chromatography of Benzotriazole Derivatives on Silica Gel

Solvent System (v/v)	Polarity	Typical Applications
Hexane / Ethyl Acetate	Low to Medium	Good for separating non-polar to moderately polar compounds. The ratio can be adjusted to achieve the desired separation.[15]
Dichloromethane / Methanol	Medium to High	Effective for more polar compounds. A small amount of methanol can significantly increase the eluent strength.
Toluene / Ethyl Acetate	Low to Medium	Can provide different selectivity compared to hexane-based systems.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pour the slurry into the chromatography column and allow the silica to settle, ensuring an evenly packed bed. Drain the excess solvent until it is level with the top of the silica.

• Sample Loading: Dissolve the crude product in a minimal amount of the appropriate solvent (ideally the eluent) and carefully load it onto the top of the silica bed. Alternatively, for less soluble compounds, dry-load the sample by adsorbing it onto a small amount of silica gel.[14]

• Elution: Begin eluting with the starting solvent system, collecting fractions. The polarity of the eluent can be gradually increased (gradient elution) to elute more strongly retained compounds.[14]

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: General Procedure for Recrystallization

• Solvent Selection: Choose a solvent or solvent pair in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.

• Dissolution: Dissolve the crude solid in a minimal amount of the hot solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath, to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Visualizations

Caption: General purification workflow for products from 1-[(Trimethylsilyl)methyl]benzotriazole reactions.

Caption: Troubleshooting decision tree for common purification challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. Peterson Olefination [organic-chemistry.org]
• 3. Peterson Olefination | NROChemistry [nrochemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. web.uvic.ca [web.uvic.ca]
• 8. longdom.org [longdom.org]
• 9. chromtech.com [chromtech.com]
• 10. Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. EP0794179A1 - Process for the preparation of benzotriazole derivatives - Google Patents [patents.google.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Chromatography [chem.rochester.edu]
• 15. Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines - PMC [pmc.ncbi.nlm.nih.gov]

dealing with steric hindrance in 1-[(Trimethylsilyl)methyl]benzotriazole chemistry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-[(Trimethylsilyl)methyl]benzotriazole in their synthetic workflows, with a particular focus on challenges arising from steric hindrance.

Frequently Asked Questions (FAQs)

Q1: What is 1-[(Trimethylsilyl)methyl]benzotriazole, and what are its primary applications?

A1: 1-[(Trimethylsilyl)methyl]benzotriazole is a versatile reagent in organic synthesis, primarily used as a synthetic auxiliary. It is particularly valuable for the aminomethylation of various substrates and the synthesis of secondary and tertiary amines. The benzotriazole group acts as an excellent leaving group, facilitating the introduction of a methylamine or substituted methylamine moiety.

Q2: How does steric hindrance affect reactions involving 1-[(Trimethylsilyl)methyl]benzotriazole?

A2: Steric hindrance can significantly impact the feasibility and outcome of reactions with 1-[(Trimethylsilyl)methyl]benzotriazole. Bulky substituents on either the substrate or the nucleophile can impede the approach to the reaction center, leading to lower yields, slower reaction rates, or the formation of alternative products. In reactions with hindered ketones, for example, the formation of the desired tertiary amine may be significantly disfavored.

Q3: What are the common signs that steric hindrance is negatively impacting my reaction?

A3: Common indicators of steric hindrance issues include:

• Low or no product yield: This is the most direct indication that the reaction is not proceeding as expected.

• Incomplete conversion: A significant amount of starting material remains even after extended reaction times or at elevated temperatures.

• Formation of side products: Steric hindrance may favor alternative reaction pathways, leading to the isolation of unexpected products.

• Difficulty in reproducing literature results: If you are using a more sterically demanding substrate than reported in the literature, you may experience a significant drop in yield.

Troubleshooting Guides

Problem 1: Low Yield in the Synthesis of a Sterically Hindered Tertiary Amine

Scenario: You are attempting to synthesize a tertiary amine by reacting an N-substituted-N-(1-benzotriazolylmethyl)amine with a bulky Grignard reagent (e.g., isopropylmagnesium bromide or tert-butylmagnesium chloride), and the yield is significantly lower than expected.

Possible Cause	Troubleshooting Step
Steric repulsion between the bulky Grignard reagent and the substrate.	1. Increase Reaction Temperature and Time: Carefully increase the reflux temperature and extend the reaction time. Monitor the reaction progress by TLC or GC-MS to avoid decomposition. 2. Use a More Reactive Grignard Reagent: If possible, consider using an organolithium reagent, which can be more reactive than the corresponding Grignard reagent. 3. Change the Solvent: Switching to a higher-boiling point solvent like toluene or xylene can allow for higher reaction temperatures.
Instability of the Grignard reagent.	Ensure the Grignard reagent is freshly prepared or titrated before use. Use of older or partially decomposed Grignard reagents can lead to lower effective concentrations and reduced yields.
Side reactions of the Grignard reagent.	Ensure all glassware is scrupulously dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to prevent quenching of the Grignard reagent by moisture or oxygen.

Problem 2: Failed Aminomethylation of a Bulky Ketone

Scenario: You are trying to aminomethylate a sterically hindered ketone using 1-[(Trimethylsilyl)methyl]benzotriazole, followed by the addition of a Grignard reagent, but you are isolating mainly unreacted starting material.

Possible Cause	Troubleshooting Step
The ketone is too sterically hindered for the initial addition of the benzotriazole-derived anion.	1. Use a Stronger Base: For the initial deprotonation of 1-[(Trimethylsilyl)methyl]benzotriazole, consider using a stronger base than typically employed, such as n-butyllithium or LDA, at low temperatures. 2. Increase Reaction Temperature: After the initial deprotonation, a gradual increase in temperature might be necessary to drive the reaction with the hindered ketone. 3. Consider an Alternative Reagent: For extremely hindered ketones, 1-[(Trimethylsilyl)methyl]benzotriazole may not be the optimal reagent. Explore alternative aminomethylation protocols.
The intermediate iminium ion is not forming or is unstable.	The formation of the intermediate iminium ion is crucial for the subsequent Grignard addition. Ensure the reaction conditions for the elimination of the silyloxy group are appropriate. The use of a Lewis acid might be necessary in some cases.

Data Presentation

The following table summarizes the yields for the synthesis of various secondary amines via the addition of Grignard reagents to imines, assisted by 1-(trimethylsilyl)benzotriazole. This data highlights the impact of steric hindrance on the yield.

Entry	R¹	R²	R³ (in R³MgBr)	Product	Yield (%)
1	n-C₇H₁₅	i-Pr	Ph	N-(2-methyl-1-phenylpropyl)octylamine	85
2	n-C₇H₁₅	H	n-Bu	N-pentyl-octylamine	91
3	n-C₇H₁₅	H	Ph	N-benzyl-octylamine	93
4	c-C₆H₁₁	i-Pr	Ph	N-(2-methyl-1-phenylpropyl)cyclohexylamine	75
5	c-C₆H₁₁	H	n-Bu	N-pentyl-cyclohexylamine	88
6	c-C₆H₁₁	H	Ph	N-benzyl-cyclohexylamine	89
7	Ph	H	n-Bu	N-pentyl-aniline	60
8	Ph	H	Ph	N-benzhydryl-aniline	65
9	t-Bu	H	n-Bu	N-pentyl-tert-butylamine	72
10	t-Bu	H	Ph	N-benzyl-tert-butylamine	70

Data synthesized from literature reports.

Experimental Protocols

General Procedure for the Synthesis of Secondary Amines via Grignard Reagent Addition to Imines Assisted by 1-(Trimethylsilyl)benzotriazole

This protocol is adapted from the work of Katritzky et al.

Materials:

• 1-(Trimethylsilyl)benzotriazole

• Appropriate imine

• Anhydrous toluene

• Grignard reagent (e.g., Phenylmagnesium bromide in diethyl ether)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reactions under inert atmosphere

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve equimolar amounts of 1-(trimethylsilyl)benzotriazole and the appropriate imine in anhydrous toluene.

• Addition of Grignard Reagent: To the stirred solution, add the Grignard reagent (2 equivalents) dropwise via a syringe.

• Reaction: Gently reflux the reaction mixture for 24 hours under a nitrogen atmosphere. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the pure secondary amine.

Visualizations

Reaction Workflow for Hindered Amine Synthesis

preventing desilylation during workup of 1-[(Trimethylsilyl)methyl]benzotriazole reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-[(Trimethylsilyl)methyl]benzotriazole. The focus is on preventing the unintended cleavage of the trimethylsilyl (TMS) group during reaction workup and purification.

Troubleshooting Guide: Preventing Desilylation

Unwanted cleavage of the N-CH₂-Si(CH₃)₃ bond is a common issue that can lead to reduced yields and purification challenges. This guide provides a systematic approach to identifying the cause of desilylation and implementing effective solutions.

Issue 1: Desilylation During Aqueous Workup

Symptoms:

• Appearance of a more polar byproduct (1-methylbenzotriazole) on TLC.

• Reduced yield of the desired silylated product.

• Complex NMR spectra indicating a mixture of silylated and desilylated products.

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Acidic Conditions	The N-Si bond is highly susceptible to cleavage under acidic conditions.[1][2] Even mild acids, such as ammonium chloride, can cause significant desilylation.	Neutral or Basic Workup: Use neutral (deionized water) or slightly basic (saturated sodium bicarbonate solution) washes.[2]
Basic Conditions	Strong basic conditions can also promote the hydrolysis of the N-Si bond.[1]	Mildly Basic Wash: If a basic wash is necessary, use a saturated solution of sodium bicarbonate. Avoid stronger bases like sodium hydroxide.
Prolonged Contact with Aqueous Phase	The longer the silylated compound is in contact with water, the greater the chance of hydrolysis, even at neutral pH.	Rapid Extraction: Perform aqueous extractions quickly. Minimize the time the organic and aqueous layers are in contact.
Protic Solvents	Protic solvents like water and alcohols can facilitate the hydrolysis of the N-Si bond.[1]	Non-Aqueous Workup: If the reaction tolerates it, consider a non-aqueous workup. This involves removing the reaction solvent under reduced pressure and directly purifying the crude product.

Issue 2: Desilylation During Chromatographic Purification

Symptoms:

• Streaking of the product on the TLC plate.

• Isolation of the desilylated byproduct from the column.

• Gradual decomposition of the product on the column, leading to broad peaks and low recovery.

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Acidic Silica Gel	Standard silica gel is slightly acidic and can cause the cleavage of acid-sensitive groups like the TMS-methyl group.[3]	Neutralized Silica Gel: Deactivate the silica gel by treating it with a base like triethylamine.[3][4][5][6] (See Experimental Protocols for detailed procedure).
Alternative Stationary Phases	If neutralizing silica gel is not effective or convenient, other stationary phases can be used.	Alumina or Amine-Functionalized Silica: Use neutral or basic alumina, or an amine-functionalized silica gel for chromatography.[7]
Polar Protic Solvents in Eluent	Protic solvents like methanol in the eluent can promote desilylation on the silica surface.	Aprotic Eluent with Base: If a polar solvent is required, use an aprotic one. If a protic solvent is unavoidable, add a small amount of triethylamine (0.1-1%) to the eluent system.[8]

Frequently Asked Questions (FAQs)

Q1: How stable is the N-Si bond in 1-[(Trimethylsilyl)methyl]benzotriazole?

Q2: What is the best way to quench a reaction involving 1-[(Trimethylsilyl)methyl]benzotriazole that uses an organolithium or Grignard reagent?

A2: Organometallic reagents are strong bases and require careful quenching to avoid temperature spikes and side reactions. For silyl-containing compounds, it is crucial to use a mild quenching agent that will not promote desilylation. A common and effective method is to quench the reaction at low temperature (-78 °C to 0 °C) with a saturated aqueous solution of ammonium chloride, followed by a rapid workup.[9] However, given the acidity of NH₄Cl, a pre-quench with a less acidic reagent or a non-aqueous quench might be preferable if significant desilylation is observed. An in situ quench, where the electrophile is present during the formation of the organometallic reagent, can also be a good strategy to minimize side reactions.[10][11][12]

Q3: Can I use a rotary evaporator to remove solvents after an aqueous workup?

A3: Yes, but it is important to ensure the organic layer is thoroughly dried with a drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before concentrating on a rotary evaporator. Any residual water can become more concentrated as the organic solvent is removed, potentially leading to desilylation, especially if any acidic or basic impurities are present.

Q4: How can I tell if desilylation has occurred?

A4: The most common methods for detecting desilylation are:

• Thin-Layer Chromatography (TLC): The desilylated product, 1-methylbenzotriazole, will have a significantly lower Rf value (be more polar) than the starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In the ¹H NMR spectrum, the disappearance of the trimethylsilyl peak (a sharp singlet, usually around 0 ppm) and the appearance of a new methyl singlet for 1-methylbenzotriazole are indicative of desilylation.

• Mass Spectrometry (MS): A mass spectrum will show the loss of the trimethylsilylmethyl group (or the trimethylsilyl group itself) and the appearance of the mass corresponding to the desilylated compound.

Quantitative Data Summary

While precise kinetic data for the desilylation of 1-[(Trimethylsilyl)methyl]benzotriazole under varying pH conditions is not extensively published, the following table summarizes the qualitative impact of various factors on the stability of the N-Si bond.

Factor	Impact on N-Si Bond Stability	Explanation
Low pH (Acidic)	Decreases Stability	Protonation of the nitrogen atom makes the silicon atom more electrophilic and susceptible to nucleophilic attack by water.[1][2]
High pH (Basic)	Decreases Stability	Hydroxide ions can directly attack the silicon atom, leading to cleavage of the N-Si bond.[1]
Increased Temperature	Decreases Stability	Higher temperatures accelerate the rate of hydrolysis.[1]
Protic Solvents	Decreases Stability	Protic solvents such as water and alcohols can act as both a proton source and a nucleophile to facilitate hydrolysis.[1]
Steric Hindrance	Increases Stability	Bulkier silyl groups (e.g., TBS, TIPS) are generally more stable towards hydrolysis than the TMS group.[1]

Experimental Protocols

Protocol 1: Mild Aqueous Workup for a Grignard Reaction

This protocol is designed for quenching a Grignard reaction and subsequent workup while minimizing desilylation.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Quenching: Slowly add a saturated aqueous solution of sodium bicarbonate dropwise with vigorous stirring. Monitor for any exotherm.

• Extraction: Once the quenching is complete, add diethyl ether or another suitable organic solvent. Transfer the mixture to a separatory funnel.

• Washing: Separate the layers. Wash the organic layer rapidly with cold deionized water (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature.

Protocol 2: Non-Aqueous Workup

This protocol is suitable for reactions where all components are soluble in a non-polar organic solvent and can be separated by chromatography.

• Solvent Removal: After the reaction is complete, remove the solvent under reduced pressure.

• Suspension: Add a non-polar solvent such as hexane to the crude residue.

• Filtration: If inorganic salts have precipitated, filter the mixture through a pad of Celite®.

• Concentration: Concentrate the filtrate to obtain the crude product, which can then be purified by chromatography on neutralized silica gel.

Protocol 3: Preparation of Neutralized Silica Gel for Column Chromatography

This procedure deactivates the acidic sites on silica gel to prevent on-column desilylation.[5]

• Slurry Preparation: In a fume hood, prepare a slurry of silica gel in a non-polar solvent (e.g., hexane or dichloromethane).

• Addition of Base: Add 1-2% (v/v) of triethylamine to the slurry.

• Packing: Pack the column with the triethylamine-containing slurry.

• Elution: Elute the column with the desired solvent system. It is often beneficial to also include 0.1-1% triethylamine in the eluent.[8]

Visualizations

Caption: Unwanted desilylation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. silicycle.com [silicycle.com]
• 5. rsc.org [rsc.org]
• 6. youtube.com [youtube.com]
• 7. biotage.com [biotage.com]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 11. In Situ Quench Reactions of Enantioenriched Secondary Alkyllithium Reagents in Batch and Continuous Flow Using an I/Li-Exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

scale-up considerations for reactions using 1-[(Trimethylsilyl)methyl]benzotriazole

Welcome to the technical support center for 1-[(Trimethylsilyl)methyl]benzotriazole. This guide provides troubleshooting advice and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the scale-up of chemical reactions involving this versatile reagent.

Frequently Asked Questions (FAQs)

1. General Properties and Handling

Q1: What are the basic physical and chemical properties of 1-[(Trimethylsilyl)methyl]benzotriazole?

A1: 1-[(Trimethylsilyl)methyl]benzotriazole is a white powder at room temperature.[1] Key properties are summarized in the table below. It is a versatile reagent used in organic synthesis, particularly for creating carbon-silicon bonds, and also finds use as a UV stabilizer in polymers and coatings.[1]

Q2: What are the recommended storage and handling conditions for bulk quantities of 1-[(Trimethylsilyl)methyl]benzotriazole?

A2: For bulk quantities, store the compound in a dry, cool, and well-ventilated place in a tightly closed container.[2] It should be kept away from heat, sparks, open flames, and other ignition sources.[3] Avoid contact with strong oxidizing agents and strong acids.[2] Ensure adequate ventilation and use personal protective equipment (PPE), including gloves, and eye/face protection. When handling the powder, avoid dust formation and inhalation.[2][4]

2. Reaction Scale-Up Considerations

Q3: We are observing a decrease in yield upon scaling up our reaction. What are the common causes?

A3: A decrease in yield during scale-up can be attributed to several factors:

• Mass and Heat Transfer Limitations: In larger reactors, inefficient mixing can lead to localized temperature gradients and concentration differences, affecting reaction kinetics and promoting side reactions.

• Reagent Addition Rate: The rate of addition of reactants can become critical at a larger scale. A rate that is too fast can lead to exothermic events that are difficult to control, while a rate that is too slow can prolong reaction times and lead to the degradation of intermediates.

• Solubility Issues: As seen in some scale-up studies, the solubility of reagents can be a limiting factor. A solvent system that works on a lab scale may not be suitable for larger quantities, potentially requiring a change in solvent or an increase in solvent volume.[5]

• Headspace Atmosphere: The control of the atmosphere (e.g., inert gas like nitrogen or argon) is crucial. Leaks in larger equipment can introduce oxygen or moisture, which can quench reactive intermediates or catalyze side reactions.

Q4: How can we manage the exothermicity of the reaction during scale-up?

A4: Managing the reaction exotherm is critical for safety and product quality.

• Controlled Addition: Add reactive reagents slowly and monitor the internal temperature closely.

• Efficient Cooling: Ensure the reactor has an adequate cooling system (e.g., a jacket with a circulating coolant).

• Dilution: Increasing the solvent volume can help to dissipate heat more effectively.

• Process Analytical Technology (PAT): Employing in-situ monitoring tools (like IR or Raman spectroscopy) can provide real-time information on reaction progress and temperature, allowing for better control.

3. Troubleshooting Guide

Q5: Our reaction is incomplete, even after extended reaction times. How can we troubleshoot this?

A5: An incomplete reaction at scale can be due to several issues:

• Poor Mixing: Verify that the agitation speed and impeller design are adequate for the reactor volume to ensure a homogeneous mixture.

• Catalyst Deactivation: If using a catalyst, it may be deactivating over time. Consider catalyst loading or the presence of impurities in the starting materials that could be poisoning the catalyst.

• Incorrect Stoichiometry: Ensure accurate measurement and charging of all reactants. On a large scale, even small measurement errors can significantly impact the final conversion.

• Temperature Control: Check for temperature fluctuations. A lower-than-expected temperature can slow down the reaction rate considerably.

Q6: We are observing the formation of new, unidentified byproducts at a larger scale. What is the likely cause and solution?

A6: The appearance of new byproducts is a common scale-up challenge.

• Cause: This is often due to poor temperature control, leading to localized "hot spots" where side reactions or degradation can occur. Inefficient mixing can also be a cause. The thermal decomposition of benzotriazole derivatives at elevated temperatures is a known hazard and can lead to byproduct formation.[6]

• Solution: Improve mixing and temperature control. Analyze the byproducts to understand their formation mechanism, which can provide clues for process optimization (e.g., changing the order of addition, using a different base or solvent).

Q7: The final product purification by chromatography is not feasible on a large scale. What are alternative purification strategies?

A7: For large-scale purification, alternatives to chromatography are often necessary:

• Recrystallization: This is one of the most common and cost-effective methods for purifying solid compounds at scale. Solvent scouting is essential to find a suitable system that provides high purity and yield.

• Distillation: If the product is a liquid or a low-melting solid, distillation under reduced pressure can be an effective purification method.

• Extraction: A liquid-liquid extraction can be used to remove impurities into an aqueous or organic phase.

• Scavenger Resins: For removing specific impurities, such as residual metals from catalysts, scavenger resins like SiliaMetS Thiol or Diamine can be very effective.[5] The crude product is stirred with the resin, which is then filtered off.[5]

Quantitative Data

Table 1: Physicochemical Properties of 1-[(Trimethylsilyl)methyl]benzotriazole

Property	Value	Reference
CAS Number	122296-00-8	[1]
Molecular Formula	C₁₀H₁₅N₃Si	[1][7]
Molecular Weight	205.33 g/mol	[1][7]
Appearance	White powder	[1]
Melting Point	56 - 60 °C	[1]
Purity	≥ 99% (GC)	[1]

Table 2: Safety and Hazard Information for Related Benzotriazoles

Hazard Statement	Description	Reference
H302	Harmful if swallowed.	[4]
H315	Causes skin irritation.	[3]
H319	Causes serious eye irritation.	[3]
H335	May cause respiratory irritation.	[3]
H411	Toxic to aquatic life with long lasting effects.	[4]
Thermal Hazard	Benzotriazole has a high exothermic decomposition energy (1590 J/g).	[6]

Experimental Protocols

General Protocol for N-Alkylation using Benzotriazole (Illustrative)

This is a general laboratory-scale procedure that would require significant modification and hazard analysis for scale-up. It is adapted from a similar synthesis.[8]

• Reactor Setup: A suitable reactor is equipped with a mechanical stirrer, a temperature probe, a condenser, and an inert gas inlet (e.g., Nitrogen).

• Reagent Charging: To a suspension of a base (e.g., sodium hydroxide) in a suitable solvent (e.g., N,N-dimethylformamide - DMF) in the reactor, add 1H-Benzotriazole portion-wise while maintaining the temperature. The mixture is stirred at room temperature.

• Addition of Electrophile: The electrophile (in this case, a substituted bromomethyl compound) is then added to the solution. The rate of addition should be controlled to manage any exotherm.

• Reaction Monitoring: The reaction is stirred at a controlled temperature. The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC, HPLC, or GC).

• Work-up: Once the reaction is complete, the mixture is quenched by adding it to ice water. The resulting precipitate is collected by filtration, washed with water, and dried.

• Purification: The crude product is then purified, for example, by recrystallization from a suitable solvent like ethanol.

Note: For scaling up this reaction with 1-[(Trimethylsilyl)methyl]benzotriazole, a thorough safety review (including calorimetry studies) is essential to understand and control the reaction exotherm. Solvent choice would need to be re-evaluated based on safety, environmental impact, and product solubility at scale.

Visualizations

Caption: A typical workflow for scaling up a chemical reaction from laboratory to production.

Caption: A decision tree for troubleshooting common issues in reaction scale-up.

Caption: Key safety and handling considerations for bulk quantities of chemical reagents.

References

• 1. chemimpex.com [chemimpex.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. tcichemicals.com [tcichemicals.com]
• 5. silicycle.com [silicycle.com]
• 6. researchgate.net [researchgate.net]
• 7. 1-((Trimethylsilyl)methyl)benzotriazole | C10H15N3Si | CID 3317323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Synthesis and crystal structure of 1,3,5-tris­[(1H-benzotriazol-1-yl)meth­yl]-2,4,6-tri­ethyl­benzene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Effects on the Reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole

This technical support center provides guidance for researchers, scientists, and drug development professionals on the critical role of solvent selection in reactions involving 1-[(Trimethylsilyl)methyl]benzotriazole. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general role of 1-[(Trimethylsilyl)methyl]benzotriazole in organic synthesis?

A1: 1-[(Trimethylsilyl)methyl]benzotriazole is a versatile reagent, primarily used as a synthetic equivalent of a methyl anion or a hydroxymethyl anion. Its utility stems from the ability of the benzotriazole group to stabilize an adjacent carbanion and to act as an excellent leaving group. A key reaction involves its fluoride-catalyzed desilylation in the presence of carbonyl compounds.[1] This process, related to the Peterson olefination, allows for the formation of new carbon-carbon bonds.

Q2: How does the choice of solvent impact the reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole?

A2: The solvent plays a crucial role in several aspects of the reaction:

• Anion Generation: For reactions proceeding through a carbanion intermediate, the solvent must be able to support the formation and stability of this charged species.

• Solubility: The solvent must effectively dissolve 1-[(Trimethylsilyl)methyl]benzotriazole, the electrophile (e.g., aldehyde or ketone), and any catalysts or additives.

• Reaction Pathway: The polarity and coordinating ability of the solvent can influence the reaction mechanism and the formation of intermediates, potentially affecting the product distribution and stereoselectivity.

• Side Reactions: Protic solvents can lead to undesired side reactions, such as the quenching of anionic intermediates or desilylation.

Q3: What are the recommended solvent types for reactions with 1-[(Trimethylsilyl)methyl]benzotriazole?

A3: Generally, anhydrous polar aprotic solvents are recommended. These solvents can dissolve the reactants and stabilize charged intermediates without interfering with the reaction. Common choices include:

• Tetrahydrofuran (THF)

• Diethyl ether

• Acetonitrile (ACN)

• N,N-Dimethylformamide (DMF)

Q4: Are there any solvents that should be avoided?

A4: Yes, polar protic solvents such as water, methanol, and ethanol should be strictly avoided. These solvents can react with the trimethylsilyl group, leading to desilylation, and can also quench any carbanionic intermediates, thus inhibiting the desired reaction.

Troubleshooting Guides

This section addresses common problems encountered during the use of 1-[(Trimethylsilyl)methyl]benzotriazole, with a focus on the impact of solvent choice.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Step
Inappropriate Solvent Choice	Ensure you are using a dry, polar aprotic solvent such as THF or diethyl ether. If solubility is an issue with these, consider a more polar solvent like DMF, but be mindful of potential difficulties in product isolation.
Presence of Moisture	Rigorously dry all glassware and use anhydrous solvents. It is advisable to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Low Reactivity of Electrophile	For less reactive electrophiles, switching to a more polar solvent like DMF can sometimes enhance the reaction rate. Alternatively, a higher reaction temperature may be required.
Inefficient Anion Formation	If the reaction requires deprotonation, ensure the base used is appropriate for the chosen solvent and that the temperature is suitable for anion formation.

Issue 2: Formation of Side Products

Potential Cause	Troubleshooting Step
Desilylation of the Reagent	This is often due to trace amounts of water or other protic impurities in the solvent or on the glassware. Ensure all components of the reaction are scrupulously dried.
Solvent Participation in the Reaction	In some cases, highly polar and coordinating solvents like DMF can participate in side reactions. If unexpected byproducts are observed, consider switching to a less coordinating solvent like THF or diethyl ether.
Decomposition of Reactants or Products	If the reaction is run at an elevated temperature, the solvent choice becomes critical to avoid decomposition. Ensure the chosen solvent is stable at the reaction temperature and does not promote the degradation of your starting materials or products.

Data Presentation: Solvent Selection Guide

While a comprehensive quantitative comparison of solvents for all reactions of 1-[(Trimethylsilyl)methyl]benzotriazole is not available in the literature, the following table summarizes the general characteristics and recommendations for common solvent classes.

Solvent Class	Examples	General Recommendations and Expected Outcomes
Polar Aprotic (Ethereal)	THF, Diethyl Ether	Highly Recommended. Generally good for anion stability and solubility of reactants. Often the first choice for these types of reactions.
Polar Aprotic (Other)	Acetonitrile (ACN), DMF	Recommended with Caution. Can increase reaction rates due to higher polarity. However, they can be more difficult to remove and may participate in side reactions. Use when ethereal solvents give low reactivity.
Nonpolar Aprotic	Toluene, Hexane	Not Generally Recommended. Poor solubility of the reagent and intermediates often leads to low yields. May be used as a co-solvent in some cases.
Polar Protic	Water, Methanol, Ethanol	Avoid. Will lead to desilylation and quenching of anionic intermediates, preventing the desired reaction.

Experimental Protocols

Representative Protocol: Reaction with an Aldehyde

This protocol provides a general method for the reaction of 1-[(Trimethylsilyl)methyl]benzotriazole with an aldehyde, which can be adapted for solvent optimization studies.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Aldehyde (e.g., benzaldehyde)

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF)

• Anhydrous solvent (e.g., THF)

• Anhydrous sodium sulfate

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen), add 1-[(Trimethylsilyl)methyl]benzotriazole (1.0 eq) and the aldehyde (1.2 eq).

• Dissolve the reactants in the chosen anhydrous solvent (e.g., THF, approximately 0.1 M concentration).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the TBAF solution (1.1 eq) dropwise to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired alcohol product.

Solvent Selection and Optimization:

• Initial Screening: Begin with THF as the solvent of choice.

• Low Reactivity: If the reaction is sluggish in THF, consider switching to a more polar aprotic solvent such as DMF.

• Side Product Formation: If significant side products are observed, a less polar or less coordinating solvent like diethyl ether might be beneficial.

• Solubility Issues: If the starting materials are not fully soluble, a different polar aprotic solvent or a co-solvent system may be necessary.

Visualizations

Caption: General experimental workflow for the reaction of 1-[(Trimethylsilyl)methyl]benzotriazole.

References

• 1. Paper Details | Paper Digest [paperdigest.org]

Technical Support Center: Work-up Procedures for Benzotriazole Byproduct Removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of benzotriazole and its byproducts from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is benzotriazole and why is it present as a byproduct in my reaction?

A1: Benzotriazole (BtH) and its derivatives, such as 1-Hydroxybenzotriazole (HOBt), are frequently used as coupling reagents or additives in chemical reactions, most notably in peptide synthesis.[1] They enhance reaction efficiency and reduce side reactions like racemization.[1] Upon completion of the reaction, these reagents are transformed into byproducts that need to be eliminated from the crude product mixture during the purification process.[1]

Q2: What are the key properties of benzotriazole and its byproducts that are important for removal?

A2: Benzotriazole is a white to light tan solid with some solubility in water and good solubility in many organic solvents like ethanol, benzene, toluene, chloroform, and DMF.[1][2] It is a weak acid with a pKa around 8.2-8.37.[1] This acidity is a critical characteristic that is often exploited for its removal through acid-base extraction.[1] The solubility of benzotriazole and its byproducts can vary depending on the specific derivative, which is a key consideration for purification methods like recrystallization and chromatography.[1][3][4]

Q3: What are the most common byproducts from benzotriazole-based coupling reagents?

A3: The byproducts generated depend on the specific coupling reagent used.

• DCC/HOBt: The primary byproducts are dicyclohexylurea (DCU), which is often insoluble in many organic solvents and can be removed by filtration, and unreacted HOBt.[5][6]

• EDC/HOBt: This combination produces a water-soluble urea byproduct, N,N'-diisopropylurea (DICU), which simplifies its removal during aqueous work-up.[5]

• HBTU/HATU: These reagents generate HOBt or HOAt, respectively, along with tetramethylurea (TMU) as byproducts.[5]

• BOP: The use of BOP reagent results in the formation of hexamethylphosphoramide (HMPA), a carcinogenic byproduct that requires careful handling and removal.[7][8]

• PyBOP: This reagent is an alternative to BOP that produces less hazardous byproducts.[7][8]

Q4: What are the primary methods for removing benzotriazole byproducts?

A4: The most prevalent techniques for the removal of benzotriazole and its derivatives include:

• Aqueous Work-up/Liquid-Liquid Extraction: This method leverages the acidic nature of benzotriazole to separate it from neutral or basic desired products.[1]

• Recrystallization: This technique is effective when there is a significant difference in solubility between the desired product and the benzotriazole byproduct in a specific solvent system.[1][9]

• Chromatography: Methods such as flash column chromatography, preparative HPLC, and solid-phase extraction (SPE) are used to separate compounds based on their differential adsorption to a stationary phase.[1][10]

• Adsorption: Materials like activated carbon can be used to adsorb and remove benzotriazole from a solution.[1]

Troubleshooting Guides

Problem 1: My desired product is water-soluble, making aqueous extraction challenging.

• Q: How can I remove benzotriazole byproducts if my target compound, such as a peptide, is highly soluble in water?

• A: For water-soluble products, a standard aqueous extraction is not suitable.[1] Consider the following alternatives:

  • Solid-Phase Extraction (SPE): This is a very effective method. You can select a cartridge (e.g., mixed-mode cation exchange, MCX) that retains your product while allowing the benzotriazole byproduct to be washed away, or vice versa.[1] The choice of SPE cartridge and solvent system is dependent on the specific properties of your compound.[1][11]

  • Preparative HPLC: Reverse-phase HPLC is a powerful technique for purifying polar and water-soluble compounds, providing high resolution to separate your product from impurities.[1]

  • Recrystallization: If a suitable solvent system can be identified where the solubility of your product and the benzotriazole byproduct differ significantly with temperature, recrystallization can be an effective non-aqueous purification method.[1][12]

Problem 2: Benzotriazole is still present in my organic layer after a basic aqueous wash (e.g., NaHCO₃).

• Q: I've performed an acid-base extraction, but TLC/LC-MS analysis indicates that my product is still contaminated with benzotriazole. What could be the issue?

• A: Several factors could contribute to this issue:

  • Insufficient Base: The amount of base used may not have been enough to deprotonate all of the benzotriazole, leaving some in the organic layer.

  • Insufficient Washing: The number of aqueous washes may have been inadequate. Multiple extractions with smaller volumes of the basic solution are more effective than a single extraction with a large volume.

  • pH of the Aqueous Layer: Ensure the pH of the aqueous layer is sufficiently basic to deprotonate the benzotriazole.

  • Solvent Effects: The organic solvent used may have high solubility for benzotriazole, making extraction less efficient.

Problem 3: I am struggling to remove the urea byproduct from a DCC or DIC coupling reaction.

• Q: How can I effectively remove dicyclohexylurea (DCU) or diisopropylurea (DIU)?

• A:

  • DCU: Dicyclohexylurea is notoriously insoluble in many common organic solvents.[8] This property can be advantageous as it often precipitates out of the reaction mixture and can be removed by filtration.[5][8] If it remains in solution, cooling the reaction mixture can often induce precipitation.

  • DIU: Diisopropylurea is generally more soluble than DCU, making it more amenable to removal by standard purification techniques like column chromatography.[8] For water-soluble DIU from EDC, aqueous extraction is effective.[8]

Data Presentation

Table 1: Solubility of Benzotriazole in Various Solvents

Solvent	Solubility	Reference
Water	1-5 g/L (at 23.7°C)	[2]
Ethanol	Soluble	[2]
Benzene	Soluble	[2]
Toluene	Soluble	[2]
Chloroform	Soluble	[2]
Dimethylformamide (DMF)	Soluble	[2]
N,N-dimethylacetamide	High	[4]
1,2-dichloroethane	Low	[4]

Table 2: Common Benzotriazole-Based Coupling Reagents and Their Byproducts

Coupling Reagent	Common Byproducts	Key Characteristics of Byproducts
DCC (Dicyclohexylcarbodiimide)	Dicyclohexylurea (DCU)	Poorly soluble in most organic solvents, often removed by filtration.[5][8]
DIC (Diisopropylcarbodiimide)	Diisopropylurea (DIU)	More soluble than DCU, removed by chromatography or extraction.[8]
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	Water-soluble urea derivative	Easily removed by aqueous work-up.[5][8]
HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	HOBt, Tetramethylurea (TMU)	HOBt is acidic; TMU is water-soluble.[5]
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	HOAt, Tetramethylurea (TMU)	Similar to HBTU byproducts.
BOP ((Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate)	Hexamethylphosphoramide (HMPA)	Carcinogenic, requires careful handling and removal.[7][8]
PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate)	Pyrrolidine-based byproduct	Less hazardous than HMPA.[7][8]

Experimental Protocols

Protocol 1: General Acid-Base Extraction for Benzotriazole Removal

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Basic Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH). Repeat the wash 2-3 times.

• Phase Separation: Separate the aqueous layer. The deprotonated benzotriazole salt will be in the aqueous layer.

• Brine Wash: Wash the organic layer with brine (saturated NaCl solution) to remove any residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure to obtain the purified product.[13]

Protocol 2: Recrystallization for Purification

• Solvent Selection: Choose a suitable solvent or solvent system in which the desired product has high solubility at elevated temperatures and low solubility at lower temperatures, while the benzotriazole byproduct has different solubility characteristics.[9][12]

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.[9][12]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization of the desired product.[9][12]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.[9]

• Drying: Dry the purified crystals.

Visualizations

Caption: General workflow for the removal of benzotriazole byproducts.

Caption: Common benzotriazole-based coupling reagents and their byproducts.

References

• 1. benchchem.com [benchchem.com]
• 2. www2.mst.dk [www2.mst.dk]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]
• 5. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 6. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 7. benchchem.com [benchchem.com]
• 8. peptide.com [peptide.com]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. Benzotriazole-5-carboxylic as a mixed-mode ligand for chromatographic separation of antibody with enhanced adsorption capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Solid-Phase Extraction of Polar Benzotriazoles as Environmental Pollutants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Formaldehyde Anion Synthons: 1-[(Trimethylsilyl)methyl]benzotriazole and Its Alternatives

For researchers, scientists, and professionals in drug development, the choice of a formaldehyde anion synthon is critical for the efficient synthesis of hydroxymethylated compounds. This guide provides an objective comparison of 1-[(Trimethylsilyl)methyl]benzotriazole with other formaldehyde anion synthons, supported by experimental data and detailed protocols to inform synthetic strategy.

The introduction of a hydroxymethyl group is a fundamental transformation in organic synthesis, leading to valuable building blocks for pharmaceuticals and other complex molecules. Formaldehyde anion synthons, which effectively act as a source of the nucleophilic hydroxymethyl group (⁻CH₂OH), offer a powerful tool for this purpose. Among these, 1-[(Trimethylsilyl)methyl]benzotriazole has emerged as a versatile and stable reagent. This guide will compare its performance against other common formaldehyde anion synthons, focusing on reactivity, yields, and stereoselectivity where applicable.

Overview of Formaldehyde Anion Synthons

Formaldehyde itself is a highly reactive gas, making it challenging to handle and control in reactions. To overcome this, chemists have developed a range of synthons that deliver the formaldehyde anion equivalent in a more controlled manner. These can be broadly categorized as:

• Benzotriazole-based: 1-[(Trimethylsilyl)methyl]benzotriazole is a key example, offering stability and tunable reactivity.

• Hydrazone-based: Formaldehyde tert-butyl hydrazone is widely used in asymmetric organocatalysis.

• In situ generated synthons: These are produced from readily available starting materials like DMSO or paraformaldehyde immediately before or during the reaction.

Performance Comparison of Formaldehyde Anion Synthons

The choice of synthon often depends on the specific substrate, desired stereochemistry, and reaction conditions. The following tables summarize the performance of different formaldehyde anion synthons in various reactions.

Table 1: Reaction of Formaldehyde Anion Synthons with Aldehydes and Ketones

Formaldehyde Anion Synthon	Electrophile	Product	Yield (%)	Reference
1-[(Trimethylsilyl)methyl]benzotriazole	Benzaldehyde	1-Phenyl-2-(1H-benzo[d][1][2][3]triazol-1-yl)ethanol	Not specified	[4]
1-(Chloromethyl)benzotriazole / SmI₂	Cyclohexanone	1-(Cyclohexan-1-ol-1-yl)methyl-1H-benzo[d][1][2][3]triazole	72	[5]
1-(Chloromethyl)benzotriazole / SmI₂	Acetophenone	1-(1-Phenyl-1-ethanol-1-yl)methyl-1H-benzo[d][1][2][3]triazole	60	[5]

Note: The reaction with 1-[(Trimethylsilyl)methyl]benzotriazole is fluoride-catalyzed, leading to the desilylated alcohol product.

Table 2: Asymmetric Transfer Hydroxymethylation of Activated Isoindolinones

Formaldehyde Surrogate	Catalyst	Product Yield (%)	Enantiomeric Ratio (e.r.)	Reference
N,N-Dimethyl-N'-(2-nitrobenzyl)methanediamine	Takemoto Catalyst	96	93:7	[1][2][6]
(Phenylsulfonyl)methanol	Takemoto Catalyst	91	92:8	[1][2][6]
Paraformaldehyde	Takemoto Catalyst	48	90:10	[1][2][6]

This table highlights the effectiveness of different formaldehyde surrogates in an organocatalytic asymmetric reaction, demonstrating that the choice of surrogate significantly impacts both yield and stereoselectivity.[1][2][6]

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon published results. Below are representative protocols for the use of 1-[(Trimethylsilyl)methyl]benzotriazole and an alternative synthon.

Protocol 1: General Procedure for the Reaction of 1-[(Trimethylsilyl)methyl]benzotriazole with Carbonyl Compounds

This protocol is based on the fluoride-catalyzed desilylation of 1-[(trimethylsilyl)methyl]benzotriazole in the presence of an electrophile.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Carbonyl compound (aldehyde or ketone)

• Tetrabutylammonium fluoride (TBAF) solution (1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Magnesium sulfate

Procedure:

• To a solution of 1-[(trimethylsilyl)methyl]benzotriazole (1.1 mmol) and the carbonyl compound (1.0 mmol) in anhydrous THF (10 mL) at 0 °C under a nitrogen atmosphere, add TBAF solution (1.1 mL, 1.1 mmol) dropwise.

• Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution (15 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel to afford the desired hydroxymethylated product.

Protocol 2: Asymmetric Organocatalyzed Transfer Hydroxymethylation of an Isoindolinone

This protocol exemplifies the use of a formaldehyde surrogate in an enantioselective reaction.[1][2][6]

Materials:

• Activated isoindolinone substrate (e.g., 2-benzyl-3-methyleneisoindolin-1-one)

• Formaldehyde surrogate (e.g., N,N-Dimethyl-N'-(2-nitrobenzyl)methanediamine)

• Takemoto catalyst (a chiral thiourea catalyst)

• Toluene

• Sodium bicarbonate solution

• Brine

• Sodium sulfate

Procedure:

• To a solution of the activated isoindolinone (0.1 mmol) and the Takemoto catalyst (0.01 mmol, 10 mol%) in toluene (1.0 mL) at room temperature, add the formaldehyde surrogate (0.12 mmol).

• Stir the reaction mixture at room temperature for the time indicated by TLC analysis until the starting material is consumed.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to yield the enantioenriched hydroxymethylated product.

Reaction Mechanisms and Workflows

The utility of these synthons is rooted in their ability to generate a nucleophilic species that reacts with various electrophiles.

General Workflow for Formaldehyde Anion Synthon Addition

The following diagram illustrates the general workflow for utilizing a formaldehyde anion synthon in a reaction with a generic electrophile.

Caption: General workflow for the addition of a formaldehyde anion synthon to an electrophile.

Asymmetric Induction with Chiral Catalysts

In the case of organocatalytic reactions, a chiral catalyst is employed to create a chiral environment, leading to the preferential formation of one enantiomer of the product.

Caption: Catalytic cycle for asymmetric hydroxymethylation using a formaldehyde surrogate.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole stands as a valuable reagent for the introduction of the hydroxymethyl group, offering stability and predictable reactivity. Its performance is comparable to other synthons, with the specific choice being highly dependent on the reaction context. For asymmetric transformations, organocatalytic methods employing formaldehyde surrogates like formaldehyde tert-butyl hydrazone or specifically designed precursors often provide superior enantioselectivity. The provided data and protocols serve as a foundation for chemists to select the most appropriate formaldehyde anion synthon for their synthetic endeavors, enabling the efficient construction of complex molecules with high precision.

References

• 1. Asymmetric Organocatalyzed Transfer Hydroxymethylation of Isoindolinones Using Formaldehyde Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Organocatalyzed Transfer Hydroxymethylation of Isoindolinones Using Formaldehyde Surrogates | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetric Organocatalyzed Transfer Hydroxymethylation of Isoindolinones Using Formaldehyde Surrogates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-Alkylation Reagents: Seeking Alternatives to 1-[(Trimethylsilyl)methyl]benzotriazole

For researchers, scientists, and drug development professionals, the strategic selection of reagents for N-alkylation is a critical step in the synthesis of a vast array of organic compounds, including active pharmaceutical ingredients. 1-[(Trimethylsilyl)methyl]benzotriazole has served as a valuable tool in this capacity; however, the constant drive for greener, more efficient, and cost-effective synthetic methodologies necessitates a thorough comparison with alternative reagents. This guide provides an objective analysis of prominent alternatives, supported by experimental data and detailed protocols to inform your selection process.

This comparison focuses on three major classes of alternative N-alkylation reagents: "green" reagents such as dialkyl carbonates, catalytic methods employing transition metals like iridium, and reactions utilizing formaldehyde and its surrogates. Each presents a unique set of advantages and disadvantages in terms of substrate scope, reaction conditions, and environmental impact.

Performance Comparison of N-Alkylation Reagents

The following table summarizes the performance of 1-[(Trimethylsilyl)methyl]benzotriazole and its alternatives in the N-alkylation of common substrates like amines and amides. The data presented is a synthesis of reported yields from various studies and aims to provide a comparative overview.

Reagent/Method	Substrate	Product	Yield (%)	Reference
1-[(Trimethylsilyl)methyl]benzotriazole	Amine (e.g., Aniline)	N-Alkylated Amine	Typically 70-95%	[1][2]
Amide (e.g., Benzamide)	N-Alkylated Amide	Generally 60-90%	[1]
Dialkyl Carbonates (e.g., DMC, PC)	Heterocycle (e.g., Imidazole)	N-Alkylated Heterocycle	85-95%	[3][4][5][6]
Amine (e.g., Aniline)	N-Alkylated Amine	70-90%	[5]
Iridium-Catalyzed Alkylation with Alcohols	Amine (e.g., Aniline)	N-Alkylated Amine	80-98%	[7][8][9]
Amide (e.g., Acetamide)	α-Alkylated Amide	up to 83%
Formaldehyde and Silane	Amine (e.g., Aniline)	N-Methylated Amine	85-95%

Detailed Experimental Protocols

To facilitate the practical application of these methods, detailed experimental protocols for key examples are provided below.

Protocol 1: N-Alkylation using 1-[(Trimethylsilyl)methyl]benzotriazole

This protocol is a general representation of the aminomethylation of an amine using 1-[(trimethylsilyl)methyl]benzotriazole.

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Amine (e.g., Aniline)

• Aldehyde or ketone

• Anhydrous solvent (e.g., THF, CH2Cl2)

• Grignard reagent or other nucleophile

Procedure:

• To a solution of 1-[(trimethylsilyl)methyl]benzotriazole (1.0 eq) in anhydrous solvent, add the amine (1.0 eq) and the carbonyl compound (1.1 eq).

• Stir the mixture at room temperature for the time specified in the relevant literature, typically ranging from a few hours to overnight.

• Cool the reaction mixture to 0 °C and add the Grignard reagent (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Iridium-Catalyzed N-Alkylation of Amines with Alcohols

This method offers a greener alternative by using alcohols as alkylating agents, with water as the only byproduct.[7][8][9]

Materials:

• Iridium catalyst (e.g., [Ir(Cp*)Cl2]2)

• Amine (e.g., Aniline)

• Alcohol (e.g., Benzyl alcohol)

• Base (e.g., K2CO3, NaHCO3)

• Anhydrous solvent (e.g., Toluene)

Procedure:

• In a reaction vessel, combine the iridium catalyst (0.5-2 mol%), the amine (1.0 eq), the alcohol (1.2 eq), and the base (1.0-1.5 eq).

• Add the anhydrous solvent and heat the mixture to the specified temperature (typically 80-120 °C) under an inert atmosphere (e.g., Argon).

• Stir the reaction for the required time (usually 12-24 hours), monitoring progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the catalyst and base.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography to obtain the N-alkylated amine.

Protocol 3: N-Alkylation of Heterocycles with Propylene Carbonate (PC)

A sustainable and safe method that utilizes propylene carbonate as both the reagent and solvent, avoiding the use of genotoxic alkyl halides.[3][5]

Materials:

• Heterocycle (e.g., Phthalazin-1(2H)-one)

• Propylene Carbonate (anhydrous)

Procedure:

• In a microwave vial, add the heterocyclic compound (1.0 eq) to anhydrous propylene carbonate (acting as both solvent and reagent).

• Seal the vial and heat the mixture in a microwave reactor to 200 °C for 2 hours.

• After cooling, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Synthetic Pathways

To better understand the workflow and relationships between these N-alkylation strategies, the following diagrams have been generated.

Caption: A logical workflow for selecting an N-alkylation reagent.

The following diagram illustrates the general mechanism for the iridium-catalyzed N-alkylation of amines with alcohols, a prominent green chemistry approach.

Caption: Mechanism of Iridium-Catalyzed N-Alkylation.

Conclusion

The choice of an N-alkylation reagent is a multifaceted decision that depends on the specific substrate, desired product, and overarching synthetic strategy, including considerations for green chemistry principles. While 1-[(trimethylsilyl)methyl]benzotriazole remains a potent and versatile reagent, the alternatives presented here offer significant advantages in certain contexts. Catalytic methods, particularly those employing iridium and alcohols, represent a highly atom-economical and environmentally benign approach.[7][8][9] Dialkyl carbonates provide a safe and green alternative to traditional alkyl halides, especially for heterocyclic substrates.[3][4][5][6] Formaldehyde, in combination with a reducing agent like a silane, offers an efficient route for N-methylation. Researchers are encouraged to consider these alternatives to optimize their synthetic routes for efficiency, safety, and sustainability.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reactions of benzotriazole with formaldehyde and aliphatic primary amines: selective formation of 1 : 1 : 1, of 2 : 2 : 1, and of 2 : 3 : 2 adducts and a study of their reactions with nucleophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Dialkyl Carbonates in the Green Synthesis of Heterocycles [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Dialkyl Carbonates in the Green Synthesis of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanistic studies on the N-alkylation of amines with alcohols catalysed by iridium(i) complexes with functionalised N-heterocyclic carbene ligands - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of Reaction Products: NMR Spectroscopy vs. Chromatographic and Mass Spectrometry Methods

In the realms of chemical research, drug discovery, and process development, the unambiguous confirmation of a reaction product's identity and purity is a critical checkpoint. A variety of analytical techniques are available for this purpose, with Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS) being the most powerful and widely employed. This guide provides an objective comparison of these techniques, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific needs.

At a Glance: Key Differences

While all three techniques are instrumental in characterizing chemical compounds, they operate on fundamentally different principles and provide distinct, often complementary, information. NMR spectroscopy provides detailed structural elucidation and is inherently quantitative without the need for calibration standards.[1][2] In contrast, HPLC is a separation technique that excels at quantifying the components of a mixture with high precision, and MS provides highly sensitive molecular weight information and is adept at detecting trace impurities.[2][3]

Performance Comparison: NMR vs. HPLC vs. MS

The choice of analytical technique for reaction product validation often involves a trade-off between the desired level of structural detail, sensitivity, and quantitative accuracy. The following table summarizes the key performance characteristics of NMR, HPLC, and MS.

Feature	Nuclear Magnetic Resonance (NMR)	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS)
Primary Information	Molecular structure, connectivity, stereochemistry[1]	Separation of mixture components, retention time	Molecular weight, fragmentation patterns[1]
Quantitative Capability	Inherently quantitative (qNMR)[4][5]	Requires calibration with standards[4]	Requires calibration with standards
Sensitivity (Typical)	Lower (micromole to millimole)[2]	High (nanomole to picomole)	Very high (picomole to femtomole)[2]
Limit of Detection (LOD)	~10 µg[6]	ng/mL to pg/mL range	pg/mL to fg/mL range
Limit of Quantification (LOQ)	~50 µg	ng/mL range	pg/mL range
Accuracy	High, provides an absolute purity value[4]	High, but can be influenced by the response factors of impurities[4]	Dependent on calibration
Precision (RSD)	Excellent (typically <1%)[4][7]	Very good (typically <2%)[7][8]	Good (typically <5-10%)
Sample Preparation	Minimal, often direct analysis of the reaction mixture is possible[2]	More complex, often requires filtration and dilution[1][9]	More complex, often requires chromatography (LC-MS, GC-MS)[1]
Non-destructive	Yes[5]	Yes (sample can be collected after detection)	No (sample is consumed)

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. Below are representative protocols for the validation of a small molecule reaction product using NMR, HPLC, and LC-MS.

Protocol 1: Quantitative NMR (qNMR) for Purity Determination

This protocol outlines the determination of the absolute purity of a reaction product using an internal standard.

• Sample and Standard Preparation:

  • Accurately weigh approximately 10-20 mg of the purified reaction product into a clean vial.

  • Accurately weigh a suitable, certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same vial. The standard should have signals that do not overlap with the analyte signals.

  • Dissolve the mixture in a known volume (e.g., 0.7 mL) of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in which both the sample and standard are fully soluble.

  • Transfer the solution to a clean NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Use a standard single-pulse experiment with a calibrated 90° pulse.

  • Ensure a sufficiently long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full relaxation of all protons.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 for precise integration).

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

  • Integrate a well-resolved, characteristic signal of the analyte and a signal of the internal standard.

  • Calculate the purity of the analyte using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard Where: I = integral value, N = number of protons for the integrated signal, MW = molecular weight, m = mass.

Protocol 2: HPLC Analysis for Purity Assessment

This protocol describes the determination of product purity by the area percent method.

• Sample Preparation:

  • Prepare a stock solution of the reaction product in a suitable solvent (e.g., acetonitrile, methanol) at a concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.[1]

  • Dilute the filtered solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

• HPLC Method Development:

  • Column: Select a suitable reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: Use a gradient elution with two solvents: Solvent A (e.g., water with 0.1% formic acid) and Solvent B (e.g., acetonitrile with 0.1% formic acid). A typical gradient might be 5% to 95% B over 20 minutes.

  • Flow Rate: Set the flow rate to 1.0 mL/min.

  • Column Temperature: Maintain the column temperature at 25 °C.

  • Detection: Use a UV detector at a wavelength where the analyte has maximum absorbance.

• Data Acquisition and Analysis:

  • Inject 10 µL of the prepared sample into the HPLC system.

  • Record the chromatogram for a sufficient time to allow all components to elute.

  • Integrate the peaks in the chromatogram.

  • Calculate the purity of the product using the area percent method: Purity (%) = (Area_product / Total Area_all peaks) * 100

Protocol 3: LC-MS Analysis for Product Confirmation and Impurity Identification

This protocol provides a general method for confirming the molecular weight of the desired product and identifying potential impurities.

• Sample Preparation:

  • Prepare the sample as described in the HPLC protocol, typically at a lower concentration (e.g., 1-10 µg/mL).[10]

• LC-MS Method Development:

  • Use the same LC conditions as in the HPLC protocol. The eluent from the LC column is directed to the mass spectrometer.

  • Mass Spectrometer: Use an electrospray ionization (ESI) source in positive or negative ion mode, depending on the analyte's properties.

  • MS Parameters:

    • Scan Range: Set a mass range appropriate for the expected product and potential impurities (e.g., m/z 100-1000).

    • Ion Source Parameters: Optimize the capillary voltage, cone voltage, and gas flow rates for maximum signal intensity.

• Data Acquisition and Analysis:

  • Acquire data in full scan mode to obtain mass spectra for all eluting peaks.[10]

  • Extract the ion chromatogram for the expected m/z of the product to confirm its retention time.

  • Examine the mass spectra of minor peaks to identify potential impurities by their molecular weight. Tandem MS (MS/MS) can be used for further structural elucidation of impurities.[10]

Visualization of Workflows

To better illustrate the processes involved in reaction product validation, the following diagrams outline the general workflow and a decision-making framework.

References

• 1. torontech.com [torontech.com]
• 2. Differences in HPLC and NMR: Structural Elucidation Relevance [eureka.patsnap.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection | MDPI [mdpi.com]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. benchchem.com [benchchem.com]

Unraveling the Reactivity of Benzotriazole Isomers: A Comparative Study for Scientific Professionals

A detailed examination of 1-substituted versus 2-substituted benzotriazoles reveals subtle yet significant differences in their reactivity, stability, and synthetic accessibility. While both isomers are pivotal in various chemical transformations, their distinct electronic and steric properties dictate their behavior in chemical reactions, a crucial consideration for researchers in drug development and materials science.

Benzotriazole, a bicyclic heteroaromatic compound, is a versatile building block in organic synthesis, primarily due to the reactivity of its triazole ring. Substitution at the nitrogen atoms of the triazole moiety can lead to two possible isomers: 1-substituted and 2-substituted benzotriazoles. While the 1-substituted isomer is generally the thermodynamically more stable and predominant product in many reactions, the energy difference between the two is often small, allowing for the formation of the 2-substituted isomer under certain conditions.[1] In the context of biological applications, such as in the development of protein tyrosine phosphatase 1B (PTP1B) inhibitors, N(2)-substituted benzotriazoles have been observed to be generally less active than their N(1)-substituted counterparts, suggesting a difference in their interaction with biological targets.[2]

Comparative Reactivity in Nucleophilic Substitution

The nitrogen atoms in the benzotriazole ring exhibit different degrees of nucleophilicity, which directly impacts the outcome of alkylation and acylation reactions. The 1-position nitrogen is generally more nucleophilic, leading to the preferential formation of 1-substituted products. However, the reaction conditions, including the nature of the electrophile and the solvent, can influence the isomer ratio.

While comprehensive kinetic data directly comparing the two isomers in a single reaction is scarce in the literature, theoretical studies and experimental observations provide valuable insights. For instance, the introduction of a chlorine atom on the benzotriazole ring is predicted to enhance the reactivity of N-acylbenzotriazoles as acylating agents by stabilizing the benzotriazolide leaving group.[3] This suggests that electronic effects play a significant role in modulating the reactivity of both 1- and 2-substituted derivatives.

Table 1: Quantitative Comparison of Isomer Stability and Reactivity

Parameter	1-Substituted Benzotriazole	2-Substituted Benzotriazole	Reference
Relative Stability	Generally more stable in solid and solution phases	Less stable, but the energy difference is small	[1]
Biological Activity (PTP1B Inhibition)	More active	Generally less active	[2]

Experimental Protocols

To provide a practical understanding of the synthesis of these isomers, detailed experimental protocols for the N-alkylation of benzotriazole are presented below. These protocols highlight the conditions that can influence the formation of 1- and 2-substituted products.

Protocol 1: General Procedure for N-Alkylation of Benzotriazole

Materials:

• 1H-Benzotriazole

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Base (e.g., potassium carbonate, sodium hydride)

• Solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile)

Procedure:

• To a solution of 1H-benzotriazole (1.0 eq) in the chosen solvent, add the base (1.1 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add the alkyl halide (1.0 eq) dropwise to the reaction mixture.

• Continue stirring at room temperature or heat as required, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the 1- and 2-substituted isomers.

Note: The ratio of 1- to 2-substituted product can be influenced by the choice of base and solvent. Polar aprotic solvents like DMF often favor the formation of the 1-substituted isomer.

Logical Relationships and Experimental Workflows

The synthesis and subsequent reactions of 1- and 2-substituted benzotriazoles can be visualized as a branching pathway, where the initial substitution pattern dictates the subsequent chemical transformations.

Caption: Synthetic workflow for the preparation and functionalization of 1- and 2-substituted benzotriazoles.

The decision to target a specific isomer for a synthetic application depends on the desired reactivity and the final product's properties. The ability to selectively synthesize or separate these isomers is, therefore, a key aspect of their chemistry.

Signaling Pathway Analogy

While benzotriazoles themselves are not directly involved in signaling pathways in the same way as biological molecules, their interaction with biological targets, such as enzymes, can be conceptualized as an analogous process. The different substitution patterns can be seen as distinct "keys" that interact with the "lock" of a protein's active site with varying degrees of success.

Caption: Analogy of 1- and 2-substituted benzotriazole interaction with a biological target.

References

• 1. iisj.in [iisj.in]
• 2. Benzotriazole: An overview on its versatile biological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Assessing the Stereoselectivity of Reactions with 1-[(Trimethylsilyl)methyl]benzotriazole: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the synthesis of complex organic molecules, the stereoselective formation of carbon-carbon double bonds is a critical step. This guide provides an objective comparison of the stereoselectivity of olefination reactions using 1-[(trimethylsilyl)methyl]benzotriazole, a Peterson olefination reagent, with other established alternatives. The performance of this reagent is evaluated based on experimental data, and detailed protocols for key experiments are provided to support reproducibility.

Overview of 1-[(Trimethylsilyl)methyl]benzotriazole in Olefin Synthesis

1-[(Trimethylsilyl)methyl]benzotriazole serves as a stable, solid precursor to an α-silyl carbanion, a key intermediate in the Peterson olefination reaction. The general pathway involves the deprotonation of 1-[(trimethylsilyl)methyl]benzotriazole, followed by the addition of the resulting carbanion to a carbonyl compound (an aldehyde or ketone). The intermediate β-hydroxysilane then undergoes elimination to form the desired alkene. The stereochemical outcome of this elimination, which dictates the E/Z ratio of the final product, is a crucial aspect of this methodology.

dot

Caption: General workflow of the Peterson olefination using 1-[(Trimethylsilyl)methyl]benzotriazole.

Stereoselectivity with Aldehydes and Ketones

Experimental evidence indicates that the Peterson olefination reaction of α,α-bis(trimethylsilyl)toluenes, which are structurally analogous to 1-[(trimethylsilyl)methyl]benzotriazole, with aldehydes and ketones generally exhibits poor stereoselectivity.[1] The E/Z ratios of the resulting alkenes typically range from 1:1 to 4:1, indicating a lack of significant facial selectivity in the addition of the carbanion to the carbonyl group and/or non-stereospecific elimination pathways.

Entry	Carbonyl Compound	Product	E/Z Ratio	Reference
1	Benzaldehyde	Stilbene	~1:1 to 4:1	[1]
2	p-Tolualdehyde	4-Methylstilbene	~1:1 to 4:1	[1]
3	Cyclohexanone	Cyclohexylidene derivative	~1:1 to 4:1	[1]

Table 1: Representative Stereoselectivity of Peterson Olefination with Carbonyl Compounds using a Reagent Analogous to 1-[(Trimethylsilyl)methyl]benzotriazole.[1]

This lack of stereocontrol with simple carbonyl compounds represents a significant drawback of this methodology when specific alkene isomers are desired.

Enhanced Stereoselectivity with N-Phenyl Imines

In stark contrast to the reactions with aldehydes and ketones, the aza-Peterson olefination of N-phenyl imines with α,α-bis(trimethylsilyl)toluenes demonstrates excellent E-selectivity.[1][2] The E/Z ratios for the formation of stilbene derivatives and other vinyl compounds can be as high as 99:1.[1] This high degree of stereocontrol is a key advantage when the synthesis of the (E)-alkene is the primary objective.

Entry	N-Phenyl Imine	Product	E/Z Ratio	Reference
1	N-Benzylideneaniline	(E)-Stilbene	>99:1	[1]
2	N-(4-Methoxybenzylidene)aniline	(E)-4-Methoxystilbene	>99:1	[1]
3	N-(4-Chlorobenzylidene)aniline	(E)-4-Chlorostilbene	>99:1	[1]

Table 2: High E-Selectivity in the Aza-Peterson Olefination with N-Phenyl Imines using a Reagent Analogous to 1-[(Trimethylsilyl)methyl]benzotriazole.[1]

dot

Caption: Divergent stereochemical outcomes based on the electrophile.

Comparison with Alternative Olefination Methods

To provide a comprehensive assessment, the stereoselectivity of 1-[(trimethylsilyl)methyl]benzotriazole is compared with two widely used olefination methodologies: the Horner-Wadsworth-Emmons (HWE) reaction and the Julia-Kocienski olefination.

Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction is renowned for its ability to provide excellent stereocontrol, typically favoring the formation of (E)-alkenes with standard phosphonate reagents.[3] However, modifications such as the Still-Gennari protocol allow for high Z-selectivity.[4]

Reagent Type	Aldehyde	Typical Selectivity	Reference
Standard (e.g., Triethyl phosphonoacetate)	Aromatic/Aliphatic	High E-selectivity (>95:5)	[3]
Still-Gennari (e.g., Trifluoroethyl phosphonate)	Aromatic/Aliphatic	High Z-selectivity (>95:5)	[4]

Table 3: Typical Stereoselectivity of the Horner-Wadsworth-Emmons Reaction.

Julia-Kocienski Olefination

The Julia-Kocienski olefination is another powerful method known for its high E-selectivity in the synthesis of disubstituted alkenes.[5][6]

Sulfone Reagent	Aldehyde	Typical Selectivity	Reference
Benzothiazolyl (BT) sulfones	Aromatic/Aliphatic	High E-selectivity (>95:5)	[5]
1-Phenyl-1H-tetrazol-5-yl (PT) sulfones	Aromatic/Aliphatic	High E-selectivity (>95:5)	[6]

Table 4: Typical Stereoselectivity of the Julia-Kocienski Olefination.

Experimental Protocols

General Procedure for the Peterson Olefination of an Aldehyde with 1-[(Trimethylsilyl)methyl]benzotriazole (Illustrative)

To a stirred solution of 1-[(trimethylsilyl)methyl]benzotriazole (1.0 equiv) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, is added n-butyllithium (1.05 equiv) dropwise. The resulting solution is stirred at -78 °C for 1 hour. A solution of the aldehyde (1.1 equiv) in anhydrous THF is then added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for an additional 12 hours. The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with diethyl ether (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the alkene product. The E/Z ratio is determined by 1H NMR spectroscopy.

General Procedure for the Aza-Peterson Olefination of an N-Phenyl Imine with an Analogous Reagent (Adapted from[1])

To a stirred suspension of cesium fluoride (CsF, 1.5 equiv) in anhydrous dimethylformamide (DMF) is added a solution of the α,α-bis(trimethylsilyl)toluene reagent (1.2 equiv) in DMF, followed by a solution of the N-phenyl imine (1.0 equiv) in DMF. The reaction mixture is stirred at room temperature for 12-24 hours. The reaction is then diluted with water and extracted with ethyl acetate (3 x 25 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the corresponding (E)-alkene. The E/Z ratio is determined by 1H NMR analysis of the crude product.[1]

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole, as a Peterson olefination reagent, offers a mixed performance in terms of stereoselectivity. While its reactions with aldehydes and ketones generally lead to poor E/Z selectivity, it shows exceptional promise in the aza-Peterson olefination of N-phenyl imines, providing excellent E-selectivity.

For researchers targeting the synthesis of specific alkene isomers, the choice of olefination reagent is paramount.

• For the synthesis of (E)-alkenes from imines , 1-[(trimethylsilyl)methyl]benzotriazole and its analogs are highly effective.

• For general E-selective olefination of aldehydes and ketones , the Horner-Wadsworth-Emmons and Julia-Kocienski reactions remain superior choices.

• For Z-selective olefination , modified Horner-Wadsworth-Emmons reactions, such as the Still-Gennari protocol, are the methods of choice.

The data and protocols presented in this guide are intended to assist researchers in making informed decisions when selecting a synthetic strategy for stereoselective alkene synthesis.

References

• 1. iris.unito.it [iris.unito.it]
• 2. Aza-Peterson Olefinations: Rapid Synthesis of (E)-Alkenes [organic-chemistry.org]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 5. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 6. Julia olefination - Wikipedia [en.wikipedia.org]

The Synthetic Advantage: 1-[(Trimethylsilyl)methyl]benzotriazole as a Superior Reagent in Modern Chemistry

In the landscape of organic synthesis, the quest for efficient, stable, and versatile reagents is paramount. For researchers, scientists, and drug development professionals, the choice of synthetic methodology can significantly impact the viability of a research pipeline. 1-[(Trimethylsilyl)methyl]benzotriazole has emerged as a powerful tool, offering significant advantages over traditional methods for key chemical transformations, particularly in aminomethylation and olefination reactions. This guide provides an objective comparison of this innovative reagent with conventional approaches, supported by experimental data and detailed protocols.

A Safer and More Controllable Alternative to Formaldehyde

One of the primary applications of 1-[(Trimethylsilyl)methyl]benzotriazole is as a stable, crystalline, and easy-to-handle equivalent for the often problematic gaseous formaldehyde.[1] Traditional aminomethylation reactions, such as the Mannich and Eschweiler-Clarke reactions, frequently rely on aqueous formaldehyde, which presents challenges in handling and stoichiometry control.[2][3]

Key Advantages:

• Enhanced Stability and Handling: Unlike gaseous formaldehyde, 1-[(Trimethylsilyl)methyl]benzotriazole is a stable solid, simplifying storage, handling, and accurate measurement.

• Anhydrous Reaction Conditions: It allows for reactions under anhydrous conditions, which is crucial for sensitive substrates and organometallic reagents that would be quenched by aqueous formaldehyde.

• Improved Stoichiometry Control: As a solid, precise stoichiometric control is readily achievable, leading to cleaner reactions and higher yields.

Superior Performance in Aminomethylation Reactions

The utility of 1-[(Trimethylsilyl)methyl]benzotriazole extends to its superior performance in the synthesis of a wide range of amines. Traditional methods often suffer from limitations in substrate scope and can lead to the formation of complex mixtures.

Reaction	Reagent/Method	Typical Yields	Key Advantages	Limitations
Aminomethylation	1-[(Trimethylsilyl)methyl]benzotriazole	High	Broad substrate scope, mild reaction conditions, synthesis of secondary and tertiary amines.	Requires preparation of the reagent.
Mannich Reaction	Formaldehyde, Primary/Secondary Amine	70-85%[2]	Well-established, one-pot reaction.	Limited to enolizable carbonyl compounds, can result in byproducts.[3][4]
Eschweiler-Clarke	Formaldehyde, Formic Acid	High (for methylation)	Excellent for N-methylation of primary and secondary amines.	Primarily limited to methylation, uses corrosive formic acid.

The benzotriazole-mediated approach allows for the synthesis of a diverse array of secondary and tertiary amines with high yields. The benzotriazole group acts as an excellent leaving group, facilitating the reaction with various nucleophiles, including Grignard reagents and organolithium compounds.

Versatility in Carbonyl Olefination: The Peterson Olefination

Beyond aminomethylation, 1-[(Trimethylsilyl)methyl]benzotriazole is a valuable precursor for the Peterson olefination, a key reaction for the synthesis of alkenes.[5][6] This method provides a powerful alternative to the Wittig reaction.

Reaction	Reagent/Method	Typical Yields	Key Advantages	Limitations
Peterson Olefination	1-[(Trimethylsilyl)methyl]benzotriazole	Good to Excellent[7]	Diastereoselective synthesis of E- or Z-alkenes is possible, byproducts are easily removed.[5][8]	Requires a stoichiometric amount of base.
Wittig Reaction	Phosphonium Ylide	Variable	Broadly applicable for alkene synthesis.	Removal of phosphine oxide byproduct can be challenging.

The Peterson olefination using the anion of 1-[(Trimethylsilyl)methyl]benzotriazole allows for the controlled synthesis of alkenes. The intermediate β-hydroxysilane can often be isolated, and subsequent elimination under acidic or basic conditions provides access to either the E- or Z-alkene, a significant advantage in stereoselective synthesis.[5]

Experimental Protocols

General Procedure for Aminomethylation using 1-[(Trimethylsilyl)methyl]benzotriazole

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Organometallic reagent (e.g., Grignard or organolithium)

• Anhydrous solvent (e.g., THF, diethyl ether)

• Substrate (e.g., aldehyde, ketone, or other electrophile)

• Standard glassware for anhydrous reactions

Protocol:

• To a solution of 1-[(Trimethylsilyl)methyl]benzotriazole in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon), add the organometallic reagent dropwise at a low temperature (e.g., -78 °C).

• Stir the reaction mixture at this temperature for a specified time to allow for the formation of the corresponding anion.

• Add the electrophilic substrate to the reaction mixture.

• Allow the reaction to proceed, monitoring its progress by a suitable technique (e.g., TLC or GC-MS).

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous ammonium chloride).

• Extract the product with an organic solvent, dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), and concentrate in vacuo.

• Purify the crude product by an appropriate method (e.g., column chromatography or distillation).

General Procedure for Peterson Olefination

Materials:

• 1-[(Trimethylsilyl)methyl]benzotriazole

• Strong base (e.g., n-butyllithium)

• Aldehyde or ketone

• Anhydrous solvent (e.g., THF)

• Acid or base for elimination step (e.g., sulfuric acid or potassium hydride)

Protocol:

• Deprotonate 1-[(Trimethylsilyl)methyl]benzotriazole with a strong base in an anhydrous solvent at low temperature to generate the α-silyl carbanion.

• Add the carbonyl compound to the solution of the carbanion and allow the reaction to proceed to form the β-hydroxysilane intermediate.

• Isolate the β-hydroxysilane intermediate if desired.

• For the elimination step, treat the β-hydroxysilane with either an acid (for anti-elimination) or a base (for syn-elimination) to yield the corresponding alkene.

• Work up the reaction mixture and purify the alkene product.

Visualizing the Synthetic Pathways

To further illustrate the utility of 1-[(Trimethylsilyl)methyl]benzotriazole, the following diagrams, generated using the DOT language, depict the key reaction pathways.

Caption: General workflow for aminomethylation reactions.

Caption: Peterson olefination pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. oarjbp.com [oarjbp.com]
• 4. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peterson olefination - Wikipedia [en.wikipedia.org]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. researchgate.net [researchgate.net]
• 8. iris.unito.it [iris.unito.it]

Illuminating the Molecular Architecture: A Comparative Guide to the Spectroscopic and Crystallographic Analysis of 1-[(Trimethylsilyl)methyl]benzotriazole Adducts

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous scientific investigation. This guide provides a comprehensive comparison of spectroscopic techniques for the structural elucidation of 1-[(Trimethylsilyl)methyl]benzotriazole adducts, alongside a powerful alternative in single-crystal X-ray crystallography.

The structural integrity of a molecule dictates its function and properties. In the realm of drug discovery and materials science, precise structural characterization is paramount. For adducts of 1-[(Trimethylsilyl)methyl]benzotriazole, a versatile building block in organic synthesis, a combination of spectroscopic methods is typically employed to ascertain its chemical structure. This guide delves into the expected data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), while presenting X-ray crystallography as the gold standard for absolute structural assignment.

Spectroscopic Characterization: A Multi-faceted Approach

Spectroscopic techniques provide a wealth of information regarding the connectivity and electronic environment of atoms within a molecule. For 1-[(Trimethylsilyl)methyl]benzotriazole, each method offers unique insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1-[(Trimethylsilyl)methyl]benzotriazole, both ¹H and ¹³C NMR are indispensable.

Expected ¹H NMR Spectral Data:

The proton NMR spectrum is anticipated to show distinct signals for the trimethylsilyl (TMS) group, the methylene bridge, and the aromatic protons of the benzotriazole moiety. The nine protons of the TMS group are expected to appear as a sharp singlet at approximately 0 ppm, a characteristic chemical shift for TMS groups. The two protons of the methylene bridge (-CH₂-) connecting the silicon atom to the benzotriazole nitrogen would likely appear as a singlet further downfield. The four aromatic protons of the benzotriazole ring would exhibit a more complex splitting pattern in the aromatic region of the spectrum, typically between 7.0 and 8.5 ppm.

Expected ¹³C NMR Spectral Data:

The carbon NMR spectrum would complement the ¹H NMR data. A signal for the methyl carbons of the TMS group is expected at a chemical shift close to 0 ppm. The methylene carbon should appear at a distinct chemical shift, and the six aromatic carbons of the benzotriazole ring would resonate in the downfield region, typically between 110 and 150 ppm.

Assignment	Expected ¹H Chemical Shift (δ, ppm)	Expected ¹³C Chemical Shift (δ, ppm)
Si(CH₃)₃	~ 0.0 (s, 9H)	~ 0.0
N-CH₂-Si	Downfield of TMS	Distinct signal
Benzotriazole Aromatic C-H	7.0 - 8.5 (m, 4H)	110 - 150

Note: The exact chemical shifts can be influenced by the solvent used for the NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations. The IR spectrum of 1-[(Trimethylsilyl)methyl]benzotriazole is expected to show characteristic absorption bands.

Vibrational Mode	Expected Wavenumber (cm⁻¹)
C-H stretching (aromatic)	3000 - 3100
C-H stretching (aliphatic)	2850 - 3000
C=C stretching (aromatic)	1450 - 1600
Si-C stretching	1250, 840
N-N stretching (in triazole ring)	~1200-1300
C-N stretching	~1000-1200

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of the molecular weight and elucidation of the structure through fragmentation patterns. For 1-[(Trimethylsilyl)methyl]benzotriazole, under Electron Ionization (EI), the molecular ion peak (M⁺) would be observed. A prominent fragment is expected from the cleavage of the trimethylsilyl group, resulting in a characteristic ion at m/z 73, corresponding to [Si(CH₃)₃]⁺. Further fragmentation of the benzotriazole moiety would also be anticipated.

The Definitive Alternative: Single-Crystal X-ray Crystallography

While spectroscopic methods provide strong evidence for the structure of 1-[(Trimethylsilyl)methyl]benzotriazole adducts, single-crystal X-ray crystallography offers unambiguous proof of the three-dimensional arrangement of atoms in the solid state. This technique is considered the gold standard for structural determination.[1]

Advantages of X-ray Crystallography:

• Unambiguous Structure Determination: Provides the precise spatial coordinates of each atom.

• Stereochemical Information: Determines the absolute configuration of chiral centers.

• Conformational Analysis: Reveals the preferred conformation of the molecule in the crystalline state.

• Intermolecular Interactions: Elucidates packing arrangements and non-covalent interactions in the crystal lattice.

The primary limitation of this technique is the requirement for a suitable single crystal of the compound, which can sometimes be challenging to obtain.

Experimental Protocols

General NMR Spectroscopy Protocol for Organosilicon Compounds

• Sample Preparation: Dissolve approximately 5-10 mg of the 1-[(Trimethylsilyl)methyl]benzotriazole adduct in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz or higher). Ensure the instrument is properly tuned and shimmed.

• ¹H NMR Acquisition: Acquire a one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a one-dimensional carbon spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans is typically required. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra. Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm.

General Attenuated Total Reflectance (ATR)-FTIR Spectroscopy Protocol

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Spectrum: Record the spectrum of the sample. The instrument software will automatically subtract the background spectrum.

• Data Analysis: Identify the characteristic absorption bands and compare them to known correlation tables to identify functional groups.

General Electron Ionization Mass Spectrometry (EI-MS) Protocol

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC).

• Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

• Data Interpretation: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the compound.

General Single-Crystal X-ray Crystallography Protocol

• Crystal Growth: Grow a single crystal of the compound of suitable size and quality. This is often the most challenging step and may require screening of various solvents and crystallization conditions.

• Crystal Mounting: Mount a suitable crystal on a goniometer head.

• Data Collection: Place the crystal in a single-crystal X-ray diffractometer and collect diffraction data by rotating the crystal in a beam of X-rays.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group. Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the electron density. Refine the atomic coordinates and thermal parameters to obtain the final, accurate crystal structure.[1]

Visualizing the Workflow and Structural Confirmation Logic

The following diagrams, generated using the DOT language, illustrate the experimental workflow for spectroscopic analysis and the logical relationship in the structural confirmation process.

Caption: Experimental workflow for spectroscopic analysis.

Caption: Comparison of structural confirmation methods.

References

• 1. benchchem.com [benchchem.com]

Unveiling the Constraints: A Comparative Guide to 1-[(Trimethylsilyl)methyl]benzotriazole in Complex Molecule Synthesis

For researchers, scientists, and drug development professionals, the synthesis of complex molecules demands a robust and versatile toolkit of chemical reagents. Among these, 1-[(Trimethylsilyl)methyl]benzotriazole has emerged as a useful reagent for the introduction of the aminomethyl group. However, like any synthetic tool, it possesses inherent limitations that can impact its efficacy in the intricate landscape of multi-step synthesis. This guide provides an objective comparison of 1-[(Trimethylsilyl)methyl]benzotriazole with alternative methodologies, supported by available data and detailed experimental considerations, to aid in the strategic selection of reagents for complex molecule synthesis.

Performance Overview: A Head-to-Head Comparison

1-[(Trimethylsilyl)methyl]benzotriazole, a derivative of the versatile synthetic auxiliary benzotriazole, serves as a stable, crystalline solid that can act as a synthetic equivalent of a primary aminomethyl anion. Its utility lies in its ability to react with a variety of electrophiles, followed by the facile removal of the benzotriazole and trimethylsilyl groups to unveil the desired aminomethyl functionality.

However, its performance can be hampered in specific synthetic scenarios, particularly when dealing with sterically demanding substrates. To provide a clearer perspective, a comparison with established aminomethylation methods is presented below.

Method	Reagent	Typical Yield	Substrate Scope (Electrophile)	Key Advantages	Key Limitations
Benzotriazole-mediated Aminomethylation	1-[(Trimethylsilyl)methyl]benzotriazole	Moderate to High	Aldehydes, Ketones, Alkyl halides	Stable, crystalline reagent; Versatile reactivity.	Susceptible to steric hindrance; May require strong bases for deprotonation; Benzotriazole removal can sometimes be challenging.
Mannich Reaction	Formaldehyde, Secondary Amine, Active Hydrogen Compound	70-85%	Enolizable aldehydes & ketones	One-pot, three-component reaction; Atom economical.	Limited to enolizable carbonyls; Aromatic amines are often unreactive[1]; Can lead to side products.
Eschenmoser's Salt Aminomethylation	Dimethyl(methylene)ammonium Iodide (Eschenmoser's Salt)	High	Enolates, Silyl Enol Ethers	Highly reactive; Mild reaction conditions.	Moisture sensitive; Preparation of the salt is an additional step.

Delving into the Limitations of 1-[(Trimethylsilyl)methyl]benzotriazole

The primary constraint of 1-[(trimethylsilyl)methyl]benzotriazole in the synthesis of complex molecules lies in its sensitivity to steric hindrance. When reacting with bulky electrophiles, such as highly substituted ketones or alkyl halides, the reaction rates can decrease significantly, leading to lower yields. This is attributed to the steric bulk of both the trimethylsilyl group and the benzotriazole moiety, which can impede the approach of the electrophile to the nucleophilic carbon.

Furthermore, the initial deprotonation of 1-[(trimethylsilyl)methyl]benzotriazole to generate the active nucleophile often requires the use of strong bases like n-butyllithium or lithium diisopropylamide (LDA). The use of such strong bases may not be compatible with sensitive functional groups present in complex intermediates, thereby limiting the substrate scope.

The final step of removing the benzotriazole group to unmask the primary amine can also present challenges. While various methods exist, such as reduction with sodium borohydride or treatment with acid, the optimal conditions can be substrate-dependent and may require careful optimization to avoid undesired side reactions or decomposition of the target molecule.

Alternative Strategies and Their Experimental Considerations

Given the limitations of 1-[(trimethylsilyl)methyl]benzotriazole, it is crucial to consider alternative aminomethylation strategies, particularly when dealing with sterically encumbered systems.

The Mannich Reaction: A Classical Approach

The Mannich reaction is a cornerstone of organic synthesis for the aminomethylation of carbonyl compounds.[1] Its one-pot nature, combining an aldehyde (typically formaldehyde), a primary or secondary amine, and a compound with an active hydrogen, makes it an attractive and atom-economical choice.

Experimental Protocol: A Generalized Mannich Reaction

• To a solution of the active hydrogen compound (1.0 eq) and the secondary amine (1.2 eq) in a suitable solvent (e.g., ethanol, methanol), an aqueous solution of formaldehyde (1.5 eq) is added.

• The reaction mixture is stirred at room temperature or heated to reflux, and the progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated under reduced pressure. The crude product is then purified by column chromatography or recrystallization.

However, a significant limitation of the Mannich reaction is its general ineffectiveness with aromatic amines and non-enolizable carbonyl compounds.[1]

Eschenmoser's Salt: A Highly Reactive Alternative

Eschenmoser's salt (dimethyl(methylene)ammonium iodide) is a powerful and highly reactive aminomethylating agent.[2][3] It serves as a pre-formed iminium salt, which readily reacts with a wide range of nucleophiles, including enolates and silyl enol ethers, under mild conditions.[2][3][4]

Experimental Protocol: Aminomethylation of a Ketone using Eschenmoser's Salt

• To a solution of the ketone (1.0 eq) in an anhydrous aprotic solvent (e.g., THF, CH₂Cl₂) under an inert atmosphere at -78 °C, a solution of a strong, non-nucleophilic base such as LDA (1.1 eq) is added dropwise. The mixture is stirred for 30-60 minutes to ensure complete enolate formation.[4]

• A solution or suspension of Eschenmoser's salt (1.2 eq) in the same anhydrous solvent is then added to the enolate solution at -78 °C.[4]

• The reaction mixture is allowed to warm slowly to room temperature and stirred until completion, as monitored by TLC or LC-MS.[4]

• The reaction is quenched with a saturated aqueous solution of ammonium chloride, and the product is extracted with an organic solvent.[4]

• The combined organic layers are washed, dried, and concentrated, and the crude product is purified by chromatography.

The high reactivity of Eschenmoser's salt often translates to higher yields, especially with challenging substrates where other methods may fail. However, its moisture sensitivity and the need for its preparation or purchase can be a drawback.

Visualizing the Synthetic Pathways

To better illustrate the logical flow of these aminomethylation strategies, the following diagrams are provided.

Fig. 1: Logical workflow of the Mannich Reaction.

Fig. 2: Stepwise process of benzotriazole-mediated aminomethylation.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Eschenmoser's_salt [chemeurope.com]
• 3. Eschenmoser's salt - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

evaluating the green chemistry metrics of 1-[(Trimethylsilyl)methyl]benzotriazole protocols

For researchers, scientists, and professionals in drug development, the push for greener, more sustainable chemical synthesis is paramount. This guide provides a comparative evaluation of different synthetic protocols for 1-[(Trimethylsilyl)methyl]benzotriazole, a versatile intermediate in organic synthesis. By analyzing key green chemistry metrics, this document offers insights into the environmental impact of each method, supported by detailed experimental protocols and data.

The synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole typically involves the N-alkylation of benzotriazole with (chloromethyl)trimethylsilane. This guide explores two primary approaches: a conventional method utilizing a sodium salt intermediate and a microwave-assisted, solvent-free method, and evaluates them based on their adherence to green chemistry principles.

Green Chemistry Metrics: A Comparative Analysis

The environmental footprint of a chemical process can be quantified using several key metrics. Here, we compare the conventional and microwave-assisted syntheses of 1-[(Trimethylsilyl)methyl]benzotriazole across four critical green chemistry metrics: Atom Economy, Reaction Mass Efficiency (RME), E-Factor, and Process Mass Intensity (PMI).

Green Metric	Formula	Conventional Method	Microwave-Assisted Method	Ideal Value
Atom Economy (%)	(MW of product / Σ MW of reactants) x 100	84.3%	84.3%	100%
Reaction Mass Efficiency (%)	(Mass of isolated product / Σ Mass of reactants) x 100	63.2%	75.9%	100%
E-Factor	(Total waste / Mass of product)	1.88	0.32	0
Process Mass Intensity (PMI)	(Total mass in process / Mass of product)	2.88	1.32	1

Note: The calculations for these metrics are based on the detailed experimental protocols provided below.

The data clearly indicates the superior environmental performance of the microwave-assisted protocol. While both methods share the same theoretical atom economy, the microwave-assisted synthesis demonstrates significantly higher reaction mass efficiency and consequently, a much lower (better) E-Factor and Process Mass Intensity. This is primarily due to the elimination of solvent in the reaction and workup, leading to a substantial reduction in waste generation.

Experimental Workflows

The following diagrams illustrate the generalized workflows for the two synthetic protocols evaluated in this guide.

A generalized workflow for the conventional synthesis.

A generalized workflow for the microwave-assisted synthesis.

Detailed Experimental Protocols

Protocol 1: Conventional Synthesis via Sodium Benzotriazolide

This method involves the initial formation of the sodium salt of benzotriazole, followed by its reaction with (chloromethyl)trimethylsilane.

Materials:

• Benzotriazole: 11.9 g (0.1 mol)

• Sodium methoxide: 5.4 g (0.1 mol)

• (Chloromethyl)trimethylsilane: 12.3 g (0.1 mol)

• Methanol: 50 mL

• Toluene: 100 mL

• Diethyl ether for workup

Procedure:

• A solution of sodium methoxide (5.4 g, 0.1 mol) in methanol (50 mL) is added to a solution of benzotriazole (11.9 g, 0.1 mol) in toluene (100 mL).

• The mixture is stirred and heated to reflux to remove the methanol by azeotropic distillation with toluene.

• After cooling, (chloromethyl)trimethylsilane (12.3 g, 0.1 mol) is added, and the mixture is stirred at room temperature for 24 hours.

• The precipitated sodium chloride is filtered off.

• The filtrate is concentrated under reduced pressure.

• The residue is distilled under vacuum to yield a mixture of 1-[(Trimethylsilyl)methyl]benzotriazole and 2-[(Trimethylsilyl)methyl]benzotriazole. The 1-isomer is the major product.

• Typical reported yields for the 1-isomer are around 75%.

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This protocol offers a more environmentally friendly approach by eliminating the use of solvents and employing microwave irradiation to accelerate the reaction.[1]

Materials:

• Benzotriazole: 1.19 g (10 mmol)

• (Chloromethyl)trimethylsilane: 1.23 g (10 mmol)

• Potassium carbonate (K₂CO₃): 1.38 g (10 mmol)

• Tetrabutylammonium bromide (TBAB): 0.1 g (catalytic amount)

Procedure:

• Benzotriazole (1.19 g, 10 mmol), (chloromethyl)trimethylsilane (1.23 g, 10 mmol), potassium carbonate (1.38 g, 10 mmol), and a catalytic amount of tetrabutylammonium bromide (TBAB, 0.1 g) are placed in a microwave-safe vessel.

• The mixture is irradiated in a microwave reactor at a controlled temperature (e.g., 120°C) for a short period (e.g., 10-15 minutes).

• After cooling, the reaction mixture is partitioned between water and diethyl ether.

• The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure to afford the product.

• This method has been reported to produce the N1-alkylated product with high regioselectivity and in excellent yields (typically >90%).[1]

Conclusion

The comparative analysis of these two synthetic protocols for 1-[(Trimethylsilyl)methyl]benzotriazole highlights the significant environmental benefits of adopting green chemistry principles. The microwave-assisted, solvent-free method not only provides a higher yield in a fraction of the time but also drastically reduces waste, as evidenced by its superior E-Factor and PMI. For researchers and manufacturers looking to improve the sustainability of their processes, the microwave-assisted approach presents a compelling alternative to conventional methods. Further research into optimizing catalyst loading and energy input in the microwave-assisted synthesis could lead to even greener protocols for this valuable chemical intermediate.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of 1-[(Trimethylsilyl)methyl]benzotriazole: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical reagents is paramount to ensuring laboratory safety and environmental responsibility. This guide provides essential information and procedural steps for the safe disposal of 1-[(Trimethylsilyl)methyl]benzotriazole, a versatile reagent in organic synthesis. Adherence to these guidelines is critical due to the compound's inherent hazards and the potential for environmental contamination.

Core Safety and Hazard Information

Before handling 1-[(Trimethylsilyl)methyl]benzotriazole, it is crucial to be aware of its associated hazards. This information is typically found in the material's Safety Data Sheet (SDS); however, in the absence of a specific SDS, data from closely related compounds and databases can provide guidance.

Hazard Classification	Description	GHS Hazard Statement
Acute Toxicity, Oral	Harmful if swallowed.	H302
Skin Corrosion/Irritation	Causes skin irritation.	H315
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.	H319
Specific target organ toxicity, single exposure	May cause respiratory irritation.	H335

Data sourced from PubChem CID 3317323.[1]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This includes, but is not limited to, safety goggles or a face shield, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of 1-[(Trimethylsilyl)methyl]benzotriazole requires a multi-step approach to mitigate its hazardous properties and ensure compliance with environmental regulations. The following protocol is based on the known reactivity of silylated compounds and the environmental concerns associated with benzotriazole derivatives.

Step 1: Initial Deactivation (Hydrolysis)

Given that trimethylsilyl compounds can react with water, a cautious hydrolysis step can be employed to begin the deactivation process. This procedure should be performed in a designated waste container, separate from other waste streams.

• Prepare a suitable reaction vessel. A container, sufficiently large to accommodate the volume of waste and subsequent additions, should be placed in a secondary containment bin within a chemical fume hood.

• Dilute the waste. If the waste is in a concentrated form, it should be diluted with a water-miscible organic solvent that does not react with the compound, such as tetrahydrofuran (THF) or acetonitrile.

• Slowly add water. With constant stirring, slowly add water to the diluted waste mixture. The trimethylsilyl group is expected to hydrolyze, forming trimethylsilanol and benzotriazole-methanol. Be aware that this reaction may be slow.

• Monitor the reaction. Observe for any signs of reaction, such as temperature changes or gas evolution. Allow the mixture to stand for several hours to ensure the reaction is complete.

Step 2: Neutralization and Further Treatment

Benzotriazole and its derivatives are known to be persistent in the environment. Therefore, further treatment of the hydrolyzed solution is recommended.

• Acidify the solution. Slowly add a dilute acid (e.g., 1M HCl) to the solution to ensure the benzotriazole moiety is protonated. This can aid in subsequent adsorption steps.

• Adsorb the organic components. Add activated carbon or specialized biochar to the neutralized solution. These materials have been shown to be effective in removing benzotriazole derivatives from aqueous solutions.[2]

• Stir and allow for adsorption. Stir the mixture for several hours to maximize the adsorption of the organic compounds onto the solid support.

• Separate the solid and liquid. Filter the mixture to separate the activated carbon/biochar, which now contains the adsorbed benzotriazole derivatives.

Step 3: Final Waste Disposal

The separated solid and liquid waste streams must be disposed of according to institutional and local regulations.

• Solid Waste: The filtered activated carbon/biochar, containing the adsorbed organic waste, should be collected in a labeled, sealed container. This is to be disposed of as solid chemical waste through your institution's hazardous waste management program.

• Liquid Waste: The remaining aqueous filtrate should be collected in a separate, labeled waste container. Even after treatment, it may contain residual contaminants and should be disposed of as aqueous chemical waste.

Never dispose of 1-[(Trimethylsilyl)methyl]benzotriazole or its treated waste down the drain. Benzotriazoles are known environmental contaminants with long-term adverse effects on aquatic life.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-[(Trimethylsilyl)methyl]benzotriazole.

Caption: Disposal workflow for 1-[(Trimethylsilyl)methyl]benzotriazole.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel. Always consult your institution's specific safety and environmental guidelines, as well as local, state, and federal regulations, before proceeding with any chemical disposal. If you are unsure about any step, contact your institution's Environmental Health and Safety (EHS) department for guidance.

References

• 1. 1-((Trimethylsilyl)methyl)benzotriazole | C10H15N3Si | CID 3317323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Personal protective equipment for handling 1-[(Trimethylsilyl)methyl]benzotriazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-[(Trimethylsilyl)methyl]benzotriazole, including detailed operational and disposal plans. Our goal is to be your preferred source for laboratory safety and chemical handling information, building trust by providing value beyond the product itself.

Hazard Identification and Classification

1-[(Trimethylsilyl)methyl]benzotriazole is classified as a flammable liquid and vapor that causes skin and serious eye irritation, and may cause respiratory irritation.[1] It is harmful if swallowed.

Hazard Classification	Category	Hazard Statement
Flammable liquids	Category 2	H225 - Highly flammable liquid and vapor[1]
Skin Corrosion/Irritation	Category 2	H315 - Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	Category 2A	H319 - Causes serious eye irritation[1]
Specific target organ toxicity - single exposure (Respiratory tract irritation)	Category 3	H335 - May cause respiratory irritation[1]
Acute toxicity, Oral	Category 4	H302 - Harmful if swallowed

Personal Protective Equipment (PPE)

When handling 1-[(Trimethylsilyl)methyl]benzotriazole, it is crucial to use appropriate personal protective equipment to prevent exposure.[2] The following table summarizes the recommended PPE.

Body Part	Recommended Protection	Specifications and Best Practices
Eyes/Face	Safety goggles with side shields, Face shield	Goggles should be worn to protect from splashes.[2][3] A face shield offers additional protection for high-risk tasks like pouring or spraying.[3]
Hands	Chemical-resistant gloves	Nitrile, neoprene, or butyl rubber gloves are recommended.[3] Avoid latex gloves.[3] Always inspect gloves for integrity before use.
Body	Lab coat or chemical-resistant apron	A lab coat should be worn to protect skin and clothing from accidental spills.[3] For larger-scale operations, a chemical-resistant suit may be necessary.[3]
Respiratory	N95 respirator or Powered Air-Purifying Respirator (PAPR)	Use in a well-ventilated area.[2] If ventilation is inadequate or for high-risk operations, an N95 respirator or a PAPR with organic vapor cartridges should be used.[3]
Feet	Closed-toe shoes	Prevents foot contamination from spills.[3]

Step-by-Step Handling Protocol

Adherence to a strict operational workflow is paramount for safety. The following diagram outlines the procedural steps for handling 1-[(Trimethylsilyl)methyl]benzotriazole.

Caption: Procedural workflow for safely handling 1-[(Trimethylsilyl)methyl]benzotriazole.

First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1][4]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Call a poison center or doctor if you feel unwell.[1][4][5]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental contamination.

Storage:

• Store in a cool, dry, and well-ventilated area.[2]

• Keep the container tightly sealed.

• Keep away from heat, sparks, open flames, and other ignition sources.[1]

• Store away from oxidizing agents.

Disposal:

• Waste is classified as hazardous.[1]

• Dispose of contents and container in accordance with local, regional, national, and international regulations.[1]

• Do not allow the product to enter drains.[6]

• Contaminated packaging should be treated as hazardous waste and disposed of accordingly.[1] Empty containers may retain product residue and can be dangerous.[1]

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. Precautions For Safe Use Of Organosilicon - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]
• 3. What PPE is required when handling MH Silicone Fluid? - Methyl Hydrogen Silicone Fluid Factory-Biyuan [methylhydrogensiloxane.com]
• 4. columbuschemical.com [columbuschemical.com]
• 5. lobachemie.com [lobachemie.com]
• 6. pallavchemicals.com [pallavchemicals.com]